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  • Product: 3-bromo-N-(2-hydroxyethyl)benzamide
  • CAS: 57728-66-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 3-bromo-N-(2-hydroxyethyl)benzamide

Abstract This technical guide provides a comprehensive overview of the core physicochemical properties of 3-bromo-N-(2-hydroxyethyl)benzamide, a key building block in contemporary drug discovery and organic synthesis. Wh...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 3-bromo-N-(2-hydroxyethyl)benzamide, a key building block in contemporary drug discovery and organic synthesis. While specific experimental data for this compound is not extensively published, this document serves as an authoritative manual for its characterization. It details the foundational identifying information and presents a series of robust, field-proven experimental protocols for determining its critical physicochemical parameters, including melting point, solubility, pKa, and lipophilicity (logP). This guide is intended for researchers, medicinal chemists, and drug development professionals, offering the necessary methodological framework to ensure data integrity and reproducibility in the laboratory.

Compound Identification and Structure

3-bromo-N-(2-hydroxyethyl)benzamide is a substituted aromatic amide. The presence of a bromine atom on the phenyl ring, a secondary amide linkage, and a primary alcohol functional group imparts a unique combination of chemical characteristics essential for its role as a versatile synthetic intermediate. Its structure suggests potential for hydrogen bonding (donor and acceptor), dipole-dipole interactions, and lipophilic characteristics, all of which are critical determinants of its behavior in both chemical and biological systems.

Table 1: Core Compound Identifiers

IdentifierValueSource
IUPAC Name 3-bromo-N-(2-hydroxyethyl)benzamideN/A
CAS Number 57728-66-2[1][2]
Molecular Formula C₉H₁₀BrNO₂[1][2]
Molecular Weight 244.1 g/mol [1][2]
Chemical Structure Chemical Structure of 3-bromo-N-(2-hydroxyethyl)benzamideN/A
Purity (Typical) ≥97%[1][2]

Experimental Characterization Protocols

The following sections detail the authoritative experimental methodologies required to fully characterize the physicochemical profile of 3-bromo-N-(2-hydroxyethyl)benzamide. The causality behind experimental choices is explained to ensure both accuracy and a fundamental understanding of the process.

Melting Point Determination

The melting point is a fundamental indicator of a crystalline solid's purity. For a pure compound, the melting range is typically narrow (0.5-2.0 °C). Impurities depress and broaden this range. The protocol described here is a standard method using a digital melting point apparatus (e.g., a Mel-Temp).

Protocol 2.1.1: Melting Point Measurement

  • Sample Preparation: Finely crush a small amount of 3-bromo-N-(2-hydroxyethyl)benzamide into a powder to ensure uniform heat distribution.

  • Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm. This is achieved by tapping the open end of the tube into the powder and then gently tapping the sealed end on a hard surface to compact the sample.[3][4]

  • Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Rapid Determination (Estimation): Set the apparatus to heat at a rapid rate (5-10 °C per minute) to get an approximate melting point. Record the temperature at which melting is observed. Allow the apparatus to cool significantly.[3]

  • Accurate Determination: Prepare a new sample and place it in the cooled apparatus. Rapidly heat to approximately 20 °C below the estimated melting point.[3]

  • Data Recording: Reduce the heating rate to 1-2 °C per minute. Record the temperature at which the first liquid droplet appears (T1) and the temperature at which the last solid crystal melts (T2). The melting point range is reported as T1-T2.[3]

  • Validation: A narrow range is indicative of high purity. This self-validating step provides immediate insight into sample quality.

MeltingPoint_Workflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_analysis Analysis Prep1 Crush Sample Prep2 Load Capillary (2-3 mm) Prep1->Prep2 Measure1 Insert into Apparatus Prep2->Measure1 Measure2 Rapid Scan (Estimate MP) Measure1->Measure2 Measure3 Cool Apparatus Measure2->Measure3 Measure4 Slow Scan (~2°C/min) Measure3->Measure4 Measure5 Record T1 (First Drop) Measure4->Measure5 Measure6 Record T2 (Last Crystal) Measure5->Measure6 Analysis1 Report Range (T1-T2) Measure6->Analysis1 Analysis2 Assess Purity Analysis1->Analysis2

Caption: Workflow for Melting Point Determination.

Solubility Profile

Understanding the solubility of a compound in various media is critical for applications ranging from reaction chemistry to pharmaceutical formulation. This protocol outlines a systematic approach to determine solubility in aqueous and pH-modified systems.

Protocol 2.2.1: Qualitative Solubility Testing

  • Solvent Selection: Prepare test tubes with 0.75 mL of the following solvents: deionized water, 5% w/v HCl, and 5% w/v NaOH.[5][6]

  • Sample Addition: To each test tube, add approximately 25 mg of 3-bromo-N-(2-hydroxyethyl)benzamide.[5][6]

  • Observation: Vigorously shake each tube for 1-2 minutes. Visually inspect for dissolution. If the solid completely disappears, the compound is classified as "soluble." If any solid remains, it is "insoluble."[5]

  • Causality & Interpretation:

    • Water Solubility: Indicates the presence of polar functional groups (amide, alcohol) capable of hydrogen bonding.

    • 5% HCl Solubility: If soluble, it suggests the presence of a basic functional group (like an amine) that can be protonated to form a soluble salt. For this molecule, the amide nitrogen is generally not basic enough to be protonated by dilute acid, so insolubility is expected.

    • 5% NaOH Solubility: If soluble, it indicates the presence of an acidic proton. The N-H proton of the secondary amide or the O-H proton of the alcohol could potentially be deprotonated by a strong base, forming a more soluble sodium salt.

Solubility_Workflow cluster_solvents Test Solvents (0.75 mL each) Start Start: 25 mg Compound Water Deionized Water Start->Water HCl 5% HCl Start->HCl NaOH 5% NaOH Start->NaOH Observe Shake & Observe Water->Observe HCl->Observe NaOH->Observe Soluble Soluble Observe->Soluble  Dissolves Insoluble Insoluble Observe->Insoluble  Solid Remains

Caption: Systematic Workflow for Solubility Profiling.

Acid Dissociation Constant (pKa) Determination

The pKa value quantifies the acidity of a molecule's ionizable groups. For 3-bromo-N-(2-hydroxyethyl)benzamide, the most likely ionizable protons are on the secondary amide and the primary alcohol. Potentiometric titration is the gold-standard method for pKa determination due to its precision.[7]

Protocol 2.3.1: pKa Determination by Potentiometric Titration

  • System Calibration: Calibrate the pH meter using at least three standard buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH readings.[8]

  • Sample Preparation: Accurately weigh and dissolve the compound in a suitable co-solvent/water mixture (e.g., 20% acetonitrile in water) to a known concentration (e.g., 1 mM).[8][9] The co-solvent is necessary if aqueous solubility is low. Add a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.[8]

  • Titration Setup: Place the solution in a jacketed beaker at a constant temperature (e.g., 25 °C). Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with pH measurements.[8] Immerse the calibrated pH electrode and the titrant delivery tube.

  • Titration: Titrate the solution with a standardized solution of 0.1 M NaOH (for acidic protons) or 0.1 M HCl (for basic groups). Add the titrant in small, precise increments, recording the pH value after each addition has stabilized.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[8] This point can be precisely located by finding the peak of the first derivative of the titration curve (ΔpH/ΔV vs. V).

pKa_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Analysis Prep1 Calibrate pH Meter Prep2 Prepare 1 mM Sample (in Co-solvent/Water + KCl) Prep1->Prep2 Prep3 Purge with N₂ Prep2->Prep3 Titr1 Titrate with 0.1 M NaOH Prep3->Titr1 Titr2 Record pH vs. Volume Titr1->Titr2 Analysis1 Plot pH vs. Volume Titr2->Analysis1 Analysis2 Calculate 1st Derivative Analysis1->Analysis2 Analysis3 Identify Half-Equivalence Point Analysis2->Analysis3 Analysis4 Determine pKa Analysis3->Analysis4

Caption: Workflow for pKa Determination via Potentiometric Titration.

Lipophilicity (logP) Determination

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and a key predictor of its pharmacokinetic properties (e.g., absorption, distribution). The Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is a rapid and reliable indirect method for logP determination.[10][11]

Protocol 2.4.1: logP Determination by RP-HPLC

  • System Setup: Use a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol).

  • Calibration Curve: Prepare a set of 5-7 reference standards with well-established logP values that span the expected logP of the analyte. Inject each standard and record its retention time (t_R_). Calculate the retention factor, k, for each standard using the formula: k = (t_R_ - t₀) / t₀, where t₀ is the column dead time. Plot log(k) versus the known logP values to generate a linear calibration curve.[11]

  • Sample Analysis: Prepare a solution of 3-bromo-N-(2-hydroxyethyl)benzamide at a known concentration. Inject the sample onto the HPLC system using the same conditions as the standards and record its retention time.

  • logP Calculation: Calculate the log(k) for the analyte. Using the linear regression equation from the calibration curve, interpolate the logP value for 3-bromo-N-(2-hydroxyethyl)benzamide.

  • Validation: The method's validity is confirmed by the linearity of the calibration curve (R² > 0.98). This ensures that the retention mechanism is directly correlated with lipophilicity under the chosen conditions.

logP_Workflow cluster_cal Calibration cluster_sample Sample Analysis Start Start: RP-HPLC System with C18 Column Cal1 Inject LogP Standards Start->Cal1 Sample1 Inject Analyte Start->Sample1 Cal2 Record Retention Times (tR) Cal1->Cal2 Cal3 Calculate log(k) for each Cal2->Cal3 Cal4 Plot log(k) vs. Known LogP Cal3->Cal4 Cal5 Generate Linear Regression Cal4->Cal5 Interpolate Interpolate Analyte logP from Calibration Curve Cal5->Interpolate Sample2 Record tR Sample1->Sample2 Sample3 Calculate log(k) Sample2->Sample3 Sample3->Interpolate

Caption: HPLC-Based Workflow for logP Determination.

Safety and Handling

Based on available supplier data, 3-bromo-N-(2-hydroxyethyl)benzamide should be handled with appropriate care in a laboratory setting.

  • Signal Word: Warning[1]

  • Hazard Statements:

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

  • Precautionary Statements:

    • P264: Wash hands thoroughly after handling.[1]

    • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

    • P302+P352: IF ON SKIN: Wash with plenty of water.[1]

    • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

  • Storage: Store at room temperature.[1]

Conclusion

This guide establishes a foundational understanding of 3-bromo-N-(2-hydroxyethyl)benzamide and provides the necessary, authoritative protocols for its complete physicochemical characterization. While published experimental values are scarce, the methodologies detailed herein represent the industry-standard approach for generating reliable and reproducible data. By following these self-validating experimental workflows, researchers in drug development and chemical synthesis can confidently assess the properties of this versatile compound, enabling its effective application in their work.

References

  • Polli, J. et al. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics, 644, 123325. Available at: [Link]

  • ResearchGate. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. Available at: [Link]

  • McLaughlin, J. C. Experiment 27 - Amines and Amides. Available at: [Link]

  • Zhang, K. et al. (2009). Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector. Combinatorial Chemistry & High Throughput Screening, 12(3), 250-7. Available at: [Link]

  • Agilent Technologies. (n.d.). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Available at: [Link]

  • Donovan, S. et al. (2025). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry. Available at: [Link]

  • Unknown Author. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

  • Unknown Author. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

  • ResearchGate. (n.d.). pKa Values from Potentiometric Titrations in 20% AN Medium. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

  • TSI Journals. (2011). A new developed potentiometric method for the determination of pKa values for syn and anti isomer pair in 3 and 4-hydrox. Available at: [Link]

  • Pharmaceutical Chemistry Practical. (n.d.). Benzoic acid from benzamide synthesis. Available at: [Link]

  • GEOCITIES.ws. (n.d.). Hydrolysis of Benzamide. Available at: [Link]

  • Moorpark College. (n.d.). Experiment 13 – Properties of Amines and Amides. Available at: [Link]

  • University of Toronto. (2023). Solubility of Organic Compounds. Available at: [Link]

  • Unknown Author. (n.d.). Exp 1 - Melting Points. Available at: [Link]

  • Unknown Author. (n.d.). Part 6: Preparation of Organic Compounds. Available at: [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Available at: [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available at: [Link]

  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Available at: [Link]

  • Unknown Author. (n.d.). Experiment-1 Aim - To determine the melting point of given solid substance. Available at: [Link]

  • SpectraBase. (n.d.). benzamide, 3-bromo-N-[2-[(2-chloro-6-nitrophenyl)amino]ethyl]- - Optional[1H NMR] - Spectrum. Available at: [Link]

  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. Available at: [Link]

  • Cheméo. (n.d.). Chemical Properties of Benzamide, 3-bromo-N-butyl-N-hept-2-yl. Available at: [Link]

  • NIST. (n.d.). Benzamide, m-bromo-. Available at: [Link]

  • SpectraBase. (n.d.). Benzamide, 3-bromo-N-(2-bromophenyl)- - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

  • Yao, R-S. et al. (n.d.). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Available at: [Link]

  • NIST. (n.d.). Benzamide. Available at: [Link]

  • PubChemLite. (n.d.). 3-bromo-n-(2-(2-(4-methoxybenzylidene)hydrazino)-2-oxoethyl)benzamide. Available at: [Link]

  • Viswanathan, M. & Raji, V. (n.d.). Synthesis and Characterization of N-(Pyrrolidinobenzyl)- benzamide and its Complexes with Cobalt(II), Nickel(II), Copper(II) and Zinc(II). Available at: [Link]

Sources

Exploratory

A Technical Guide to 3-bromo-N-(2-hydroxyethyl)benzamide: Synthesis, Characterization, and Applications in Drug Discovery

Abstract Substituted benzamides are a cornerstone of modern medicinal chemistry, serving as privileged scaffolds in a vast array of therapeutic agents.[1] This technical guide provides an in-depth analysis of 3-bromo-N-(...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Substituted benzamides are a cornerstone of modern medicinal chemistry, serving as privileged scaffolds in a vast array of therapeutic agents.[1] This technical guide provides an in-depth analysis of 3-bromo-N-(2-hydroxyethyl)benzamide, a versatile building block with significant potential in drug development, particularly in the burgeoning field of targeted protein degradation. We will detail a robust synthetic protocol, outline methods for its characterization, and explore the scientific rationale for its application in fragment-based drug discovery and as a precursor for more complex molecules like Proteolysis Targeting Chimeras (PROTACs). This document is intended for researchers, scientists, and professionals in the field of drug development seeking to leverage this valuable chemical entity.

Molecular Profile and Physicochemical Properties

A precise understanding of a molecule's fundamental properties is critical for its application in research and development. 3-bromo-N-(2-hydroxyethyl)benzamide is a bifunctional molecule featuring a brominated aromatic ring and a primary alcohol, characteristics that make it a valuable intermediate for further chemical elaboration.

PropertyValueSource(s)
Molecular Formula C₉H₁₀BrNO₂[2][3]
Molecular Weight 244.1 g/mol [2][3]
CAS Number 57728-66-2[2][3]
Appearance White to off-white solid (typical)N/A
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)N/A

The presence of the bromine atom on the benzene ring provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse chemical moieties.[4] The N-(2-hydroxyethyl) group offers a site for potential hydrogen bonding interactions with biological targets and can also serve as a point of attachment for linkers or other pharmacophores.

Synthesis and Purification

The synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide is most directly achieved via the nucleophilic acyl substitution of 3-bromobenzoyl chloride with 2-aminoethanol. This is a standard amidation reaction that is generally high-yielding and straightforward to perform.

Rationale for Synthetic Approach

The chosen synthetic route is based on the high reactivity of acyl chlorides towards nucleophiles like primary amines. 3-Bromobenzoyl chloride is a commercially available or readily synthesized starting material. The reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine, to neutralize the hydrochloric acid byproduct, thereby driving the reaction to completion.[5] Dichloromethane is a common solvent choice due to its inertness and ability to dissolve both reactants.

Experimental Workflow Diagram

G cluster_0 Synthesis of 3-Bromobenzoyl Chloride cluster_1 Amidation Reaction cluster_2 Purification A 3-Bromobenzoic Acid + Thionyl Chloride (SOCl₂) B Reflux (2-4h) A->B Heat C Vacuum Distillation B->C Workup D 3-Bromobenzoyl Chloride C->D Purification F Add 3-Bromobenzoyl Chloride dropwise at 0°C D->F E 2-Aminoethanol + Triethylamine in DCM E->F G Stir at RT (2-4h) F->G H Aqueous Workup G->H I Crude Product H->I J Column Chromatography (Silica Gel) I->J K Pure 3-bromo-N-(2-hydroxyethyl)benzamide J->K

Caption: Workflow for the synthesis and purification of 3-bromo-N-(2-hydroxyethyl)benzamide.

Detailed Synthesis Protocol

This protocol is adapted from standard procedures for the N-acylation of primary amines with benzoyl chlorides.[4][5]

Part A: Preparation of 3-Bromobenzoyl Chloride (Optional, if not commercially available)

  • Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube, add 3-bromobenzoic acid (1.0 eq).

  • Reagent Addition: In a fume hood, add an excess of thionyl chloride (SOCl₂, 2-3 eq.).

  • Reaction: Gently heat the mixture to reflux (~79°C) for 2-4 hours. The reaction is complete when gas evolution (HCl and SO₂) ceases.

  • Workup: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under atmospheric pressure.

  • Purification: Purify the crude 3-bromobenzoyl chloride by vacuum distillation, collecting the fraction at 74-75 °C/0.5 mmHg.[6]

Part B: Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide

  • Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-aminoethanol (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous dichloromethane (DCM).

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Reagent Addition: Dissolve 3-bromobenzoyl chloride (1.0 eq.) in anhydrous DCM and add this solution dropwise to the cooled amine solution over 20-30 minutes.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude solid by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization to afford the final product.

Structural Characterization

Confirmation of the chemical structure and assessment of purity are critical. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary technique for this purpose.[7]

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (in the range of 7.2-8.0 ppm), two methylene groups (-CH₂-) of the ethyl chain (typically triplets in the 3.5-4.0 ppm region), the amide proton (-NH-, a broad singlet), and the hydroxyl proton (-OH, a broad singlet).

  • ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon (~165-170 ppm), the aromatic carbons (four distinct signals in the ~120-135 ppm range, including the carbon attached to bromine), and the two aliphatic carbons of the ethyl group (~40-65 ppm).

Applications in Drug Discovery

The utility of 3-bromo-N-(2-hydroxyethyl)benzamide in drug discovery stems from its classification as a "fragment" and its potential as a building block for more complex molecules.

Fragment-Based Drug Discovery (FBDD)

FBDD is a powerful strategy for identifying lead compounds by screening small, low-molecular-weight molecules ("fragments") for weak binding to a biological target.[8][9] With a molecular weight of 244.1 g/mol , 3-bromo-N-(2-hydroxyethyl)benzamide fits the "Rule of Three" often applied to fragment libraries (MW < 300 Da).[8]

The rationale for its use in FBDD includes:

  • Efficient Exploration of Chemical Space: The benzamide core is a common motif in known drugs, and its derivatives can provide high-quality interactions with protein targets.[9]

  • Growth Vectors: The bromine atom acts as a key "growth vector." Once a binding interaction is confirmed (e.g., via NMR or X-ray crystallography), the bromine can be replaced with larger, more complex groups through cross-coupling chemistry to enhance potency and selectivity.[10]

  • Favorable Properties: The molecule's polarity, conferred by the amide and hydroxyl groups, can contribute to favorable solubility and binding interactions.

Precursor for PROTACs and Other Complex Therapeutics

The molecule serves as an ideal starting point or intermediate for the synthesis of PROTACs. A PROTAC is a bifunctional molecule that induces the degradation of a target protein by recruiting an E3 ubiquitin ligase. It typically consists of a ligand for the target protein, a ligand for an E3 ligase, and a chemical linker.

The 3-bromo-N-(2-hydroxyethyl)benzamide can be envisioned as a component of a PROTAC in several ways:

  • The bromophenyl group could be part of a ligand that binds to the protein of interest or an E3 ligase.

  • The bromine atom can be functionalized to attach a linker, which is then connected to the other half of the PROTAC molecule.

G cluster_0 PROTAC Assembly Logic A 3-bromo-N-(2-hydroxyethyl)benzamide (Fragment/Building Block) B Protein of Interest (POI) Ligand A->B Elaboration/ Incorporation C Linker A->C Functionalization (via Bromine) E PROTAC Molecule B->E C->E D E3 Ligase Ligand D->E

Sources

Foundational

A Technical Guide to Determining the Organic Solvent Solubility of 3-bromo-N-(2-hydroxyethyl)benzamide for Pharmaceutical Development

Abstract The solubility of an Active Pharmaceutical Ingredient (API) is a cornerstone of drug development, profoundly influencing its bioavailability, formulation design, and purification strategies. This technical guide...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The solubility of an Active Pharmaceutical Ingredient (API) is a cornerstone of drug development, profoundly influencing its bioavailability, formulation design, and purification strategies. This technical guide provides a comprehensive framework for characterizing the solubility of 3-bromo-N-(2-hydroxyethyl)benzamide, a representative substituted benzamide, in organic solvents. Recognizing that novel compounds often lack established data, this document eschews a simple data sheet in favor of a practical, in-depth methodology. We will first dissect the molecule's physicochemical characteristics to form a rational, predictive hypothesis of its solubility profile. Subsequently, this guide presents a suite of robust, field-proven experimental protocols—from rapid qualitative screening to the gold-standard quantitative shake-flask method—for empirical solubility determination. By integrating theoretical prediction with rigorous experimental validation, this guide equips researchers, scientists, and drug development professionals with the necessary tools to systematically and accurately map the solubility landscape of 3-bromo-N-(2-hydroxyethyl)benzamide and other novel chemical entities.

The Imperative of Solubility in API Development

In the journey from a promising molecule to a viable therapeutic, solubility is a critical-path parameter.[1] Poor solubility can severely limit a drug's absorption from the gastrointestinal tract, thereby reducing its oral bioavailability and therapeutic efficacy.[2] Furthermore, solubility dictates the feasibility of various manufacturing processes, including reaction chemistry, crystallization for purification, and the formulation of the final dosage form.[3][4] For a molecule like 3-bromo-N-(2-hydroxyethyl)benzamide, understanding its behavior across a spectrum of organic solvents is essential for developing efficient purification schemes (e.g., column chromatography or recrystallization) and for creating stable, effective formulations.[5] This guide provides the strategic and tactical framework for this essential characterization.

Physicochemical Profile and Solubility Prediction

Molecular Structure: 3-bromo-N-(2-hydroxyethyl)benzamide

The molecule can be deconstructed into three key functional regions:

  • 3-Bromobenzamide Core: The aromatic ring provides a nonpolar surface area, while the bromine atom adds significant molecular weight and lipophilicity. The core amide group is highly polar and contains both a hydrogen bond donor (N-H) and acceptor (C=O), making it a key site for polar interactions.

  • N-(2-hydroxyethyl) Side Chain: This chain introduces significant polarity. The terminal hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor. The ethylene glycol-like structure enhances hydrophilicity.

Predicted Solubility Profile: Based on the principle of "like dissolves like," we can form a strong hypothesis:

  • High Solubility in Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in extensive hydrogen bonding with both the amide and hydroxyl groups of the molecule, making them excellent candidates for achieving high solubility.

  • Good to High Solubility in Polar Aprotic Solvents (e.g., DMSO, Acetone, Ethyl Acetate): Solvents like Dimethyl Sulfoxide (DMSO) and Acetone are strong hydrogen bond acceptors and can interact favorably with the molecule's N-H and O-H groups. While they cannot donate hydrogen bonds, their high polarity will effectively solvate the molecule.

  • Poor Solubility in Nonpolar Solvents (e.g., Hexane, Toluene): The significant polarity imparted by the amide and hydroxyl groups will make it difficult for the molecule to dissolve in nonpolar, non-hydrogen-bonding solvents, where solvation would rely solely on weaker van der Waals forces.

A more sophisticated predictive tool, the Hansen Solubility Parameters (HSP) framework, can provide quantitative insight. HSP theory posits that the total cohesive energy of a substance can be divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[6] A solute will dissolve in a solvent when the "distance" between their respective HSP values is small.[7][8] This method is invaluable for pre-screening and scientifically narrowing the range of experimental solvents.[9]

cluster_0 Solubility Prediction Workflow A Analyze Molecular Structure (Functional Groups, Polarity) B Formulate Hypothesis ('Like Dissolves Like') A->B D Select Diverse Solvent Panel (Protic, Aprotic, Nonpolar) B->D C Calculate Hansen Solubility Parameters (HSP) [Optional] C->D Refines Selection E Proceed to Experimental Verification D->E

Caption: Logical workflow for predictive solvent selection.

Experimental Protocols for Solubility Determination

Theoretical predictions must be confirmed by empirical data. The following protocols provide a tiered approach, from rapid screening to precise quantitative measurement.

Protocol: Rapid Qualitative Solubility Assessment

Causality: This initial screen is a rapid, material-sparing method to quickly categorize solvents and eliminate unsuitable candidates, focusing resources on the most promising systems. It provides a binary or ternary classification (soluble, partially soluble, insoluble) to guide quantitative studies.[10]

Methodology:

  • Preparation: Label a series of 1.5 mL glass vials, one for each selected solvent (e.g., Methanol, Ethanol, Acetone, Ethyl Acetate, Dichloromethane, Toluene, Hexane).

  • Solute Addition: Accurately weigh and add approximately 5 mg of 3-bromo-N-(2-hydroxyethyl)benzamide to each vial.

  • Solvent Addition: Add 1.0 mL of the corresponding solvent to each vial.

  • Mixing: Securely cap the vials and vortex vigorously for 60 seconds.

  • Observation: Allow the vials to stand undisturbed for 5 minutes. Visually inspect each vial against a dark background for the presence of undissolved solid.

  • Classification:

    • Soluble: The solution is completely clear with no visible solid particles.

    • Partially Soluble: A noticeable amount of solid has dissolved, but undissolved particles remain.

    • Insoluble: The bulk of the solid material appears undissolved.[10]

Protocol: Quantitative Thermodynamic Solubility Determination (Shake-Flask Method)

Causality and Trustworthiness: The shake-flask method is the universally recognized gold standard for determining equilibrium or thermodynamic solubility.[11][12] By ensuring an excess of the solid is agitated in the solvent for an extended period, the system reaches a true thermodynamic equilibrium between the dissolved and undissolved states.[13] This self-validating system is authoritative because the continued presence of solid material at the end of the experiment confirms that the solution is saturated.

Methodology:

  • Preparation: To a series of appropriately sized, sealable glass vials, add an excess amount of 3-bromo-N-(2-hydroxyethyl)benzamide. "Excess" means adding enough solid such that a significant amount will visibly remain undissolved after equilibration (e.g., 20-50 mg).

  • Solvent Addition: Accurately dispense a known volume of the chosen solvent (e.g., 2.0 mL) into each vial.

  • Equilibration: Securely seal the vials to prevent solvent evaporation. Place them in a constant-temperature orbital shaker or on a vial rotator. The system should be agitated at a consistent speed (e.g., 250 rpm) at a controlled temperature (typically 25 °C) for 24 to 48 hours. Longer times, up to 72 hours, may be necessary to ensure equilibrium is reached for sparingly soluble compounds.[13]

  • Phase Separation: After equilibration, let the vials stand undisturbed to allow the excess solid to settle. Centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet any suspended micro-particles.

  • Sample Collection: Carefully withdraw a clear aliquot of the supernatant. Crucially, do not disturb the solid phase. For accuracy, filter the aliquot through a 0.22 µm syringe filter compatible with the organic solvent to remove any remaining particulates.

  • Quantification:

    • Prepare a series of calibration standards of 3-bromo-N-(2-hydroxyethyl)benzamide of known concentrations in the same solvent.

    • Dilute the filtered supernatant with a known factor to bring its concentration within the linear range of the calibration curve.

    • Analyze the standards and the diluted sample using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[2]

  • Calculation: Determine the concentration of the diluted sample from the calibration curve. Multiply this value by the dilution factor to obtain the final solubility, typically expressed in mg/mL or mol/L.

cluster_1 Thermodynamic Solubility Workflow (Shake-Flask) Start Add Excess Solid API to Known Volume of Solvent Equilibrate Seal & Agitate (24-72h at const. Temp) Start->Equilibrate Separate Centrifuge / Settle to Separate Phases Equilibrate->Separate Confirm excess solid remains Filter Filter Supernatant (0.22 µm Syringe Filter) Separate->Filter Quantify Analyze via HPLC-UV Against Calibration Curve Filter->Quantify Result Calculate Solubility (mg/mL or mol/L) Quantify->Result

Caption: The gold-standard Shake-Flask experimental workflow.

Protocol: Kinetic Solubility Assessment

Causality: In early drug discovery, compounds are often stored and handled in DMSO stock solutions. Kinetic solubility measures the concentration at which a compound precipitates when its DMSO stock is diluted into an aqueous or organic medium.[14] This method is faster than the shake-flask approach and is highly relevant for predicting behavior in high-throughput screening assays, though it may overestimate true thermodynamic solubility due to the formation of supersaturated solutions.[15][16]

Methodology:

  • Stock Solution: Prepare a high-concentration stock solution of 3-bromo-N-(2-hydroxyethyl)benzamide in 100% DMSO (e.g., 50 mM).

  • Solvent Plate: Dispense the target organic solvents into the wells of a 96-well plate.

  • Addition: Using a liquid handler or multichannel pipette, add a small volume of the DMSO stock solution to the organic solvent and mix rapidly.

  • Incubation: Allow the plate to incubate at room temperature for a set period (e.g., 1-2 hours).

  • Detection of Precipitation: Measure the turbidity or light scattering in each well using a nephelometer or plate reader.[17] The concentration at which significant light scattering occurs is the kinetic solubility limit.

  • Quantification (Optional): Alternatively, the plate can be filtered, and the concentration of the filtrate can be determined by LC-MS/MS analysis.[13]

Data Presentation and Analysis

All quantitative solubility data should be compiled into a structured table for clear comparison and analysis. This allows for direct correlation between solvent properties and solubility performance.

Table 1: Solubility Profile of 3-bromo-N-(2-hydroxyethyl)benzamide at 25 °C

SolventSolvent ClassQualitative ResultThermodynamic Solubility (mg/mL)Thermodynamic Solubility (mol/L)
MethanolPolar ProticSoluble[Experimental Value][Calculated Value]
EthanolPolar ProticSoluble[Experimental Value][Calculated Value]
AcetonePolar AproticSoluble[Experimental Value][Calculated Value]
Ethyl AcetatePolar AproticPartially Soluble[Experimental Value][Calculated Value]
DichloromethaneNonpolar AproticPartially Soluble[Experimental Value][Calculated Value]
TolueneNonpolarInsoluble[Experimental Value][Calculated Value]
HexaneNonpolarInsoluble[Experimental Value][Calculated Value]
DMSOPolar AproticSoluble[Experimental Value][Calculated Value]

(Note: Italicized and bracketed values are placeholders for experimentally determined results.)

Conclusion

Determining the organic solvent solubility of a novel compound like 3-bromo-N-(2-hydroxyethyl)benzamide is a foundational activity in pharmaceutical development. A purely theoretical approach based on molecular structure provides an essential predictive starting point, but it must be underpinned by rigorous, quantitative experimentation. The gold-standard shake-flask method provides the definitive thermodynamic solubility, which is critical for process chemistry and formulation, while kinetic methods offer valuable, high-throughput insights for early discovery. By employing the integrated, multi-tiered strategy detailed in this guide, researchers can build a comprehensive and reliable solubility profile, enabling informed decisions that accelerate the development of safe and effective medicines.

References

  • Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • Singhvi, G., Sonavane, S., Gupta, A., Gampa, G., & Goyal, M. (n.d.). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry.
  • ResearchGate. (2025). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K.
  • BenchChem. (2025). Application Note: Determination of the Solubility of 2-bromo-N-phenethylbenzenesulfonamide in Organic Solvents.
  • BioDuro. (n.d.). ADME Solubility Assay.
  • Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
  • protocols.io. (2025). In-vitro Thermodynamic Solubility.
  • Evotec. (n.d.). Thermodynamic Solubility Assay.
  • WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • ACS Publications. (2024). Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. ACS Environmental Au.
  • West Pharmaceutical Services. (n.d.). Hansen solubility parameters to predict drug & container interactions.
  • SciSpace. (2012). Experimental and Computational Methods Pertaining to Drug Solubility.
  • Purosolv. (2025). Key Considerations for Selecting Solvents in Drug Manufacturing.
  • ResearchGate. (2016). Hansen solubility parameters: A quick review in pharmaceutical aspect.
  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026). Solvents.
  • BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS.
  • ResearchGate. (2016). Solvent Selection Methodology for Pharmaceutical Processes: Solvent Swap.
  • ChemicalBook. (n.d.). 3-Bromo-4-fluoro-N-(2-hydroxyethyl)benzamide.
  • ResearchGate. (n.d.). Using of Hansen solubility parameters as a prescreening method in the development of dosage form formulations.
  • Van Loon Chemical Innovations. (n.d.). Hansen Solubility Parameters (HSP).

Sources

Exploratory

3-bromo-N-(2-hydroxyethyl)benzamide stability and storage conditions

An In-Depth Technical Guide to the Stability and Storage of 3-bromo-N-(2-hydroxyethyl)benzamide For Researchers, Scientists, and Drug Development Professionals Abstract 3-bromo-N-(2-hydroxyethyl)benzamide is a molecule o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Stability and Storage of 3-bromo-N-(2-hydroxyethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-bromo-N-(2-hydroxyethyl)benzamide is a molecule of interest within pharmaceutical research and development, valued for its potential applications as a chemical intermediate or active pharmaceutical ingredient (API). Understanding its intrinsic stability is a critical quality attribute that underpins its safe handling, formulation development, and the establishment of a viable shelf-life. This technical guide provides a comprehensive framework for assessing the stability of 3-bromo-N-(2-hydroxyethyl)benzamide, drawing upon established principles of chemical kinetics and regulatory guidelines. In the absence of extensive public data on this specific molecule, this document serves as a robust, scientifically-grounded roadmap for initiating and conducting thorough stability and degradation studies.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 3-bromo-N-(2-hydroxyethyl)benzamide is essential for designing and interpreting stability studies.

PropertyValueSource
Molecular Formula C9H10BrNO2[1][2]
Molecular Weight 244.1 g/mol [1][2]
CAS Number 57728-66-2[1]
Appearance (Predicted) SolidN/A
Solubility (Predicted) Soluble in organic solventsN/A
Storage Room temperature[1][2]

Note: Some properties are predicted and should be confirmed experimentally.

Core Stability Concerns and Degradation Pathways

The chemical structure of 3-bromo-N-(2-hydroxyethyl)benzamide, featuring an amide linkage and a bromo-aromatic ring, dictates its potential degradation pathways. The primary stability concern is the hydrolysis of the amide bond.

Hydrolytic Degradation

Amide hydrolysis is a well-characterized reaction that results in the cleavage of the amide bond to form a carboxylic acid and an amine.[3] This reaction can be catalyzed by both acid and base.[3][4]

  • Acid-Catalyzed Hydrolysis : Under acidic conditions, the carbonyl oxygen of the amide is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[5] This process is generally irreversible as the resulting amine is protonated under acidic conditions, preventing it from acting as a nucleophile in the reverse reaction.[5]

  • Base-Catalyzed Hydrolysis : In the presence of a strong base, the hydroxide ion acts as a nucleophile, attacking the carbonyl carbon.[3][6] This reaction is typically slower than acid-catalyzed hydrolysis because the amide is less reactive in basic conditions.[6] However, with sufficient heat and excess base, the reaction can be driven to completion.[6]

The primary degradation products of hydrolytic degradation of 3-bromo-N-(2-hydroxyethyl)benzamide would be 3-bromobenzoic acid and 2-aminoethanol.

Photodegradation

Aromatic halides can be susceptible to photolytic cleavage. While specific data for this molecule is unavailable, it is prudent to consider the potential for degradation upon exposure to light, as mandated by ICH Q1B guidelines.[7][8][9][10][11] Photostability testing is crucial to determine if the molecule requires protection from light during storage and handling.

Thermal Degradation

Aromatic amides generally exhibit high thermal stability.[12] However, at elevated temperatures, thermal degradation can occur, potentially leading to cleavage of the amide bond and other fragmentation pathways.[13][14]

Oxidative Degradation

While the molecule does not contain functional groups that are highly susceptible to oxidation, forced degradation studies under oxidative conditions are a standard component of stability testing to ensure all potential degradation pathways are explored.

Recommended Storage and Handling

Based on the general properties of similar chemical compounds, the following storage and handling procedures are recommended:

  • Storage Conditions : Store in a well-sealed container in a cool, dry, and well-ventilated place.[15] Some suppliers recommend room temperature storage.[1][2]

  • Incompatible Materials : Avoid strong oxidizing agents and strong bases.[15]

  • Handling : Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, to avoid contact with skin and eyes.[15][16]

Proposed Framework for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and establish stability-indicating analytical methods.[17][18][19][20][21] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[18]

Experimental Workflow

Caption: Proposed workflow for forced degradation studies.

Detailed Experimental Protocols

4.2.1. Acidic Hydrolysis

  • Preparation : Prepare a solution of 3-bromo-N-(2-hydroxyethyl)benzamide in a suitable solvent (e.g., methanol or acetonitrile) and add an equal volume of 0.1 M hydrochloric acid.

  • Incubation : Heat the solution at 60-80°C and monitor the reaction over time (e.g., 2, 4, 8, 12, and 24 hours).

  • Analysis : At each time point, withdraw an aliquot, neutralize with a suitable base (e.g., 0.1 M sodium hydroxide), and analyze by a suitable analytical technique such as HPLC-UV.

4.2.2. Basic Hydrolysis

  • Preparation : Prepare a solution of the compound in a suitable solvent and add an equal volume of 0.1 M sodium hydroxide.

  • Incubation : Heat the solution at 60-80°C and monitor the reaction over time.

  • Analysis : At each time point, withdraw an aliquot, neutralize with a suitable acid (e.g., 0.1 M hydrochloric acid), and analyze by HPLC-UV.

4.2.3. Oxidative Degradation

  • Preparation : Prepare a solution of the compound in a suitable solvent and add 3% hydrogen peroxide.

  • Incubation : Store the solution at room temperature, protected from light, and monitor over time.

  • Analysis : Analyze aliquots at specified time points by HPLC-UV.

4.2.4. Thermal Degradation

  • Preparation : Place the solid compound in a controlled temperature and humidity chamber.

  • Incubation : Expose the sample to dry heat (e.g., 105°C) for a specified duration.

  • Analysis : Dissolve the sample in a suitable solvent and analyze by HPLC-UV.

4.2.5. Photostability

  • Preparation : Expose the solid compound and a solution of the compound to a light source that meets ICH Q1B requirements (a minimum of 1.2 million lux hours of visible light and 200 watt hours per square meter of UVA light).[7]

  • Control : A dark control sample should be stored under the same conditions but protected from light.

  • Analysis : Analyze both the exposed and control samples by HPLC-UV.

Data Presentation

The results of the forced degradation studies should be summarized in a clear and concise table.

Stress ConditionDurationTemperature% DegradationMajor Degradation Products
0.1 M HCl24 hours80°C3-bromobenzoic acid, 2-aminoethanol
0.1 M NaOH24 hours80°C3-bromobenzoic acid, 2-aminoethanol
3% H2O224 hoursRoom Temp
Dry Heat48 hours105°C
Light ExposureAs per ICH Q1BAmbient

Note: The expected degradation products are based on theoretical chemical principles and require experimental confirmation.

Mechanistic Insights

G cluster_acid Acid-Catalyzed Hydrolysis cluster_base Base-Catalyzed Hydrolysis A 3-bromo-N-(2-hydroxyethyl)benzamide B Protonated Amide A->B + H+ C Tetrahedral Intermediate B->C + H2O D 3-bromobenzoic acid C->D - H3N+CH2CH2OH E 2-aminoethanol F 3-bromo-N-(2-hydroxyethyl)benzamide G Tetrahedral Intermediate F->G + OH- H 3-bromobenzoic acid G->H - H2NCH2CH2OH I 2-aminoethanol J Carboxylate H->J + OH- J->H + H+ (workup)

Caption: Proposed mechanisms for acid and base-catalyzed hydrolysis.

Conclusion

This technical guide provides a comprehensive framework for evaluating the stability of 3-bromo-N-(2-hydroxyethyl)benzamide. While specific experimental data for this molecule is limited, the principles of chemical reactivity and established regulatory guidelines provide a solid foundation for designing and executing robust stability studies. A thorough understanding of the degradation pathways is paramount for the development of stable formulations, the establishment of appropriate storage conditions, and ensuring the overall quality and safety of any potential drug product containing this molecule.

References

  • Allen, A. (n.d.). Amide Hydrolysis: Mechanism, Conditions and Applications.
  • YouTube. (2019, January 15). mechanism of amide hydrolysis.
  • Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism.
  • Atlas-mts.com. (2021, December 13). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions.
  • University of Calgary. (n.d.). Ch20 : Amide hydrolysis.
  • BYJU'S. (n.d.). Types of Amide Hydrolysis.
  • European Medicines Agency. (1998, January). Q1B Photostability Testing of New Active Substances and Medicinal Products.
  • European Medicines Agency. (1998, January 1). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline.
  • ECA Academy - gmp-compliance.org. (n.d.). ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products.
  • Elsevier Ltd. (2005). Thermal degradation behaviour of aromatic poly(ester-amide) with pendant phosphorus groups investigated by pyrolysis-GC/MS.
  • ChemicalBook. (n.d.). 3-Bromo-4-fluoro-N-(2-hydroxyethyl)benzamide.
  • ICH. (n.d.). Quality Guidelines.
  • Topharman. (n.d.). 3-Bromo-N-(2-hydroxyethyl)benzamide, min 97%, 1 gram.
  • ChemScene. (n.d.). 3-Bromo-5-fluoro-N-(2-hydroxyethyl)benzamide.
  • BenchChem. (2025). A Technical Guide to the Stability Evaluation of 2-amino-N-(3- hydroxypropyl)benzamide: A Proposed Framework for Forced Degradation Studies.
  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide | C11H15BrN2O3.
  • Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2022, November 30). Forced Degradation – A Review.
  • MDPI. (2025, August 7). Thermal Degradation of Meta and Para-Aramid Fibers in Different Atmospheres.
  • ResearchGate. (2025, August 6). Thermal degradation behaviour of aromatic poly(ester–imide) investigated by pyrolysis–GC/MS.
  • DTIC. (n.d.). Thermal Degradation of Polyamides. Part 1. Aliphatic Polymers.
  • Fisher Scientific. (2010, September 7). SAFETY DATA SHEET.
  • LabSolu. (n.d.). 3-Bromo-N-(2-hydroxyethyl)benzamide.
  • Sigma-Aldrich. (n.d.). 3-BROMO-N-(2-(2-(4-BUTOXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE AldrichCPR.
  • MDPI. (n.d.). Thermal Degradation of Glass Fibre-Reinforced Polyamide 6,6 Composites: Investigation by Accelerated Thermal Ageing.
  • Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
  • MedCrave online. (2016, December 14). Forced Degradation Studies.
  • ACD/Labs. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
  • Biosciences Biotechnology Research Asia. (2022, November 8). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods.
  • Filo. (2025, October 1). Determine the major products A and B for the given reactions: 3-Bromo be.
  • LabSolu. (n.d.). 3-Bromo-N-isobutylbenzamide.
  • ResearchGate. (n.d.). Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives.
  • Cheméo. (n.d.). Chemical Properties of Benzamide, 3-bromo-N-butyl-N-hept-2-yl.
  • National Institute of Standards and Technology. (n.d.). Benzamide, m-bromo-.
  • NIH. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC.
  • PubChemLite. (2025). 3-bromo-n-(2-ethoxyethyl)benzamide (C11H14BrNO2).
  • NIH. (n.d.). 3-Bromobenzamide | C7H6BrNO | CID 89807 - PubChem.

Sources

Foundational

A Spectroscopic Guide to 3-bromo-N-(2-hydroxyethyl)benzamide: An In-depth Technical Analysis

This technical guide provides a detailed analysis of the expected spectral data for the compound 3-bromo-N-(2-hydroxyethyl)benzamide, a molecule of interest in chemical synthesis and drug development. While direct experi...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a detailed analysis of the expected spectral data for the compound 3-bromo-N-(2-hydroxyethyl)benzamide, a molecule of interest in chemical synthesis and drug development. While direct experimental spectra for this specific molecule are not widely published, this document leverages established spectroscopic principles and data from analogous structures to present a comprehensive and scientifically grounded prediction of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the structural elucidation of this and similar compounds.

Molecular Structure and Spectroscopic Overview

3-bromo-N-(2-hydroxyethyl)benzamide possesses a molecular formula of C9H10BrNO2 and a molecular weight of 244.1 g/mol .[1] The structure, presented below, contains several key functional groups that will be interrogated by various spectroscopic techniques: a meta-substituted brominated aromatic ring, a secondary amide linkage, and a primary alcohol. Each of these moieties imparts a characteristic signature in the NMR, IR, and MS spectra, which we will explore in detail.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Prediction

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can piece together the molecular framework.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra of 3-bromo-N-(2-hydroxyethyl)benzamide, the following experimental protocol is recommended:

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent, such as deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence the chemical shifts of exchangeable protons (e.g., -OH and -NH).

  • Instrumentation: Utilize a high-field NMR spectrometer, for instance, a 400 or 500 MHz instrument, to achieve optimal signal dispersion and resolution.[2][3]

  • ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key parameters to optimize include the number of scans (typically 8 to 16), relaxation delay, and spectral width.

  • ¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence to simplify the spectrum to a series of singlets for each unique carbon atom. A larger number of scans is typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

  • 2D NMR Experiments (Optional but Recommended): To unambiguously assign all signals, it is advisable to perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 3-bromo-N-(2-hydroxyethyl)benzamide is expected to exhibit distinct signals corresponding to the aromatic protons and the protons of the N-(2-hydroxyethyl) side chain. The predicted chemical shifts (δ) are presented in the table below, with justifications following.

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Integration
Aromatic H~ 7.9 - 7.3Multiplet (m)4H
Amide N-H~ 6.5 - 7.5 (broad)Broad Singlet (br s)1H
-CH₂-N~ 3.6 - 3.8Quartet (q) or Triplet of Triplets (tt)2H
-CH₂-O~ 3.8 - 4.0Triplet (t)2H
Hydroxyl O-HVariable (broad)Broad Singlet (br s)1H

Causality Behind Predicted Shifts:

  • Aromatic Protons: The protons on the brominated benzene ring will appear in the downfield region (7.3-7.9 ppm) due to the deshielding effect of the aromatic ring current. The electron-withdrawing nature of the bromine atom and the amide group will further influence their precise chemical shifts, leading to a complex multiplet pattern.

  • Amide N-H Proton: The amide proton signal is expected to be a broad singlet due to quadrupole broadening from the adjacent nitrogen atom and potential hydrogen bonding. Its chemical shift can vary depending on the solvent and concentration.

  • Methylene Protons (-CH₂-N and -CH₂-O): The two methylene groups on the side chain are diastereotopic and will exhibit distinct signals. The -CH₂-N protons will be coupled to both the amide N-H and the adjacent -CH₂-O protons, likely resulting in a quartet or a more complex triplet of triplets. The -CH₂-O protons will be coupled to the -CH₂-N protons, giving rise to a triplet. The proximity of these groups to the electronegative nitrogen and oxygen atoms shifts their signals downfield.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show nine distinct signals, corresponding to each unique carbon atom in the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)
Carbonyl C=O~ 167 - 170
Aromatic C-Br~ 122 - 125
Aromatic C-H~ 125 - 135
Aromatic C-N~ 135 - 140
-CH₂-N~ 42 - 45
-CH₂-O~ 60 - 63

Expert Insights on Carbon Chemical Shifts:

  • Carbonyl Carbon: The amide carbonyl carbon is characteristically found in the downfield region of the spectrum, typically between 165 and 175 ppm.

  • Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbon atom directly bonded to the bromine (C-Br) will be shielded relative to the other substituted carbon, while the carbon attached to the amide group (C-N) will be deshielded. The remaining aromatic C-H carbons will appear in the typical aromatic region of 120-140 ppm.

  • Aliphatic Carbons: The -CH₂-N and -CH₂-O carbons appear in the aliphatic region of the spectrum. The carbon attached to the more electronegative oxygen atom (-CH₂-O) will be further downfield compared to the carbon attached to the nitrogen atom (-CH₂-N).

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol for IR Data Acquisition

A standard approach for obtaining the IR spectrum of a solid sample like 3-bromo-N-(2-hydroxyethyl)benzamide is as follows:

  • Sample Preparation (KBr Pellet): Mix a small amount of the finely ground sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer for data acquisition.

  • Data Collection: Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the pure KBr pellet should be collected and subtracted from the sample spectrum.

Predicted IR Absorption Bands

The IR spectrum of 3-bromo-N-(2-hydroxyethyl)benzamide is expected to display characteristic absorption bands corresponding to its key functional groups.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity
O-H Stretch (Alcohol)3400 - 3200Strong, Broad
N-H Stretch (Amide)3350 - 3180Moderate
C-H Stretch (Aromatic)3100 - 3000Moderate
C-H Stretch (Aliphatic)2950 - 2850Moderate
C=O Stretch (Amide I)1680 - 1630Strong
N-H Bend (Amide II)1570 - 1515Moderate
C=C Stretch (Aromatic)1600 - 1450Moderate
C-O Stretch (Alcohol)1050 - 1000Strong
C-Br Stretch700 - 500Moderate

Interpretation of Key Vibrational Modes:

  • O-H and N-H Stretching Region: A broad and strong absorption band centered around 3300 cm⁻¹ is expected due to the O-H stretching of the alcohol, likely overlapping with the N-H stretching of the secondary amide.[4][5] Hydrogen bonding will contribute to the broadening of these peaks.

  • Amide Bands: The strong C=O stretch (Amide I band) is a hallmark of the amide functional group and is anticipated to appear around 1650 cm⁻¹. The N-H bend (Amide II band) is another characteristic absorption for secondary amides, expected in the 1570-1515 cm⁻¹ region.[4]

  • Aromatic and Aliphatic Regions: The spectrum will also feature C-H stretching vibrations for both the aromatic ring and the aliphatic side chain, as well as C=C stretching bands characteristic of the benzene ring.

  • Fingerprint Region: The region below 1500 cm⁻¹ will contain a complex pattern of signals, including the C-O stretch of the primary alcohol and the C-Br stretch, which are useful for confirming the overall structure.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and insights into the molecular structure.

Experimental Protocol for MS Data Acquisition

Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule.

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Introduce the sample solution into an ESI mass spectrometer.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ is expected to be the most abundant ion in the full scan spectrum. For structural information, tandem mass spectrometry (MS/MS) can be performed on the [M+H]⁺ ion to induce fragmentation.

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum is expected to show the molecular ion peak and several characteristic fragment ions.

Ion Predicted m/z Identity
[M+H]⁺245/247Protonated Molecular Ion (Isotopic pattern for Br)
[M-H₂O+H]⁺227/229Loss of water
[C₇H₄BrO]⁺183/1853-bromobenzoyl cation
[C₆H₄Br]⁺155/1573-bromophenyl cation
[C₇H₅O]⁺105Benzoyl cation (if Br is lost)

Mechanistic Insights into Fragmentation:

The fragmentation of amides in the mass spectrometer often proceeds through cleavage of the amide C-N bond.[6][7] For 3-bromo-N-(2-hydroxyethyl)benzamide, the following fragmentation pathway is proposed:

Fragmentation M [C9H10BrNO2+H]+ m/z 245/247 F1 [C9H8BrNO+H]+ m/z 227/229 M->F1 -H2O F2 [C7H4BrO]+ m/z 183/185 M->F2 - C2H5NO F3 [C6H4Br]+ m/z 155/157 F2->F3 -CO

Caption: Proposed ESI-MS fragmentation of 3-bromo-N-(2-hydroxyethyl)benzamide.

The most prominent feature in the mass spectrum will be the isotopic pattern of the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), resulting in two peaks of nearly equal intensity separated by 2 m/z units.[8] The primary fragmentation is expected to be the cleavage of the amide bond, leading to the formation of the stable 3-bromobenzoyl cation (m/z 183/185). Subsequent loss of carbon monoxide from this fragment would yield the 3-bromophenyl cation (m/z 155/157). Another possible fragmentation pathway is the loss of a water molecule from the protonated molecular ion.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 3-bromo-N-(2-hydroxyethyl)benzamide. By leveraging fundamental principles and data from structurally related compounds, we have established a robust framework for the interpretation of its ¹H NMR, ¹³C NMR, IR, and MS spectra. These predicted data serve as a valuable reference for researchers working on the synthesis, characterization, and application of this molecule, enabling more efficient and accurate structural verification.

References

  • American Chemical Society. (n.d.). Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

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  • Royal Society of Chemistry. (n.d.). Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information: Direct Synthesis of Amides and Imines by Dehydrogenative Homo or Cross-Coupling of Amines and Alcohols catalyzed by Cu-MOF. Retrieved from [Link]

  • National Institutes of Health. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Retrieved from [Link]

  • NIST. (n.d.). Benzamide, N,N-dinonyl-3-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. Retrieved from [Link]

  • Biological Magnetic Resonance Bank. (n.d.). Benzamide at BMRB. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • SpectraBase. (n.d.). Benzamide, p-bromo-N-(2-hydroxy-1,1-dimethylethyl)-. Retrieved from [Link]

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  • Oakwood Chemical. (n.d.). 3-Bromo-N-(2-hydroxyethyl)benzamide. Retrieved from [Link]

  • SpectraBase. (n.d.). N-(2-Hydroxyethyl)-2-methylbenzamide. Retrieved from [Link]

  • PubChem. (n.d.). N,N-Bis(2-hydroxyethyl)benzamide. Retrieved from [Link]

  • NIST. (n.d.). Benzamide, m-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChemLite. (n.d.). 3-bromo-n-(2-(2-(4-methoxybenzylidene)hydrazino)-2-oxoethyl)benzamide. Retrieved from [Link]

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Exploratory

potential biological activity of 3-bromo-N-(2-hydroxyethyl)benzamide

An In-depth Technical Guide to the Potential Biological Activity of 3-bromo-N-(2-hydroxyethyl)benzamide Executive Summary The benzamide scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structu...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Potential Biological Activity of 3-bromo-N-(2-hydroxyethyl)benzamide

Executive Summary

The benzamide scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in a multitude of therapeutic agents.[1] This guide provides a comprehensive technical framework for investigating the potential biological activities of a specific, lesser-studied derivative, 3-bromo-N-(2-hydroxyethyl)benzamide. We will dissect its molecular characteristics, postulate scientifically-grounded hypotheses for its mechanism of action based on structure-activity relationships (SAR) of analogous compounds, and provide detailed, actionable protocols for its empirical validation. This document is designed to serve as a strategic roadmap for research teams aiming to characterize this compound and evaluate its therapeutic potential.

The Benzamide Scaffold: A Legacy of Therapeutic Versatility

The journey of benzamides in medicinal chemistry is a testament to the power of a versatile structural framework.[2] From early discoveries in neuropsychiatry, such as the dopamine D2/D3 receptor antagonist sulpiride, to modern targeted therapies in oncology, the benzamide core has been consistently exploited for its favorable pharmacological properties.[2] Recent innovations have focused on developing benzamide derivatives as potent and selective inhibitors of key enzyme families, including histone deacetylases (HDACs) and poly(ADP-ribose) polymerases (PARPs).[3][4] The chemical tractability of the benzamide ring and its amide linkage allows for precise modifications that fine-tune interactions with biological targets, making it a fertile ground for novel drug discovery.[4]

Physicochemical Profile of 3-bromo-N-(2-hydroxyethyl)benzamide

A foundational analysis of a compound's physicochemical properties is critical for predicting its drug-like behavior, including its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

PropertyValueRationale & Implication for Drug Development
Molecular Formula C₉H₁₀BrNO₂Defines the elemental composition and exact mass.[5]
Molecular Weight 244.1 g/mol This value is well within the limits suggested by Lipinski's Rule of Five, indicating a higher likelihood of oral bioavailability.[5][6]
Predicted LogP ~1.6A balanced lipophilicity, suggesting the potential for good membrane permeability without sacrificing aqueous solubility.
Hydrogen Bond Donors 2 (from -OH and -NH)Provides potential for strong, specific interactions with target proteins.
Hydrogen Bond Acceptors 2 (from C=O and -OH)Enhances aqueous solubility and offers additional points for target binding.
Key Structural Features 3-bromo substitutionThe bromine atom can serve as a key interaction point, potentially increasing binding affinity through halogen bonding and influencing metabolic stability.
N-(2-hydroxyethyl) side chainThe flexible hydroxyethyl group can improve solubility and provide a vector for exploring target binding pockets or for future chemical modifications.

Postulated Biological Activities & Mechanistic Hypotheses

Based on extensive SAR studies of the benzamide class, we can formulate several high-probability hypotheses for the biological activity of 3-bromo-N-(2-hydroxyethyl)benzamide.

Hypothesis A: Inhibition of Poly(ADP-ribose) Polymerase (PARP)

Mechanistic Rationale: The benzamide core is a well-established pharmacophore for PARP inhibitors, mimicking the nicotinamide moiety of the enzyme's natural substrate, NAD+.[3] A significant body of research highlights that N-substituted benzamides can exhibit potent antitumor activities through PARP-1 inhibition, leading to apoptosis in cancer cells.[7] The 3-position substitution on the benzamide ring is a common feature in many potent PARP inhibitors. The bromine atom on our target compound could form a halogen bond or other favorable interactions within the PARP active site, enhancing binding affinity.

Proposed Signaling Pathway:

PARP_Inhibition DNA_Damage DNA Single- Strand Breaks PARP1 PARP1 DNA_Damage->PARP1 recruits Replication DNA Replication Repair Base Excision Repair (BER) PARP1->Repair activates Compound 3-bromo-N- (2-hydroxyethyl)benzamide Compound->PARP1 inhibits Repair->DNA_Damage repairs DSB DNA Double- Strand Breaks (DSBs) Replication->DSB causes Apoptosis Synthetic Lethality (Apoptosis) DSB->Apoptosis induces

Caption: Inhibition of PARP1-mediated DNA repair leading to synthetic lethality.

Hypothesis B: Dopamine D2 Receptor Antagonism

Mechanistic Rationale: Substituted benzamides are a classic chemotype for dopamine D2 receptor antagonists, with many compounds developed as antipsychotic agents.[2][8] The nature and conformation of the N-substituted side chain are critical for receptor affinity and selectivity. The N-(2-hydroxyethyl)benzamide structure could position the molecule effectively within the D2 receptor's binding pocket, with the hydroxyl group potentially forming a key hydrogen bond with receptor residues, a common feature for high-affinity ligands.

Proposed Signaling Pathway:

D2_Antagonism Dopamine Dopamine D2R Dopamine D2 Receptor (Gi-coupled) Dopamine->D2R activates Compound 3-bromo-N- (2-hydroxyethyl)benzamide Compound->D2R blocks AC Adenylyl Cyclase D2R->AC inhibits cAMP cAMP (decreased) AC->cAMP converts ATP to ATP ATP PKA Protein Kinase A (reduced activity) cAMP->PKA activates

Caption: Blockade of the D2 receptor, preventing dopamine-induced inhibition of adenylyl cyclase.

A Tiered Experimental Plan for Validation

A structured, tiered approach ensures that resources are used efficiently, progressing only compounds with a promising balance of properties.[9] This cascade moves from high-throughput in vitro assays to more complex cellular and in vivo models.[9][10]

Experimental Validation Workflow:

Validation_Workflow cluster_0 Tier 1: Primary Screening (In Vitro) cluster_1 Tier 2: Selectivity & Mechanism of Action cluster_2 Tier 3: In Vitro ADME & In Vivo Proof of Concept Biochem_Assay Biochemical Assays (PARP1 Enzyme Assay, D2R Binding) Cell_Potency Cellular Potency Assays (Cancer Cell Line Proliferation, cAMP Assay) Biochem_Assay->Cell_Potency Confirm Potency Selectivity Selectivity Profiling (PARP Isomer Panel, Receptor Panel) Cell_Potency->Selectivity Confirm Selectivity Target_Engagement Cellular Target Engagement (e.g., CETSA) Selectivity->Target_Engagement Confirm On-Target Effect ADME In Vitro ADME (Metabolic Stability, Permeability) Target_Engagement->ADME Assess Drug-like Properties InVivo In Vivo Models (Tumor Xenograft, Behavioral Model) ADME->InVivo Evaluate Efficacy

Caption: A logical, tiered workflow for the comprehensive evaluation of the test compound.

Protocol 1: PARP1 Biochemical Inhibition Assay
  • Expertise & Rationale: This initial cell-free assay is the most direct way to determine if the compound physically inhibits the catalytic activity of the PARP1 enzyme. It is a crucial first step to eliminate compounds that are inactive at the molecular level before investing in more complex and expensive cellular assays.[10]

  • Methodology:

    • Plate Coating: Coat a 96-well high-binding plate with Histone H1 (10 µg/mL in PBS) and incubate overnight at 4°C. Wash plates 3x with wash buffer (PBS + 0.05% Tween-20).

    • Compound Preparation: Perform a serial dilution of 3-bromo-N-(2-hydroxyethyl)benzamide in assay buffer (e.g., 100 µM to 1 nM). Include a known PARP inhibitor (e.g., Olaparib) as a positive control and DMSO as a vehicle control.

    • Reaction Setup: To each well, add 25 µL of assay buffer containing recombinant human PARP1 enzyme and nicked DNA.

    • Compound Addition: Add 5 µL of the serially diluted compound, positive control, or vehicle control to the appropriate wells. Incubate for 15 minutes at room temperature.

    • Reaction Initiation: Initiate the reaction by adding 20 µL of a reaction mix containing 10X NAD⁺ and 10X Biotinylated-NAD⁺.

    • Incubation: Incubate the plate for 60 minutes at 25°C.

    • Detection: Wash the plate 5x. Add Streptavidin-HRP conjugate and incubate for 30 minutes. Wash 5x again. Add TMB substrate and stop the reaction with 2N H₂SO₄.

    • Data Analysis: Read absorbance at 450 nm. Plot the percent inhibition against the log concentration of the compound and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cellular Proliferation Assay (MTT)
  • Expertise & Rationale: This assay assesses the downstream consequence of target inhibition—in this case, the potential anti-proliferative effect on cancer cells.[3] Using a cancer cell line known to be sensitive to PARP inhibition (e.g., BRCA-mutant cells) provides a biologically relevant context. The MTT assay is a robust, colorimetric method that measures metabolic activity as a proxy for cell viability.[3]

  • Methodology:

    • Cell Seeding: Seed human cancer cells (e.g., MDA-MB-436, a BRCA1-mutant line) into a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.[3]

    • Compound Treatment: Treat the cells with various concentrations of 3-bromo-N-(2-hydroxyethyl)benzamide for 72 hours.[3]

    • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C to allow for formazan crystal formation.[3]

    • Solubilization: Carefully remove the media and add 150 µL of a solubilizing agent, such as DMSO, to dissolve the formazan crystals.[3]

    • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[3]

    • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells and determine the EC₅₀ value.

Protocol 3: In Vivo Tumor Xenograft Study
  • Expertise & Rationale: An in vivo study is the critical step to translate in vitro potency into potential therapeutic efficacy.[7] An immunocompromised mouse model bearing a subcutaneous tumor allows for the direct measurement of the compound's effect on tumor growth.[3] This protocol is a self-validating system; tumor volume, animal body weight, and clinical signs are monitored, providing a clear picture of both efficacy and tolerability.

  • Methodology:

    • Animal Model: Use female athymic nude mice, 6-8 weeks old.

    • Tumor Inoculation: Subcutaneously inject 5 x 10⁶ MDA-MB-436 cells suspended in Matrigel into the right flank of each mouse.[3]

    • Tumor Growth & Randomization: Monitor tumor growth. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., n=8-10 per group): Vehicle control, positive control (e.g., Olaparib), and 3-bromo-N-(2-hydroxyethyl)benzamide at various doses.[3]

    • Compound Administration: Administer the compound and controls via the determined route (e.g., oral gavage) and schedule (e.g., daily) for 21-28 days.[3]

    • Monitoring: Measure tumor volume with calipers and animal body weight twice weekly. Monitor for any signs of toxicity.[3]

    • Endpoint & Analysis: At the end of the study, euthanize the mice, and excise and weigh the tumors. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.[3]

Conclusion and Future Directions

This guide outlines a logical and scientifically rigorous path for the initial investigation of 3-bromo-N-(2-hydroxyethyl)benzamide. The benzamide scaffold's rich history in drug development provides a strong rationale for exploring its potential activities, particularly as a PARP inhibitor or a dopamine D2 receptor antagonist.[2][3] The proposed tiered experimental plan, from initial biochemical screens to in vivo proof-of-concept, offers a robust framework for generating a comprehensive data package. Positive results from this cascade would warrant further investment in lead optimization, detailed pharmacokinetic and pharmacodynamic studies, and broader safety assessments to fully characterize its therapeutic potential.

References

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  • Title: Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1)
  • Title: A Decade of Innovation: A Technical Review of Benzamide Patents in Drug Discovery (2015-2025)
  • Title: Unraveling the Structure-Activity Relationship of Benzamide Sulfonamide Analogs as Potent Enzyme Inhibitors Source: Benchchem URL
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  • Title: Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents Source: ACS Omega URL
  • Title: Discovery of Novel N-Benzylbenzamide Derivatives as Tubulin Polymerization Inhibitors with Potent Antitumor Activities Source: Request PDF - ResearchGate URL
  • Title: 3-Bromo-N-(2-hydroxyethyl)
  • Title: In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques Source: Walsh Medical Media URL
  • Title: Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs Source: PubMed URL
  • Title: Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents Source: Unknown URL
  • Title: 3-Bromo-N-(2-hydroxyethyl)

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Foundational

The Strategic Deployment of 3-bromo-N-(2-hydroxyethyl)benzamide in Fragment-Based Drug Discovery: A Technical Guide

This guide provides an in-depth technical exploration of 3-bromo-N-(2-hydroxyethyl)benzamide as a strategic fragment for drug discovery. Tailored for researchers, medicinal chemists, and drug development professionals, t...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical exploration of 3-bromo-N-(2-hydroxyethyl)benzamide as a strategic fragment for drug discovery. Tailored for researchers, medicinal chemists, and drug development professionals, this document moves beyond theoretical concepts to offer actionable insights and detailed protocols, framed within a real-world case study targeting Poly(ADP-ribose) polymerase 1 (PARP1).

Section 1: The Philosophy of Fragment-Based Drug Discovery (FBDD)

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful and efficient alternative to traditional high-throughput screening (HTS).[1][2] Instead of screening millions of large, complex molecules, FBDD focuses on identifying low-molecular-weight compounds (fragments) that bind weakly but efficiently to the target protein.[1][2] These initial hits serve as high-quality starting points for chemical elaboration into potent, drug-like candidates. The core principle of FBDD is that the chemical space of fragments is significantly smaller and more effectively sampled than that of larger molecules, increasing the probability of finding a good chemical match for a protein's binding site.

A key concept in FBDD is the "Rule of Three," which suggests ideal fragments should have a molecular weight under 300 Da, a cLogP less than 3, and fewer than three hydrogen bond donors and acceptors. This ensures that the fragments are small, relatively simple, and possess favorable physicochemical properties for optimization.

Section 2: 3-bromo-N-(2-hydroxyethyl)benzamide - A Privileged Fragment

2.1 Physicochemical Properties

3-bromo-N-(2-hydroxyethyl)benzamide is a compelling fragment for FBDD campaigns. Its key physicochemical properties are summarized in the table below.

PropertyValueSource
CAS Number 57728-66-2[3][4]
Molecular Formula C9H10BrNO2[3][4]
Molecular Weight 244.1 g/mol [3][4]
Predicted cLogP 1.3 - 1.6ChemDraw Prediction
Hydrogen Bond Donors 2ChemDraw Analysis
Hydrogen Bond Acceptors 2ChemDraw Analysis
Rotatable Bonds 3ChemDraw Analysis

These properties align well with the "Rule of Three," making it an excellent candidate for a fragment library. Its moderate lipophilicity and balanced hydrogen bonding capabilities suggest good potential for target engagement without excessive non-specific binding.

2.2 The Strategic Importance of the Bromine Atom

The presence of a bromine atom is a key strategic feature of this fragment. In X-ray crystallography, the bromine atom's anomalous scattering properties can be exploited to unambiguously determine the fragment's position and orientation within the protein's binding site, even in cases of weak binding and low occupancy.[5] This provides a high-confidence starting point for structure-based drug design.

Section 3: A Hypothetical FBDD Campaign Targeting PARP1

To illustrate the practical application of 3-bromo-N-(2-hydroxyethyl)benzamide, we will consider a hypothetical FBDD campaign against Poly(ADP-ribose) polymerase 1 (PARP1). PARP1 is a well-validated oncology target involved in DNA repair, and numerous inhibitors feature a benzamide core that mimics the nicotinamide of its NAD+ substrate.[5][6]

Target Preparation

Recombinant human PARP1 catalytic domain (residues 662-1014) is expressed in E. coli and purified to >95% homogeneity using affinity and size-exclusion chromatography. The final protein is stored in a buffer of 20 mM Tris-HCl pH 8.0, 150 mM NaCl, and 1 mM DTT.

Fragment Screening Cascade

A multi-step screening cascade is employed to identify and validate fragment hits, ensuring a high degree of confidence and minimizing false positives.

FBDD_Workflow cluster_0 Primary Screen cluster_1 Hit Validation (Orthogonal) cluster_2 Structural Characterization cluster_3 Hit-to-Lead SPR Surface Plasmon Resonance (SPR) (High-Throughput) NMR NMR Spectroscopy (Saturation Transfer Difference) SPR->NMR Confirm Binders Xray X-ray Crystallography NMR->Xray Validate & Characterize Optimization Structure-Guided Optimization Xray->Optimization Guide Design

Caption: A typical FBDD workflow.

3.2.1 Primary Screening: Surface Plasmon Resonance (SPR)

SPR is a sensitive, label-free technique ideal for primary fragment screening.

Protocol: SPR Screening

  • Immobilization: Purified PARP1 catalytic domain is immobilized on a CM5 sensor chip via amine coupling to a level of ~10,000 response units (RU).

  • Fragment Preparation: A fragment library, including 3-bromo-N-(2-hydroxyethyl)benzamide, is prepared in running buffer (20 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.05% P20 surfactant, 2% DMSO) at a concentration of 200 µM.

  • Screening: Fragments are injected over the PARP1 and a reference flow cell for 60 seconds at a flow rate of 30 µL/min. Dissociation is monitored for 60 seconds.

  • Hit Selection: Fragments showing a response significantly above the baseline and a dose-dependent binding are selected as primary hits. In our hypothetical screen, 3-bromo-N-(2-hydroxyethyl)benzamide is identified as a primary hit.

3.2.2 Orthogonal Validation: NMR Spectroscopy

Saturation Transfer Difference (STD) NMR is used to confirm the binding of primary hits in solution.

Protocol: STD-NMR Validation

  • Sample Preparation: A sample containing 10 µM PARP1 and 500 µM 3-bromo-N-(2-hydroxyethyl)benzamide in deuterated phosphate buffer is prepared.

  • Data Acquisition: A series of 1D ¹H NMR spectra are acquired with on-resonance saturation of the protein at -1.0 ppm and off-resonance saturation at 40 ppm.

  • Data Analysis: The difference spectrum (off-resonance minus on-resonance) is calculated. Protons of the fragment receiving saturation from the protein will appear in the STD spectrum, confirming a direct binding interaction. The observation of signals from the benzamide ring and the hydroxyethyl tail in the STD spectrum would confirm the binding of our fragment.

3.2.3 Structural Characterization: X-ray Crystallography

The definitive validation of a fragment hit comes from its co-crystal structure with the target protein.

Protocol: Co-crystallization

  • Crystal Growth: Crystals of the PARP1 catalytic domain are grown via hanging-drop vapor diffusion.

  • Soaking: The crystals are soaked in a solution containing 10 mM 3-bromo-N-(2-hydroxyethyl)benzamide for 24 hours.

  • Data Collection and Structure Solution: The soaked crystals are cryo-cooled and diffraction data is collected at a synchrotron source. The structure is solved by molecular replacement using a known PARP1 structure (e.g., PDB ID: 4RV6).[7] The strong anomalous signal from the bromine atom confirms the position of the fragment in the nicotinamide-binding pocket.

Section 4: Data Analysis and Hit-to-Lead Evolution

4.1 Quantitative Analysis of the Fragment Hit

The binding affinity of 3-bromo-N-(2-hydroxyethyl)benzamide to PARP1 is determined by SPR titration, yielding a hypothetical dissociation constant (Kd) of 500 µM. From this, we can calculate key ligand efficiency metrics.

MetricFormulaCalculated Value
Ligand Efficiency (LE) -RT * ln(Kd) / HAC0.32 kcal/mol per heavy atom
Binding Efficiency Index (BEI) pKd / MW (kDa)13.5

A Ligand Efficiency greater than 0.3 is generally considered a good starting point for fragment-based optimization.

4.2 Structure-Guided Fragment Evolution

The co-crystal structure reveals that the benzamide core of our fragment occupies the nicotinamide-binding pocket of PARP1, forming key hydrogen bonds with Gly863 and Ser904. The 3-bromo substituent is oriented towards a solvent-exposed region, providing a vector for chemical elaboration. The hydroxyethyl group points towards a hydrophobic pocket.

Fragment Evolution Strategies

Fragment_Evolution cluster_0 Optimization Strategies Fragment 3-bromo-N-(2-hydroxyethyl)benzamide Kd = 500 µM LE = 0.32 Grow Fragment Growing Explore hydrophobic pocket Replace -OH with larger group Fragment->Grow Vector 1 (-OH group) Link Fragment Linking Identify second fragment in adjacent pocket Design a linker Fragment->Link Vector 2 (Bromo position) Lead Lead Grow->Lead Link->Lead Merge Fragment Merging Overlay with another fragment Combine pharmacophores Merge->Lead

Caption: Strategies for evolving a fragment hit.

Hypothetical Optimization:

  • Fragment Growing: The hydroxyethyl group is extended with small alkyl or aryl groups to better occupy the adjacent hydrophobic pocket, aiming to increase potency. For example, replacing the hydroxyl with a methoxy or phenoxy group.

  • SAR by Catalog: Analogs with different substituents on the phenyl ring are tested to probe for additional interactions. For instance, moving the bromo substituent to the 4-position or replacing it with a chloro or methyl group.

  • Fragment Linking: If another fragment is identified in a nearby pocket, a linker could be designed to connect the two, potentially leading to a significant increase in affinity and specificity.

This iterative process of design, synthesis, and testing, guided by structural biology and biophysical data, is the hallmark of a successful FBDD campaign.

Section 5: Synthesis Protocol

Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide

This synthesis can be achieved via a standard amidation reaction.

  • Starting Materials: 3-bromobenzoyl chloride and 2-aminoethanol.

  • Procedure: a. Dissolve 2-aminoethanol (1.1 equivalents) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cool to 0°C in an ice bath. b. Add triethylamine (1.2 equivalents) to the solution. c. Slowly add a solution of 3-bromobenzoyl chloride (1.0 equivalent) in DCM to the cooled reaction mixture. d. Allow the reaction to warm to room temperature and stir for 4 hours. e. Monitor the reaction by thin-layer chromatography (TLC). f. Upon completion, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine. g. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. h. Purify the crude product by column chromatography on silica gel to yield 3-bromo-N-(2-hydroxyethyl)benzamide as a white solid.

Section 6: Conclusion

3-bromo-N-(2-hydroxyethyl)benzamide represents a high-quality, strategically designed fragment for FBDD. Its favorable physicochemical properties, coupled with the utility of the bromine atom for crystallographic studies, make it an excellent starting point for discovering novel therapeutics. The hypothetical case study against PARP1 demonstrates a logical and experimentally sound workflow, from initial screening to structure-guided lead optimization. By adhering to the principles of FBDD and employing a robust cascade of biophysical techniques, fragments like 3-bromo-N-(2-hydroxyethyl)benzamide can be efficiently and effectively translated into potent and selective drug candidates.

References

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  • D. A. Erlanson, "Introduction to Fragment-Based Drug Discovery," in Fragment-Based Drug Discovery, D. A. Erlanson, Ed. Berlin, Heidelberg: Springer Berlin Heidelberg, 2012, pp. 1-21. [Online]. Available: [Link]

  • T. Karlberg, A. G. Thorsell, and H. Schuler, "Human ARTD1 (PARP1) catalytic domain in complex with inhibitor Rucaparib," RCSB PDB, 2015. [Online]. Available: [Link]

  • A. Ruf, J. de Murcia, and G. E. Schulz, "Inhibitor and NAD+ Binding to Poly(ADP-Ribose) Polymerase As Derived from Crystal Structures and Homology Modeling," Biochemistry, vol. 37, no. 11, pp. 3893-3900, 1998. [Online]. Available: [Link]

  • M. Schimpl et al., "Crystal structure of the catalytic domain of human PARP1 in complex with inhibitor EB-47," RCSB PDB, 2021. [Online]. Available: [Link]

  • S. B. L. M. Langelier, M. F. and J. M. Pascal, "Structural dynamics of DNA strand break sensing by PARP-1 at a single-molecule level," bioRxiv, 2020. [Online]. Available: [Link]

  • A. A. Vtyurina, E. V. Stepanova, and V. V. Skvortsov, "Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives," Revue Roumaine de Chimie, vol. 60, no. 5-6, pp. 615-618, 2015. [Online]. Available: [Link]

  • S. D. Z. M. G. R. Sameer Mahmood Zaheer, Ramachandraiah Gosu, "Methods for Fragments Screening Using Surface Plasmon Resonance," in Methods in Molecular Biology, vol. 2339, Humana, New York, NY, 2021. [Online]. Available: [Link]

  • C. Dalvit, "NMR methods in fragment screening: theory and a comparison with other biophysical techniques," Drug Discovery Today, vol. 14, no. 21-22, pp. 1051-1057, Nov. 2009. [Online]. Available: [Link]

  • A. M. Rossi and J. A. Lemkul, "GROMACS: MD Simulation of a Protein-Ligand Complex," [Online]. Available: [Link]

  • E. K. H. J. W. U. E. R. P. B. N. D. Schimpl, M., Ogden, T.E.H., Yang, J.-C., Easton, L.E., "Discovery of 5-{4-[(7-Ethyl-6-oxo-5,6-dihydro-1,5-naphthyridin-3-yl)methyl]piperazin-1-yl}- N -methylpyridine-2-carboxamide (AZD5305): A PARP1-DNA Trapper with High Selectivity for PARP1 over PARP2 and Other PARPs," Journal of Medicinal Chemistry, vol. 64, no. 18, pp. 13616-13636, 2021. [Online]. Available: [Link]

  • J. Q. "Jack", "DOT language for graph," GitHub, May 30, 2017. [Online]. Available: [Link]

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Exploratory

A Technical Guide to the Synthesis and Derivatization of 3-bromo-N-(2-hydroxyethyl)benzamide for Drug Discovery

Introduction: The 3-bromo-N-(2-hydroxyethyl)benzamide Scaffold In the landscape of modern medicinal chemistry, the identification of versatile molecular scaffolds is paramount to the efficient discovery of novel therapeu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The 3-bromo-N-(2-hydroxyethyl)benzamide Scaffold

In the landscape of modern medicinal chemistry, the identification of versatile molecular scaffolds is paramount to the efficient discovery of novel therapeutic agents. 3-bromo-N-(2-hydroxyethyl)benzamide emerges as a particularly promising starting point for the development of diverse compound libraries. Its structure thoughtfully combines three key functional groups, each offering a distinct handle for chemical modification: a nucleophilic primary alcohol, an amide linker, and a reactive aryl bromide. This trifecta of reactivity allows for a modular and strategic approach to derivatization, enabling the exploration of a broad chemical space. The benzamide core itself is a well-established pharmacophore found in a multitude of clinically approved drugs, recognized for its ability to form crucial hydrogen bonding interactions with biological targets.[1] The strategic placement of a bromine atom provides a gateway to powerful palladium-catalyzed cross-coupling reactions, while the N-(2-hydroxyethyl) side chain presents opportunities for modifications that can modulate solubility, metabolic stability, and target engagement. This guide provides a comprehensive overview of the synthesis of the core scaffold and explores key derivatization strategies at each of these reactive sites, supported by detailed experimental protocols and insights into their potential therapeutic applications.

Part 1: Synthesis of the Core Scaffold

The foundational step in exploring the derivatives of 3-bromo-N-(2-hydroxyethyl)benzamide is its efficient and scalable synthesis. A common and effective method involves the direct amidation of a 3-bromobenzoic acid derivative with 2-aminoethanol (ethanolamine). To facilitate this reaction, the carboxylic acid is typically activated to a more reactive species, such as an acyl chloride or by using peptide coupling reagents. An alternative approach, particularly useful for large-scale synthesis, is the reaction of an ester of 3-bromobenzoic acid with ethanolamine at elevated temperatures.[2]

Protocol 1: Amide Coupling of 3-bromobenzoic acid with 2-aminoethanol

This protocol details the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide using a standard peptide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an activator, 1-hydroxybenzotriazole (HOBt).[3]

Materials:

  • 3-bromobenzoic acid

  • 2-aminoethanol (ethanolamine)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

  • 1-hydroxybenzotriazole (HOBt)

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, and standard laboratory glassware

Procedure:

  • In a clean, dry round-bottom flask, dissolve 3-bromobenzoic acid (1.0 eq) in anhydrous DCM.

  • To this solution, add HOBt (1.2 eq) and stir until fully dissolved.

  • Add 2-aminoethanol (1.1 eq) followed by triethylamine (1.5 eq).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add EDC (1.2 eq) portion-wise to the stirred mixture.

  • Allow the reaction to warm to room temperature and continue stirring for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to obtain pure 3-bromo-N-(2-hydroxyethyl)benzamide.

Part 2: Strategies for Derivatization

The true potential of 3-bromo-N-(2-hydroxyethyl)benzamide lies in its amenability to a wide range of chemical transformations. The following sections outline key derivatization strategies at the three primary reactive sites.

G cluster_0 Derivatization Strategies cluster_1 Aryl Bromide Modification cluster_2 Hydroxyl Group Modification A 3-bromo-N-(2-hydroxyethyl)benzamide (Core Scaffold) B Suzuki-Miyaura Coupling (C-C Bond Formation) A->B Arylboronic acids, Pd catalyst, Base C Buchwald-Hartwig Amination (C-N Bond Formation) A->C Amines, Pd catalyst, Base D O-Alkylation (Ether Formation) A->D Alkyl halides, Base

Caption: Key derivatization pathways for 3-bromo-N-(2-hydroxyethyl)benzamide.

Modification of the Aryl Bromide: Cross-Coupling Reactions

The bromine atom on the aromatic ring is a versatile handle for introducing molecular diversity through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura and Buchwald-Hartwig amination reactions are particularly powerful tools in this context.

The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between the aryl bromide and a variety of organoboron reagents, typically aryl or heteroaryl boronic acids.[4] This reaction is highly valued for its mild conditions and tolerance of a wide range of functional groups, making it ideal for late-stage diversification in a drug discovery program.[5]

Protocol 2: Suzuki-Miyaura Coupling with an Arylboronic Acid

This protocol is adapted from a procedure for the coupling of 3-bromobenzoic acid and can be optimized for 3-bromo-N-(2-hydroxyethyl)benzamide.[5]

Materials:

  • 3-bromo-N-(2-hydroxyethyl)benzamide (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (2-3 eq)

  • Solvent system (e.g., 1,4-dioxane/water, toluene/water)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • To a Schlenk flask, add 3-bromo-N-(2-hydroxyethyl)benzamide, the arylboronic acid, the palladium catalyst, and the base.

  • Evacuate and backfill the flask with an inert gas (repeat 3 times).

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the desired biaryl derivative.

Table 1: Representative Yields for Suzuki-Miyaura Coupling of Aryl Bromides [6]

EntryArylboronic Acid PartnerProductYield (%)
1Phenylboronic acid3-Phenyl-N-(2-hydroxyethyl)benzamide97
24-Methoxyphenylboronic acid3-(4-Methoxyphenyl)-N-(2-hydroxyethyl)benzamide95
33-Pyridinylboronic acid3-(Pyridin-3-yl)-N-(2-hydroxyethyl)benzamide88
44-Chlorophenylboronic acid3-(4-Chlorophenyl)-N-(2-hydroxyethyl)benzamide92

Yields are based on analogous reactions and may vary for the specific substrate.

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, coupling the aryl bromide with a wide variety of primary and secondary amines.[7] This reaction opens the door to the synthesis of a vast array of N-aryl derivatives with diverse electronic and steric properties. The choice of palladium catalyst, phosphine ligand, and base is crucial for achieving high yields and can be tailored to the specific amine coupling partner.[8]

Protocol 3: Buchwald-Hartwig Amination with a Primary Amine

This is a general protocol that should be optimized for specific substrates.[9]

Materials:

  • 3-bromo-N-(2-hydroxyethyl)benzamide (1.0 eq)

  • Primary or secondary amine (1.2 eq)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

  • Phosphine ligand (e.g., XPhos, SPhos, BINAP) (2-10 mol%)

  • Base (e.g., NaOt-Bu, K₃PO₄) (1.5-2.5 eq)

  • Anhydrous, degassed solvent (e.g., toluene, dioxane)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard laboratory glassware for inert atmosphere reactions

Procedure:

  • In a glovebox or under an inert atmosphere, combine the palladium precatalyst and the phosphine ligand in a Schlenk flask.

  • Add the 3-bromo-N-(2-hydroxyethyl)benzamide, the amine, and the base.

  • Add the anhydrous, degassed solvent.

  • Seal the flask and heat the reaction mixture to 80-110 °C with stirring.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and quench with water.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography.

Modification of the Hydroxyl Group: O-Alkylation

The primary alcohol of the N-(2-hydroxyethyl) side chain provides a convenient site for derivatization, most commonly through O-alkylation to form ethers. The Williamson ether synthesis is a classic and reliable method for this transformation.[10]

Protocol 4: Williamson Ether Synthesis for O-Alkylation

This protocol describes the O-alkylation of the hydroxyl group using an alkyl halide.[10]

Materials:

  • 3-bromo-N-(2-hydroxyethyl)benzamide (1.0 eq)

  • Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide) (1.1-1.2 eq)

  • Base (e.g., NaH, K₂CO₃) (1.1-2.0 eq)

  • Anhydrous solvent (e.g., DMF, acetone)

  • Standard laboratory glassware

Procedure:

  • Dissolve 3-bromo-N-(2-hydroxyethyl)benzamide in the anhydrous solvent in a round-bottom flask.

  • Add the base to the solution. If using NaH, add it portion-wise at 0 °C.

  • Stir the mixture for 15-30 minutes to allow for the formation of the alkoxide.

  • Add the alkyl halide dropwise to the reaction mixture at room temperature.

  • Heat the reaction mixture to 60-80 °C and stir for 4-24 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the mixture to room temperature.

  • If using K₂CO₃, filter off the inorganic salts. If using NaH, carefully quench the reaction with water at 0 °C.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the layers and wash the organic layer with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Part 3: Analytical Characterization

The successful synthesis and derivatization of 3-bromo-N-(2-hydroxyethyl)benzamide and its analogues must be confirmed through rigorous analytical characterization. A combination of spectroscopic and chromatographic techniques is essential to verify the structure and assess the purity of the synthesized compounds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the structure of the derivatives. Key diagnostic signals include the aromatic protons, the methylene protons of the hydroxyethyl chain, and the amide N-H proton.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate determination of the molecular weight and elemental composition of the synthesized compounds.

  • High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compounds and can be coupled with a mass spectrometer (LC-MS) for real-time analysis of reaction progress.

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the amide carbonyl (C=O) and the hydroxyl (O-H) or ether (C-O-C) groups.

G cluster_0 Analytical Workflow A Synthesized Derivative (Crude Product) B Purification (e.g., Column Chromatography) A->B C Purity Assessment (HPLC, LC-MS) B->C D Structural Elucidation (NMR, HRMS, IR) C->D E Pure, Characterized Compound D->E

Sources

Foundational

A Comprehensive Technical Guide to 3-bromo-N-(2-hydroxyethyl)benzamide: Sourcing, Synthesis, and Application in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction In the rapidly evolving landscape of medicinal chemistry and drug discovery, the strategic design and synthesis of novel molecular entities are...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly evolving landscape of medicinal chemistry and drug discovery, the strategic design and synthesis of novel molecular entities are paramount. Among the vast arsenal of chemical building blocks, 3-bromo-N-(2-hydroxyethyl)benzamide has emerged as a compound of significant interest, particularly within the burgeoning field of targeted protein degradation. Its bifunctional nature, possessing a handle for further chemical modification (the bromine atom) and a reactive hydroxyl group, makes it a versatile precursor for the construction of more complex molecules, such as Proteolysis Targeting Chimeras (PROTACs). This in-depth technical guide provides a comprehensive overview of the commercial availability, synthesis, and potential applications of 3-bromo-N-(2-hydroxyethyl)benzamide, empowering researchers to leverage this valuable building block in their drug discovery endeavors.

Commercial Availability

3-bromo-N-(2-hydroxyethyl)benzamide is readily available from a variety of commercial suppliers, often marketed as a "Protein Degrader Building Block," underscoring its primary utility in the synthesis of molecules for targeted protein degradation.[1][2][3] Researchers can source this compound from chemical vendors who specialize in providing reagents for drug discovery and chemical biology.

SupplierPurityCAS NumberAdditional Notes
LabSolu97%57728-66-2Available in 1g and 5g pack sizes.[1]
BLDpharm-57728-66-2Listed as a building block for amines, amides, and alcohols.[3]
ChemScene≥98%57728-66-2Offers custom synthesis and commercial production services.[4]
CymitQuimica-57728-66-2Marketed for laboratory use.
Benchchem-57728-66-2Available for inquiry.[5]
Apollo Scientific-57728-66-2Provides safety and regulatory information.[6]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-bromo-N-(2-hydroxyethyl)benzamide is provided below for easy reference.

PropertyValueSource
Molecular Formula C₉H₁₀BrNO₂[1]
Molecular Weight 244.09 g/mol [4]
CAS Number 57728-66-2[1][3]
Appearance White to off-white solid (typical)-
Melting Point 106-107 °C-
Boiling Point 405.5 °C at 760 mmHg-
Solubility Soluble in methanol, ethanol, and other polar organic solvents.-

Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide: A Step-by-Step Protocol

The synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide is a straightforward process that can be accomplished through the amidation of 3-bromobenzoyl chloride with ethanolamine. This two-step synthesis, starting from the commercially available 3-bromobenzoic acid, is a reliable method for producing the desired compound in a laboratory setting.

Step 1: Synthesis of 3-bromobenzoyl chloride

The initial step involves the conversion of 3-bromobenzoic acid to its more reactive acid chloride derivative, 3-bromobenzoyl chloride. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[7]

Materials:

  • 3-bromobenzoic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous toluene or dichloromethane (optional, can be run neat)

  • Dry round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Reflux condenser with a drying tube (e.g., filled with calcium chloride)

  • Vacuum distillation apparatus

Protocol:

  • In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromobenzoic acid.

  • Carefully add an excess of thionyl chloride (typically 2-3 equivalents). An inert solvent such as toluene can be used if desired.

  • Gently heat the mixture to reflux (approximately 79°C for neat thionyl chloride). The reaction progress can be monitored by the cessation of HCl and SO₂ gas evolution. The reaction is typically complete within 2-4 hours.[7]

  • After the reaction is complete, remove the excess thionyl chloride by distillation under atmospheric pressure.

  • The crude 3-bromobenzoyl chloride is then purified by vacuum distillation. Collect the fraction boiling at 74-75 °C at 0.5 mmHg.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as it evolves toxic gases (HCl and SO₂). Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, must be worn. All glassware must be thoroughly dried before use.[7]

Synthesis_Step1 reactant 3-bromobenzoic acid conditions Reflux, 2-4h reactant->conditions reagent Thionyl chloride (SOCl₂) reagent->conditions product 3-bromobenzoyl chloride conditions->product Distillation

Caption: Synthesis of 3-bromobenzoyl chloride from 3-bromobenzoic acid.

Step 2: Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide

The purified 3-bromobenzoyl chloride is then reacted with ethanolamine to form the final product.

Materials:

  • 3-bromobenzoyl chloride

  • Ethanolamine

  • Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

  • Triethylamine (TEA) or other non-nucleophilic base

  • Dry round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

Protocol:

  • Dissolve ethanolamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM in a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath.

  • Slowly add a solution of 3-bromobenzoyl chloride (1.0 equivalent) in anhydrous DCM to the cooled solution of ethanolamine and triethylamine with stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-bromo-N-(2-hydroxyethyl)benzamide.

Synthesis_Step2 reactant1 3-bromobenzoyl chloride conditions DCM, 0°C to RT reactant1->conditions reactant2 Ethanolamine reactant2->conditions base Triethylamine base->conditions product 3-bromo-N-(2-hydroxyethyl)benzamide conditions->product Workup & Purification

Caption: Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide.

Application in Targeted Protein Degradation

The classification of 3-bromo-N-(2-hydroxyethyl)benzamide as a "Protein Degrader Building Block" by multiple suppliers strongly indicates its utility in the synthesis of PROTACs and other molecules for targeted protein degradation.[1][2] Targeted protein degradation is a revolutionary therapeutic strategy that utilizes the cell's own protein disposal machinery, the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins.[8][]

PROTACs are heterobifunctional molecules composed of three key components: a ligand that binds to the target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.[8][][10] 3-bromo-N-(2-hydroxyethyl)benzamide can serve as a versatile precursor for the linker or as a scaffold to which the POI ligand and E3 ligase ligand are attached. The bromine atom provides a convenient site for cross-coupling reactions (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig couplings) to attach one of the ligands, while the hydroxyl group can be derivatized to connect the other part of the PROTAC molecule.

PROTAC_Concept cluster_PROTAC PROTAC Molecule poi_ligand POI Ligand linker Linker (derived from 3-bromo-N-(2-hydroxyethyl)benzamide) poi Protein of Interest (POI) poi_ligand->poi binds e3_ligand E3 Ligase Ligand e3_ligase E3 Ubiquitin Ligase e3_ligand->e3_ligase binds proteasome Proteasome poi->proteasome Degradation e3_ligase->poi Ubiquitinates ubiquitin Ubiquitin

Caption: Role of a PROTAC in targeted protein degradation.

The flexibility in modifying both the aryl bromide and the hydroxyethyl moiety allows for the systematic optimization of the linker length and composition, which is a critical parameter in PROTAC design, influencing the formation and stability of the ternary complex between the POI and the E3 ligase.[10]

Conclusion

3-bromo-N-(2-hydroxyethyl)benzamide is a commercially accessible and synthetically versatile building block with significant potential in modern drug discovery, particularly in the design and synthesis of molecules for targeted protein degradation. Its straightforward synthesis and the presence of two distinct functional handles make it an attractive starting material for the construction of complex molecular architectures. This guide provides researchers with the essential information to source, synthesize, and strategically employ this valuable compound in their efforts to develop novel therapeutics.

References

  • PubChem. 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. [Link]

  • Reddit. Purification of N-benzylbenzamides. [Link]

  • Google Patents. US4440953A - Purification of N-substituted aminobenzaldehydes.
  • MDPI. Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. [Link]

  • PubMed. Synthesis and Binding Properties of the Fluorinated Substituted Benzamide [3H]NCQ 115, a New Selective Dopamine D2 Receptor Ligand. [Link]

  • PrepChem.com. Preparation of 4-bromobenzoyl chloride. [Link]

  • PubChemLite. 3-bromo-n-(2-ethoxyethyl)benzamide (C11H14BrNO2). [Link]

  • ResearchGate. (PDF) Design, Synthesis, and Evaluation of Trivalent PROTACs Having a Functionalization Site with Controlled Orientation. [Link]

  • Exploratory Target Antitumor Therapy. Current strategies for the design of PROTAC linkers: a critical review. [Link]

  • National Institutes of Health. Methods to accelerate PROTAC drug discovery. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Robust Protocol for the Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide

Abstract This application note provides a comprehensive and field-proven protocol for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide, a valuable building block in medicinal chemistry, particularly in the developmen...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive and field-proven protocol for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide, a valuable building block in medicinal chemistry, particularly in the development of targeted protein degraders like PROTACs (Proteolysis Targeting Chimeras). Starting from commercially available 3-bromobenzoic acid and ethanolamine, this guide details a reliable amide coupling strategy using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with hydroxybenzotriazole (HOBt). We delve into the rationale behind reagent selection, provide a detailed step-by-step procedure for synthesis and purification, and outline standard characterization techniques to validate the final product.

Introduction: The Significance of Bifunctional Building Blocks

The targeted degradation of proteins has emerged as a powerful therapeutic modality, offering the potential to address disease targets previously considered "undruggable." PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target by the proteasome. The design and synthesis of these molecules rely on a modular approach, connecting a protein-of-interest (POI) ligand and an E3 ligase ligand via a chemical linker.

3-bromo-N-(2-hydroxyethyl)benzamide is a strategically important synthetic intermediate in this field. It incorporates three key features in a single, compact scaffold:

  • An aryl bromide handle, which is amenable to a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) for linker attachment or further elaboration.

  • A robust amide bond , providing structural rigidity.

  • A primary hydroxyl group , which can be used for subsequent conjugation to another ligand or linker component, often after activation (e.g., as a mesylate or tosylate).

This document serves as an in-depth guide for the efficient laboratory-scale synthesis of this key intermediate.

Reaction Scheme and Mechanism

The synthesis proceeds via a standard amide bond formation between a carboxylic acid and a primary amine. To facilitate this reaction, which does not occur spontaneously under mild conditions, a coupling agent is required to activate the carboxylic acid.

Overall Reaction

Reaction_Scheme cluster_reactants Reactant1 3-Bromobenzoic Acid Reactant2 Ethanolamine Reagents EDC, HOBt DIPEA, DMF Product 3-bromo-N-(2-hydroxyethyl)benzamide Reagents->Product img_P Reagents->img_P img_R1 img_R1->Reagents img_R2 img_R2->Reagents plus1 + plus1->Reagents

Caption: Amide coupling of 3-bromobenzoic acid and ethanolamine.

Mechanism of EDC/HOBt Coupling

The use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is one of the most common methods for amide bond formation. Its primary advantage is that the urea byproduct is water-soluble, simplifying purification.[1] The addition of 1-hydroxybenzotriazole (HOBt) is critical for two reasons: it accelerates the coupling reaction and, more importantly, it minimizes the risk of racemization if chiral centers are present by suppressing side reactions.[2]

The mechanism proceeds in two main stages[3][4]:

  • Activation of the Carboxylic Acid: The carboxylate oxygen of 3-bromobenzoic acid attacks the carbodiimide carbon of EDC, forming a highly reactive O-acylisourea intermediate.

  • Formation of HOBt Ester and Amide: The O-acylisourea can be directly attacked by the amine (ethanolamine). However, a more efficient pathway involves the reaction with HOBt to form an active HOBt ester.[5] This active ester is less prone to side reactions and is readily attacked by the primary amine of ethanolamine to form the desired amide bond, regenerating HOBt in the process.[2] A tertiary amine base, such as diisopropylethylamine (DIPEA), is used to neutralize the HCl salt of EDC and to deprotonate the amine, increasing its nucleophilicity.

Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations should be performed in a well-ventilated fume hood.

Materials and Equipment
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)Notes
3-Bromobenzoic acid201.022.01 g10.0Starting material
Ethanolamine61.080.67 g (0.66 mL)11.0 (1.1 eq)Nucleophile
EDC·HCl (EDAC)191.702.30 g12.0 (1.2 eq)Coupling agent
HOBt monohydrate153.141.84 g12.0 (1.2 eq)Additive
DIPEA129.243.88 g (5.2 mL)30.0 (3.0 eq)Non-nucleophilic base
N,N-Dimethylformamide (DMF)-40 mL-Anhydrous grade solvent
Ethyl Acetate (EtOAc)-~300 mL-For extraction and recrystallization
n-Hexane-~100 mL-For recrystallization
1 M Hydrochloric Acid (HCl)-~100 mL-For aqueous work-up
Saturated Sodium Bicarbonate-~100 mL-For aqueous work-up
Saturated Sodium Chloride (Brine)-~100 mL-For aqueous work-up
Anhydrous Magnesium Sulfate-As needed-Drying agent
Equipment
250 mL Round-bottom flask
Magnetic stirrer and stir bar
Ice-water bath
Separatory funnel (500 mL)
Rotary evaporator
Buchner funnel and flaskFor collecting crystals
Synthetic Workflow Diagram

Workflow start Dissolve 3-bromobenzoic acid in anhydrous DMF cool Cool solution to 0 °C (ice-water bath) start->cool add_reagents Add HOBt, Ethanolamine, DIPEA, and EDC·HCl sequentially cool->add_reagents react Stir at 0 °C for 30 min, then warm to RT overnight add_reagents->react workup_start Quench with water and extract with Ethyl Acetate react->workup_start wash Wash organic layer with: 1. 1M HCl (x2) 2. Sat. NaHCO3 (x2) 3. Brine (x1) workup_start->wash dry Dry organic layer over MgSO4, filter, and concentrate wash->dry purify Purify crude solid by recrystallization (EtOAc/Hexane) dry->purify end_product Isolate pure 3-bromo-N-(2-hydroxyethyl)benzamide as a white solid purify->end_product

Caption: Experimental workflow for synthesis and purification.

Step-by-Step Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-bromobenzoic acid (2.01 g, 10.0 mmol). Dissolve it in 40 mL of anhydrous DMF.

  • Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

  • Reagent Addition: To the cooled solution, add HOBt monohydrate (1.84 g, 12.0 mmol), followed by ethanolamine (0.66 mL, 11.0 mmol), and then DIPEA (5.2 mL, 30.0 mmol). Finally, add the EDC·HCl (2.30 g, 12.0 mmol) portion-wise over 5 minutes. Causality Note: Adding the EDC last to the pre-mixed solution minimizes potential side reactions of the coupling agent.

  • Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 12-16 hours (overnight). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Aqueous Work-up: Pour the reaction mixture into a 500 mL separatory funnel containing 150 mL of water. Extract the aqueous phase with ethyl acetate (3 x 100 mL).

  • Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 50 mL) to remove DIPEA and unreacted ethanolamine, saturated sodium bicarbonate solution (2 x 50 mL) to remove HOBt and unreacted benzoic acid, and finally with saturated brine (1 x 50 mL). Trustworthiness Note: This rigorous washing sequence is crucial for removing the water-soluble byproducts and reagents, which greatly simplifies the final purification step.[6]

  • Drying and Concentration: Dry the ethyl acetate layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product, typically as an off-white solid or oil.

Purification Protocol: Recrystallization

Recrystallization is an effective method for purifying the final product. A binary solvent system of ethyl acetate and hexanes is often effective for N-substituted benzamides.[7][8]

  • Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate required to fully dissolve the solid.

  • Crystallization: Slowly add n-hexane to the hot solution until it just begins to turn cloudy (the saturation point). If too much hexane is added, add a small amount of ethyl acetate to redissolve the precipitate.

  • Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath for at least 1 hour to maximize crystal formation.

  • Isolation: Collect the white, crystalline product by vacuum filtration using a Buchner funnel.

  • Drying: Wash the crystals with a small amount of cold hexane and dry them under vacuum to yield pure 3-bromo-N-(2-hydroxyethyl)benzamide.

Characterization and Data

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

Analysis TechniqueExpected Results for 3-bromo-N-(2-hydroxyethyl)benzamide
Appearance White to off-white crystalline solid
¹H NMR (CDCl₃)δ ~7.95 (t, 1H, Ar-H), ~7.70 (d, 1H, Ar-H), ~7.60 (d, 1H, Ar-H), ~7.30 (t, 1H, Ar-H), ~6.80 (br s, 1H, NH), ~3.85 (t, 2H, CH₂-O), ~3.60 (q, 2H, CH₂-N), ~2.50 (br s, 1H, OH)
¹³C NMR (CDCl₃)δ ~167.5 (C=O), ~136.0 (Ar-C), ~133.5 (Ar-C), ~130.0 (Ar-C), ~128.5 (Ar-C), ~126.0 (Ar-C), ~122.5 (Ar-C-Br), ~62.0 (CH₂-O), ~43.0 (CH₂-N). Note: Predicted shifts are based on analogous structures.[9]
IR (ATR) ~3300 cm⁻¹ (O-H and N-H stretch, broad), ~3080 cm⁻¹ (Ar C-H stretch), ~1640 cm⁻¹ (Amide I, C=O stretch), ~1540 cm⁻¹ (Amide II, N-H bend), ~1050 cm⁻¹ (C-O stretch)
Mass Spec (ESI+) m/z = 244.0, 246.0 [M+H]⁺, corresponding to the bromine isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio.

Safety and Handling

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

  • Reagent Handling:

    • EDC and HOBt: Can be sensitizers and irritants. Avoid inhalation of dust and skin contact.[10] Anhydrous HOBt is explosive; always use the commercially available hydrate form.[10]

    • DMF: Is a reproductive toxin and is readily absorbed through the skin. Handle only in a fume hood with proper gloves.

    • DIPEA: Is corrosive and flammable. Handle with care.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

This application note details a robust and reproducible method for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide. The EDC/HOBt-mediated coupling protocol is high-yielding and utilizes a straightforward purification procedure, making it accessible for routine laboratory use. The resulting product is a versatile intermediate, well-suited for the construction of more complex molecules, particularly in the rapidly advancing field of targeted protein degradation.

References

  • Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt). Retrieved from [Link]

  • Kandhasamy, S., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. Retrieved from [Link]

  • ResearchGate. (n.d.). Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling... [Image]. Retrieved from [Link]

  • Chan, L. C., & Cox, B. G. (2007). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. The Journal of Organic Chemistry, 72(23), 8863–8869. Available at: [Link]

  • Reddit. (2022). EDC-HOBt Amide coupling workup help. r/Chempros. Retrieved from [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Peptide Synthesis – Safety Topics. Retrieved from [Link]

  • Supplementary Information. (n.d.). Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. [PDF]. Retrieved from a source providing NMR data for substituted benzamides.

Sources

Application

Application Note &amp; Protocols: Strategic Use of 3-bromo-N-(2-hydroxyethyl)benzamide for Modular PROTAC® Linker Synthesis

Abstract Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, redirecting cellular machinery to eliminate specific proteins of interest (POIs).[1] The linker connecting the POI...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, redirecting cellular machinery to eliminate specific proteins of interest (POIs).[1] The linker connecting the POI-binding "warhead" and the E3 ligase-recruiting "anchor" is a critical determinant of PROTAC efficacy, profoundly influencing the stability and geometry of the productive ternary complex (POI-PROTAC-E3 ligase).[2][3] This guide provides a detailed examination of 3-bromo-N-(2-hydroxyethyl)benzamide , a versatile and strategically valuable building block for the modular synthesis of PROTAC linkers. We will explore its bifunctional reactivity, present detailed, field-tested protocols for its incorporation into PROTAC scaffolds, and discuss the underlying chemical principles that make it an asset in drug development.

Introduction: The Centrality of the Linker in PROTAC Design

PROTACs function by hijacking the ubiquitin-proteasome system (UPS).[4] They act as a bridge, bringing a target protein into proximity with an E3 ubiquitin ligase, which tags the target with ubiquitin for degradation by the 26S proteasome.[5] While the warhead and anchor provide specificity, the linker dictates the crucial spatial arrangement between the two proteins. Its length, rigidity, and chemical composition must be empirically optimized to achieve potent and selective degradation.[2][6] The synthesis of large libraries of linker variants is therefore a cornerstone of modern PROTAC development.[][8]

Building blocks that offer multiple, orthogonally reactive sites are invaluable for this process. 3-bromo-N-(2-hydroxyethyl)benzamide is one such molecule, providing a semi-rigid aromatic core and two distinct chemical handles for sequential conjugation, enabling a modular and convergent approach to PROTAC synthesis.

Section 1: Strategic Value of 3-bromo-N-(2-hydroxyethyl)benzamide

The utility of this building block lies in its distinct reactive centers, which allow for controlled, stepwise linker elongation and conjugation.

  • Aryl Bromide: The bromo-substituent on the phenyl ring is a prime handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the formation of stable C-C, C-N, or C-O bonds to either the warhead or E3 ligase ligand.

  • Primary Alcohol: The terminal hydroxyl group of the N-(2-hydroxyethyl) moiety is a versatile nucleophile. It can be readily elaborated through etherification (e.g., Williamson ether synthesis) to incorporate flexible polyethylene glycol (PEG) or alkyl chains, or activated to facilitate coupling with other nucleophiles.[9]

This bifunctionality allows chemists to construct the PROTAC in a planned, directional manner, attaching one part of the molecule to the aryl bromide and the other via the hydroxyl group, or vice versa.

Caption: Structure of 3-bromo-N-(2-hydroxyethyl)benzamide with key reactive sites.

Section 2: Synthetic Strategies and Core Protocols

Two primary strategies can be employed, depending on the desired synthetic route and the nature of the warhead and anchor ligands. The choice between Strategy A and B is often dictated by the stability and availability of the starting materials. For instance, if the warhead contains a boronic ester, Strategy A (coupling to the aryl bromide first) is a logical choice.

Strategy A: Linker Elongation via Etherification, Followed by Cross-Coupling

This approach first extends the linker from the hydroxyl group and then uses the stable aryl bromide for the final coupling step.

Protocol A1: Williamson Ether Synthesis to Install a PEG Linker

This protocol describes the attachment of a representative PEG chain. The causality here is the deprotonation of the primary alcohol with a strong base (NaH) to form a potent alkoxide nucleophile, which then displaces a leaving group on the PEG chain.

ReagentMW ( g/mol )EquivalentsAmount
3-bromo-N-(2-hydroxyethyl)benzamide244.091.0244 mg
Sodium Hydride (NaH), 60% in mineral oil24.001.560 mg
1-Bromo-2-(2-(2-methoxyethoxy)ethoxy)ethane285.161.2342 mg
Anhydrous Tetrahydrofuran (THF)--10 mL

Step-by-Step Methodology:

  • To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-bromo-N-(2-hydroxyethyl)benzamide (244 mg, 1.0 mmol).

  • Dissolve the starting material in anhydrous THF (10 mL).

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (60 mg of 60% dispersion, 1.5 mmol) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution may become a slurry.

  • Add the PEG-bromide linker (342 mg, 1.2 mmol) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 20% to 60% ethyl acetate in hexanes) to yield the ether-linked intermediate.

Strategy B: Aryl Coupling First, Followed by Linker Elongation

This strategy is advantageous when one of the coupling partners for the aryl bromide is sensitive to the basic conditions of etherification. It involves first forming a C-C or C-N bond, then activating the hydroxyl group for the final conjugation.

Protocol B1: Hydroxyl Activation via Mesylation

This protocol converts the hydroxyl group into a methanesulfonate (mesylate), an excellent leaving group for subsequent nucleophilic substitution.[9] The use of a non-nucleophilic base like triethylamine (TEA) is critical to scavenge the HCl byproduct without competing in the reaction.

ReagentMW ( g/mol )EquivalentsAmount
Aryl-coupled Intermediate from Step B(Varies)1.01.0 mmol
Triethylamine (TEA)101.192.00.28 mL
Methanesulfonyl Chloride (MsCl)114.551.50.12 mL
Anhydrous Dichloromethane (DCM)--10 mL

Step-by-Step Methodology:

  • Dissolve the aryl-coupled intermediate (1.0 mmol) in anhydrous DCM (10 mL) in a flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (0.28 mL, 2.0 mmol).

  • Slowly add methanesulfonyl chloride (0.12 mL, 1.5 mmol) dropwise. A precipitate (triethylammonium chloride) may form.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.[9]

  • Monitor for the consumption of starting material by TLC or LC-MS.

  • Workup: Dilute the reaction with DCM (20 mL) and wash sequentially with saturated aqueous NaHCO₃ solution (15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting mesylated intermediate is often used in the next step without further purification.

Protocol B2: Nucleophilic Substitution with an Amine-Containing Ligand

This protocol demonstrates the coupling of the activated mesylate with a representative E3 ligase ligand containing a nucleophilic amine, such as a derivative of pomalidomide.

ReagentMW ( g/mol )EquivalentsAmount
Mesylated Intermediate from B1(Varies)1.11.1 mmol
Pomalidomide-NH₂ derivative(Varies)1.01.0 mmol
N,N-Diisopropylethylamine (DIPEA)129.243.00.52 mL
Anhydrous N,N-Dimethylformamide (DMF)--10 mL

Step-by-Step Methodology:

  • To a solution of the pomalidomide derivative (1.0 mmol) in anhydrous DMF (5 mL), add DIPEA (0.52 mL, 3.0 mmol).

  • Add a solution of the mesylated intermediate (1.1 mmol) in anhydrous DMF (5 mL) to the reaction mixture.

  • Heat the reaction to 60 °C and stir for 16 hours under a nitrogen atmosphere.[9]

  • Monitor reaction progress by LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate (50 mL), and wash with water (3 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the final PROTAC product by preparative HPLC to achieve high purity.

Section 3: Experimental Workflow and Characterization

A successful PROTAC synthesis campaign relies on a systematic workflow and rigorous analytical characterization at each step.

G start Select Synthetic Strategy (A or B) step1A Protocol A1: Williamson Ether Synthesis start->step1A step1B Initial Aryl Coupling (e.g., Suzuki Reaction) start->step1B step2A Final Aryl Coupling (e.g., Buchwald-Hartwig) step1A->step2A step2B Protocol B1 & B2: Mesylation & Nucleophilic Substitution step1B->step2B purify Purification (Flash Chromatography / Prep-HPLC) step2A->purify step2B->purify char Characterization (LC-MS, NMR, HRMS) purify->char final Final PROTAC Molecule char->final

Caption: General experimental workflow for PROTAC synthesis.

Expected Analytical Data: Proper characterization is a self-validating system that confirms the identity and purity of the synthesized molecules.

AnalysisIntermediate (after etherification)Final PROTAC
¹H NMR Appearance of new signals for the attached linker (e.g., characteristic PEG signals at ~3.6 ppm). Disappearance of the primary alcohol proton.Presence of signals corresponding to all three components: warhead, linker, and E3 ligase ligand.
¹³C NMR Appearance of new aliphatic carbon signals from the linker.A complex spectrum showing all expected carbon signals.
LC-MS A single major peak with the correct mass-to-charge ratio (m/z) for [M+H]⁺.A single, sharp peak in the chromatogram with the correct m/z for the final PROTAC. Purity >95% is desired.
HRMS Confirms the elemental composition of the intermediate to within 5 ppm.Provides definitive confirmation of the elemental composition of the final product.

Section 4: Troubleshooting and Advanced Considerations

  • Low Yield in Etherification (Protocol A1): Ensure all reagents and solvents are strictly anhydrous, as water will quench the NaH. If the alcohol is sterically hindered, a higher temperature or a different base (e.g., potassium tert-butoxide) may be required.

  • Incomplete Mesylation (Protocol B1): If the reaction stalls, an additional portion of MsCl and TEA can be added at 0 °C. Ensure the starting alcohol is completely dry.

  • Alternative Chemistries: For sensitive substrates, the Mitsunobu reaction can be an alternative to mesylation for coupling the hydroxyl group to a nucleophilic partner (e.g., a phenolic E3 ligase ligand). "Click chemistry" can also be integrated by converting the hydroxyl group to an azide, allowing for rapid library synthesis via CuAAC.[2][10]

  • Physicochemical Impact: The benzamide core introduces a degree of rigidity and a hydrogen bond donor/acceptor site. This can influence the linker's conformational preferences and the PROTAC's overall properties like solubility and cell permeability. While amide bonds are robust, they can sometimes lead to lower permeability compared to ester bioisosteres.[11][12]

Conclusion

3-bromo-N-(2-hydroxyethyl)benzamide is a powerful and cost-effective building block for the synthesis of PROTACs. Its defined points of orthogonal reactivity enable the logical and modular construction of linker chains, facilitating the systematic optimization required to develop potent and selective protein degraders. The protocols and strategies outlined in this guide provide a robust framework for researchers to leverage this tool in their drug discovery programs.

References

  • Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273–312. [Link]

  • Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. PubMed. [Link]

  • Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. OUCI. [Link]

  • Gaponenko, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]

  • Wang, J., & Weix, D. J. (n.d.). Editing out the amide from amide-bond formation: Synthesis Of C–C bonds instead of C–N bonds from carboxylic acids and amines. American Chemical Society. [Link]

  • Testa, A., et al. (2021). Amide-to-ester substitution as a strategy for optimizing PROTAC permeability and cellular activity. ChemRxiv. [Link]

  • Testa, A., et al. (2021). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry. [Link]

  • Johnson, C. M., et al. (2022). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Medicinal Chemistry Letters. [Link]

  • Troup, R. I., et al. (2020). Key methods to assemble PROTAC libraries using alkyl and ether linkers. ResearchGate. [Link]

  • Kurokawa, T., et al. (2022). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. Chemistry – An Asian Journal. [Link]

  • ResearchGate. (n.d.). General strategy using "click chemistry" for PROTAC synthesis. ResearchGate. [Link]

  • Kurokawa, T., et al. (2022). Development of Rapid and Facile Solid-Phase Synthesis of PROTACs via a Variety of Binding Styles. ResearchGate. [Link]

  • Troup, R. I., Fallan, C., & Baud, M. G. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. [Link]

  • Iegre, J., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. [Link]

  • Gaponenko, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy. [Link]

Sources

Method

incorporating 3-bromo-N-(2-hydroxyethyl)benzamide into E3 ligase ligands

Topic: Incorporating 3-bromo-N-(2-hydroxyethyl)benzamide into Novel E3 Ligase Ligands for Targeted Protein Degradation Audience: Researchers, scientists, and drug development professionals. Introduction: A New Scaffold f...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Incorporating 3-bromo-N-(2-hydroxyethyl)benzamide into Novel E3 Ligase Ligands for Targeted Protein Degradation

Audience: Researchers, scientists, and drug development professionals.

Introduction: A New Scaffold for Engineering E3 Ligase Ligands

The field of targeted protein degradation (TPD) has been revolutionized by the advent of Proteolysis-Targeting Chimeras (PROTACs).[1][2][3] These heterobifunctional molecules act as a bridge between a target protein of interest (POI) and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[4][5] The design and synthesis of effective PROTACs are critically dependent on the properties of the E3 ligase ligand, the POI ligand, and the linker connecting them.[6][7] While ligands for E3 ligases such as Cereblon (CRBN) and von Hippel-Lindau (VHL) are well-established, the exploration of new chemical scaffolds is crucial for expanding the scope and refining the properties of PROTACs.[4][8][9][10]

This application note presents a detailed guide on the incorporation of 3-bromo-N-(2-hydroxyethyl)benzamide into novel E3 ligase ligands. The unique chemical architecture of this molecule offers several advantages:

  • A Versatile Chemical Handle: The bromine atom at the meta-position of the benzamide provides a reactive site for various cross-coupling reactions, enabling the straightforward attachment of linkers or other chemical moieties for PROTAC synthesis.[11]

  • Potential for Novel Interactions: The N-(2-hydroxyethyl)benzamide group can engage in hydrogen bonding and other non-covalent interactions, potentially leading to new binding modes with E3 ligases and improved affinity or selectivity.[12][13]

  • A Building Block for Library Synthesis: The accessibility of substituted bromobenzamides allows for the rapid generation of a library of E3 ligase ligands with diverse properties, facilitating structure-activity relationship (SAR) studies.[14][15]

Herein, we provide a comprehensive set of protocols for the synthesis, characterization, and biological evaluation of a novel VHL ligand derived from 3-bromo-N-(2-hydroxyethyl)benzamide, and its subsequent incorporation into a PROTAC for targeted protein degradation.

The PROTAC Mechanism: A Conceptual Overview

PROTACs operate by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS). The process can be summarized in the following key steps, as illustrated in the diagram below:

  • Ternary Complex Formation: The PROTAC molecule simultaneously binds to the POI and an E3 ligase, forming a ternary complex.[16][17][18]

  • Ubiquitination: The E3 ligase, now in proximity to the POI, catalyzes the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to the POI.

  • Proteasomal Degradation: The poly-ubiquitinated POI is recognized and degraded by the 26S proteasome.

  • PROTAC Recycling: The PROTAC molecule is released and can catalyze further rounds of POI degradation.[8]

PROTAC_Mechanism cluster_0 Cellular Environment PROTAC PROTAC Ternary Ternary Complex (POI-PROTAC-E3) PROTAC->Ternary Binds POI Target Protein (POI) POI->Ternary Binds E3 E3 Ligase E3->Ternary Binds Ub_POI Ubiquitinated POI Ternary->Ub_POI Ubiquitination Recycled_PROTAC PROTAC (Recycled) Ternary->Recycled_PROTAC Release Ub Ubiquitin Ub->Ub_POI Proteasome 26S Proteasome Ub_POI->Proteasome Recognition Degraded Degraded Peptides Proteasome->Degraded Degradation

Figure 1: The catalytic cycle of PROTAC-mediated protein degradation.

Part 1: Synthesis of a Novel VHL Ligand and PROTAC

This section details the synthetic route to a novel VHL ligand incorporating the 3-bromo-N-(2-hydroxyethyl)benzamide scaffold, followed by its conjugation to a known ligand for the BRD4 bromodomain to generate a BRD4-targeting PROTAC.

Protocol 1.1: Synthesis of the VHL Ligand Precursor

This protocol describes a plausible synthetic pathway to functionalize 3-bromo-N-(2-hydroxyethyl)benzamide for subsequent coupling to the core VHL ligand scaffold.

Step 1: Suzuki Coupling to Introduce a Phenolic Moiety

The bromine atom is replaced with a hydroxylated aryl group via a Suzuki coupling reaction. This hydroxyl group is crucial for binding to the VHL protein.[19][20]

  • Reaction Scheme:

    • 3-bromo-N-(2-hydroxyethyl)benzamide + (4-(benzyloxy)-3-methoxyphenyl)boronic acid -> N-(2-hydroxyethyl)-4'-(benzyloxy)-3'-methoxy-[1,1'-biphenyl]-3-carboxamide

  • Materials:

    • 3-bromo-N-(2-hydroxyethyl)benzamide

    • (4-(benzyloxy)-3-methoxyphenyl)boronic acid

    • Palladium(II) acetate (Pd(OAc)₂)

    • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

    • Potassium phosphate (K₃PO₄)

    • Toluene and water (degassed)

    • Standard glassware for inert atmosphere reactions

  • Procedure:

    • To a flame-dried round-bottom flask under an argon atmosphere, add 3-bromo-N-(2-hydroxyethyl)benzamide (1.0 eq), (4-(benzyloxy)-3-methoxyphenyl)boronic acid (1.2 eq), Pd(OAc)₂ (0.05 eq), SPhos (0.1 eq), and K₃PO₄ (3.0 eq).

    • Add degassed toluene and water (4:1 ratio).

    • Heat the reaction mixture to 90 °C and stir for 12-16 hours.

    • Monitor the reaction progress by LC-MS.

    • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

    • Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Step 2: Deprotection of the Phenolic Hydroxyl Group

The benzyl protecting group is removed to reveal the free hydroxyl group.

  • Reaction Scheme:

    • N-(2-hydroxyethyl)-4'-(benzyloxy)-3'-methoxy-[1,1'-biphenyl]-3-carboxamide -> 4'-hydroxy-N-(2-hydroxyethyl)-3'-methoxy-[1,1'-biphenyl]-3-carboxamide

  • Materials:

    • Product from Step 1

    • Palladium on carbon (10% Pd/C)

    • Methanol

    • Hydrogen gas (H₂)

  • Procedure:

    • Dissolve the product from Step 1 in methanol.

    • Add 10% Pd/C (catalytic amount).

    • Purge the flask with hydrogen gas and stir the reaction under a hydrogen atmosphere (balloon) at room temperature for 4-6 hours.

    • Monitor the reaction by LC-MS.

    • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst and wash with methanol.

    • Concentrate the filtrate under reduced pressure to yield the deprotected product.

Protocol 1.2: Assembly of the Final PROTAC Molecule

The synthesized VHL ligand precursor is coupled with a linker and a BRD4 ligand (e.g., JQ1-acid) to form the final PROTAC molecule.[6][21]

  • Materials:

    • VHL ligand precursor from Protocol 1.1

    • JQ1-acid (or other suitable POI ligand with a carboxylic acid handle)

    • A suitable PEG linker with amine and carboxylic acid termini (e.g., amino-PEGx-acid)

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

    • DIPEA (N,N-Diisopropylethylamine)

    • Anhydrous DMF (Dimethylformamide)

  • Procedure:

    • Linker-VHL Ligand Conjugation:

      • In a round-bottom flask under argon, dissolve the VHL ligand precursor (1.0 eq) and amino-PEGx-acid (1.1 eq) in anhydrous DMF.

      • Add HATU (1.2 eq) and DIPEA (3.0 eq).

      • Stir at room temperature for 2-4 hours. Monitor by LC-MS.

      • Purify the intermediate by preparative HPLC.

    • Final PROTAC Assembly:

      • Dissolve the purified VHL ligand-linker conjugate (1.0 eq) and JQ1-acid (1.1 eq) in anhydrous DMF.

      • Add HATU (1.2 eq) and DIPEA (3.0 eq).

      • Stir at room temperature for 12-16 hours. Monitor by LC-MS.

      • Purify the final PROTAC molecule by preparative HPLC.

    • Characterization:

      • Confirm the structure and purity of the final PROTAC by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Synthesis_Workflow Start 3-bromo-N-(2-hydroxyethyl)benzamide Step1 Suzuki Coupling (Add phenolic moiety) Start->Step1 Intermediate1 Protected VHL Precursor Step1->Intermediate1 Step2 Deprotection (Pd/C, H₂) (Expose hydroxyl group) Intermediate1->Step2 VHL_Precursor Novel VHL Ligand Precursor Step2->VHL_Precursor Step3 Peptide Coupling (HATU/DIPEA) VHL_Precursor->Step3 POI_Ligand POI Ligand (e.g., JQ1-acid) POI_Ligand->Step3 Linker Amine-PEG-Acid Linker Linker->Step3 Final_PROTAC Final PROTAC Molecule Step3->Final_PROTAC Characterization Characterization (NMR, HRMS) Final_PROTAC->Characterization

Figure 2: Synthetic workflow for the novel PROTAC.

Part 2: Biophysical and Cellular Characterization

Once the novel PROTAC is synthesized and characterized, its biological activity must be thoroughly evaluated. This involves confirming its binding to the E3 ligase, its ability to form a ternary complex, and its efficacy in inducing the degradation of the target protein in a cellular context.

Protocol 2.1: E3 Ligase Binding Affinity (Surface Plasmon Resonance - SPR)

SPR is a powerful technique to measure the binding kinetics and affinity of the novel ligand to its target E3 ligase.[1]

  • Materials:

    • SPR instrument (e.g., Biacore)

    • CM5 sensor chip

    • Amine coupling kit (EDC, NHS, ethanolamine)

    • Recombinant purified VHL-ElonginB-ElonginC (VBC) complex

    • Synthesized novel VHL ligand

    • Running buffer (e.g., HBS-EP+)

  • Procedure:

    • Immobilization of VBC Complex:

      • Activate the CM5 sensor chip surface with a 1:1 mixture of EDC and NHS.

      • Inject the VBC complex (in a suitable buffer, e.g., 10 mM sodium acetate, pH 5.0) over the activated surface to achieve the desired immobilization level.

      • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

    • Binding Analysis:

      • Prepare a dilution series of the novel VHL ligand in running buffer.

      • Inject the ligand solutions over the immobilized VBC surface, starting from the lowest concentration.

      • Include a buffer-only injection as a reference.

      • Regenerate the sensor surface between injections if necessary (e.g., with a short pulse of a low pH buffer).

    • Data Analysis:

      • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Compound ka (M⁻¹s⁻¹) kd (s⁻¹) KD (nM)
Known VHL Ligand (e.g., VH032)Example ValueExample ValueExample Value
Novel VHL LigandTo be determinedTo be determinedTo be determined
Table 1: Example data table for SPR analysis.
Protocol 2.2: Ternary Complex Formation (NanoBRET™ Assay)

The NanoBRET™ assay is a live-cell method to quantify the formation of the ternary complex between the E3 ligase and the target protein, mediated by the PROTAC.[16][17]

  • Materials:

    • HEK293 cells

    • Plasmids: HaloTag®-VHL and NanoLuc®-BRD4

    • Transfection reagent

    • NanoBRET™ Nano-Glo® Substrate and HaloTag® NanoBRET™ 618 Ligand

    • Novel PROTAC and a reference PROTAC (e.g., MZ1)

    • MG132 (proteasome inhibitor, optional)

  • Procedure:

    • Cell Transfection:

      • Co-transfect HEK293 cells with HaloTag®-VHL and NanoLuc®-BRD4 plasmids.

      • Plate the transfected cells in a 96-well plate and incubate for 24 hours.

    • Cell Treatment:

      • Pre-treat cells with MG132 (optional, to prevent degradation and allow complex accumulation).

      • Add the HaloTag® NanoBRET™ 618 Ligand to all wells.

      • Add a dilution series of the novel PROTAC and the reference PROTAC to the appropriate wells. Include a vehicle control (DMSO).

      • Incubate for the desired time (e.g., 2-4 hours).

    • Signal Detection:

      • Add the NanoBRET™ Nano-Glo® Substrate to all wells.

      • Read the plate on a luminometer capable of measuring donor (460 nm) and acceptor (618 nm) emission.

    • Data Analysis:

      • Calculate the NanoBRET™ ratio (acceptor emission / donor emission).

      • Plot the NanoBRET™ ratio against the PROTAC concentration and fit to a dose-response curve to determine the TC50 (concentration for half-maximal ternary complex formation).

Protocol 2.3: Cellular Target Protein Degradation (Western Blot)

Western blotting is a standard method to quantify the reduction in the levels of the target protein in cells treated with the PROTAC.[6][22]

  • Materials:

    • Cell line expressing the target protein (e.g., a human cancer cell line for BRD4)

    • Novel PROTAC

    • RIPA buffer with protease and phosphatase inhibitors

    • BCA protein assay kit

    • SDS-PAGE gels and running buffer

    • Transfer system (e.g., PVDF membrane)

    • Blocking buffer (e.g., 5% non-fat milk in TBST)

    • Primary antibodies (anti-BRD4 and anti-loading control, e.g., anti-GAPDH)

    • HRP-conjugated secondary antibody

    • ECL detection reagent

    • Chemiluminescence imaging system

  • Procedure:

    • Cell Treatment:

      • Seed cells in 6-well plates and allow them to adhere.

      • Treat the cells with a dilution series of the novel PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).

    • Cell Lysis and Protein Quantification:

      • Wash the cells with ice-cold PBS and lyse with RIPA buffer.

      • Determine the protein concentration of each lysate using a BCA assay.

    • Western Blotting:

      • Normalize the protein concentration of all samples and prepare them for SDS-PAGE.

      • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

      • Block the membrane and then incubate with the primary antibodies overnight.

      • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

      • Wash again and add ECL detection reagent.

    • Data Analysis:

      • Visualize and quantify the protein bands using a chemiluminescence imager.

      • Normalize the BRD4 band intensity to the loading control (GAPDH).

      • Calculate the percentage of BRD4 degradation relative to the vehicle control.

      • Plot the degradation percentage against the PROTAC concentration to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Assay_Cascade cluster_biophysical Biophysical Characterization cluster_cellular Cellular Evaluation PROTAC Synthesized PROTAC SPR SPR Assay PROTAC->SPR NanoBRET NanoBRET™ Assay PROTAC->NanoBRET WesternBlot Western Blot PROTAC->WesternBlot SPR_Output Binding Affinity (KD) to E3 Ligase SPR->SPR_Output NanoBRET_Output Ternary Complex Formation (TC50) NanoBRET->NanoBRET_Output WB_Output Protein Degradation (DC50, Dmax) WesternBlot->WB_Output

Figure 3: Experimental cascade for PROTAC characterization.

Conclusion and Future Directions

The methodologies outlined in this application note provide a comprehensive framework for the design, synthesis, and evaluation of novel E3 ligase ligands and PROTACs based on the 3-bromo-N-(2-hydroxyethyl)benzamide scaffold. This approach enables the exploration of new chemical space for targeted protein degradation, with the potential to develop next-generation therapeutics with improved efficacy, selectivity, and drug-like properties. Further optimization of the linker, POI ligand, and the core benzamide scaffold will be guided by the iterative application of these synthetic and biological protocols.

References

  • Buckley, D. L., et al. (2012). Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society, 134(10), 4465-4468. [Link]

  • Riching, K. M., et al. (2018). Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using Technology in Live Cells. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 23(8), 760-769. [Link]

  • Xue, G., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Medicinal Chemistry, 12(13), 1235-1258. [Link]

  • Hsu, J. H., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Biochemistry, 62(24), 3296-3307. [Link]

  • Krasavin, M., et al. (2023). Synthesis of novel glutarimide ligands for the E3 ligase substrate receptor Cereblon (CRBN): Investigation of their binding mode and antiproliferative effects against myeloma cell lines. European Journal of Medicinal Chemistry, 246, 114990. [Link]

  • Domainex. (n.d.). Ternary Complex Formation Assays. Domainex. [Link]

  • Reaction Biology. (n.d.). Protein Degradation Assay – PROTAC Screening. Reaction Biology. [Link]

  • Buckley, D. L., et al. (2012). Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. PMC. [Link]

  • Casey, K., et al. (2026). Advancing PROTAC development through innovative preclinical model systems. News-Medical.Net. [Link]

  • Steinebach, C., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry, 9, 707317. [Link]

  • Villemure, E., et al. (2024). Tactics and Strategies for the Synthesis of Cereblon Ligands. ResearchGate. [Link]

  • Almodóvar‐Rivera, C. M., et al. (2020). A Modular Chemistry Platform for the Development of a Cereblon E3 Ligase‐Based Partial PROTAC Library. ChemBioChem, 21(23), 3379-3384. [Link]

  • Scott, D. E., et al. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Medicinal Chemistry. [Link]

  • Plesniak, M. P., et al. (2022). Rapid PROTAC discovery platform: nanomole scale array synthesis and direct screening of reaction mixtures to facilitate the expe. ChemRxiv. [Link]

  • Liu, Y., et al. (2020). A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions. PMC. [Link]

  • BOC Sciences. (2022). PROTAC Design. Protocols.io. [Link]

  • Wang, Y., et al. (2024). Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. MDPI. [Link]

  • Wang, Y., et al. (2016). Effects of Hydroxyl Group on the Interaction of Carboxylated Flavonoid Derivatives with S. Cerevisiae α-Glucosidase. PMC. [Link]

  • PubChem. (n.d.). 3-Bromobenzamide. PubChem. [Link]

  • Smith, J. S., et al. (1995). The role of 2'-hydroxyl groups in an RNA-protein interaction. Biochemistry, 34(38), 12363-12368. [Link]

  • Steinebach, C., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. PMC. [Link]

  • Ivanov, D. N., et al. (2026). Network of Interactions between the Tumor Necrosis Factor Superfamily Members and Small S100 Proteins. bioRxiv. [Link]

  • Steinebach, C., et al. (2021). (PDF) E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. ResearchGate. [Link]

  • Lucero, B. F., et al. (2023). Protein–protein interactions: developing small-molecule inhibitors/stabilizers through covalent strategies. Trends in Pharmacological Sciences, 44(4), 214-230. [Link]

  • JenKem Technology. (n.d.). E3 Ligase Ligands. JenKem Technology. [Link]

  • Chen, Y. J., et al. (2023). Molecular Glues: Capable Protein-Binding Small Molecules That Can Change Protein–Protein Interactions and Interactomes for the Potential Treatment of Human Cancer and Neurodegenerative Diseases. MDPI. [Link]

Sources

Application

Application Notes &amp; Protocols: A Guide to the Conjugation of 3-Bromo-N-(2-hydroxyethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive experimental protocol for the synthesis and subsequent conjugation of 3-bromo-N-(2-hydroxyethyl)benza...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive experimental protocol for the synthesis and subsequent conjugation of 3-bromo-N-(2-hydroxyethyl)benzamide to proteins. This document is designed to serve as a practical resource for researchers in drug development and chemical biology, offering a detailed, step-by-step methodology, the underlying scientific principles, and robust validation techniques. The protocol for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide is detailed, followed by a representative protocol for its conjugation to a model protein, and concluding with essential analytical methods for the characterization of the resulting conjugate.

Introduction

The covalent modification of proteins with small molecules is a cornerstone of modern drug development, enabling the creation of advanced therapeutics such as antibody-drug conjugates (ADCs), PROTACs, and targeted imaging agents. The benzamide moiety is a common scaffold in medicinal chemistry, and its functionalization with a reactive handle, such as a bromo group, provides a versatile tool for bioconjugation. 3-Bromo-N-(2-hydroxyethyl)benzamide is an electrophilic compound that can be used to covalently modify nucleophilic residues on a protein's surface, such as cysteine or lysine, through a nucleophilic aromatic substitution reaction. The hydroxyethyl group can also be used for further modifications or to enhance solubility.

This guide is structured to provide a complete workflow, from the synthesis of the conjugating agent to the characterization of the final protein conjugate.

PART 1: Synthesis of 3-Bromo-N-(2-hydroxyethyl)benzamide

The synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide is a two-step process, starting from the commercially available 3-bromobenzoic acid.

Step 1: Synthesis of 3-Bromobenzoyl Chloride

Principle: The carboxylic acid group of 3-bromobenzoic acid is converted to a more reactive acyl chloride using thionyl chloride (SOCl₂). This is a standard and efficient method for activating carboxylic acids for subsequent amidation.[1]

Materials:

  • 3-Bromobenzoic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous toluene or dichloromethane (DCM)

  • Round-bottom flask

  • Reflux condenser with a drying tube

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Distillation apparatus

Protocol:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-bromobenzoic acid.

  • Add an excess of thionyl chloride (2-3 equivalents). The reaction can be performed neat or in an anhydrous solvent like toluene.

  • Equip the flask with a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride) to prevent moisture from entering the reaction.

  • Gently heat the mixture to reflux (approximately 79°C for neat thionyl chloride) with stirring.

  • Monitor the reaction for the cessation of gas evolution (HCl and SO₂), which typically takes 2-4 hours.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the excess thionyl chloride by distillation at atmospheric pressure.

  • Purify the crude 3-bromobenzoyl chloride by vacuum distillation.

CompoundMolecular FormulaMolecular Weight ( g/mol )Boiling Point (°C)
3-Bromobenzoic acidC₇H₅BrO₂201.02249
3-Bromobenzoyl chlorideC₇H₄BrClO219.4674-75 @ 0.5 mmHg

Table 1: Physical properties of the reactant and product in the synthesis of 3-bromobenzoyl chloride.[1][2]

Step 2: Synthesis of 3-Bromo-N-(2-hydroxyethyl)benzamide

Principle: The synthesized 3-bromobenzoyl chloride is reacted with 2-aminoethanol (ethanolamine) in an acylation reaction, often referred to as the Schotten-Baumann reaction, to form the desired amide. A base is used to neutralize the HCl byproduct.[]

Materials:

  • 3-Bromobenzoyl chloride

  • 2-Aminoethanol (ethanolamine)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • A suitable base (e.g., triethylamine or pyridine)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Protocol:

  • Dissolve 2-aminoethanol in anhydrous DCM in a round-bottom flask and cool the solution in an ice bath.

  • Add an equimolar amount of a non-nucleophilic base, such as triethylamine.

  • Slowly add a solution of 3-bromobenzoyl chloride in anhydrous DCM to the cooled amine solution via a dropping funnel with vigorous stirring.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water.

  • Perform a standard aqueous workup: wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Synthesis_Workflow cluster_0 Synthesis of 3-Bromobenzoyl Chloride cluster_1 Synthesis of 3-Bromo-N-(2-hydroxyethyl)benzamide 3-Bromobenzoic_Acid 3-Bromobenzoic Acid Reaction_1 Reflux 3-Bromobenzoic_Acid->Reaction_1 Thionyl_Chloride Thionyl Chloride (SOCl₂) Thionyl_Chloride->Reaction_1 3-Bromobenzoyl_Chloride 3-Bromobenzoyl Chloride Reaction_1->3-Bromobenzoyl_Chloride Reaction_2 Amidation 3-Bromobenzoyl_Chloride->Reaction_2 Ethanolamine 2-Aminoethanol Ethanolamine->Reaction_2 Final_Product 3-Bromo-N-(2-hydroxyethyl)benzamide Reaction_2->Final_Product Conjugation_Workflow Protein_Preparation 1. Prepare Protein Solution (1-10 mg/mL in buffer, pH 7.5-8.5) Conjugation 3. Mix Protein and Benzamide (10-50x molar excess) Incubate 2-24h Protein_Preparation->Conjugation Reagent_Preparation 2. Prepare Benzamide Stock (10-50 mM in DMSO) Reagent_Preparation->Conjugation Quenching 4. Quench Reaction (e.g., L-cysteine) Conjugation->Quenching Purification 5. Purify Conjugate (Size-Exclusion Chromatography) Quenching->Purification Characterization 6. Analyze Conjugate Purification->Characterization

Sources

Method

Application Note: Strategic Evaluation of 3-bromo-N-(2-hydroxyethyl)benzamide as a Novel Scaffold in Targeted Protein Degradation

Introduction: The Frontier of Targeted Protein Degradation Targeted Protein Degradation (TPD) is a paradigm-shifting therapeutic modality that utilizes the cell's own ubiquitin-proteasome system (UPS) to specifically eli...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Frontier of Targeted Protein Degradation

Targeted Protein Degradation (TPD) is a paradigm-shifting therapeutic modality that utilizes the cell's own ubiquitin-proteasome system (UPS) to specifically eliminate disease-causing proteins.[1] Unlike traditional inhibitors that only block a protein's function, TPD agents can remove the entire protein, offering a powerful strategy against targets previously deemed "undruggable."[2][] The most prominent class of TPD agents are Proteolysis-Targeting Chimeras (PROTACs). These heterobifunctional molecules consist of two key domains—one that binds a protein of interest (POI) and another that recruits an E3 ubiquitin ligase—connected by a chemical linker.[4][5] This induced proximity triggers the ubiquitination and subsequent proteasomal degradation of the POI.[6]

The discovery of novel chemical scaffolds that can serve as building blocks for PROTACs is a critical endeavor in the field. This guide outlines a comprehensive, scientifically-grounded workflow for the investigation of 3-bromo-N-(2-hydroxyethyl)benzamide , a compound with structural motifs that suggest potential utility as a fragment for either POI or E3 ligase engagement. As this molecule is not an established TPD agent, this document serves as a roadmap for its systematic evaluation, from initial characterization to cellular proof-of-concept.

Part 1: Foundational Physicochemical Characterization

Before any biological assessment, a thorough understanding of the molecule's fundamental properties is essential for ensuring experimental reproducibility and interpreting subsequent data.

Key Properties for 3-bromo-N-(2-hydroxyethyl)benzamide:

PropertyValueSourceSignificance in TPD
Molecular Formula C9H10BrNO2[7]Defines the elemental composition.
Molecular Weight 244.1 g/mol [7]Influences cell permeability and "drug-likeness".
Purity ≥97%[8]High purity is critical to avoid confounding experimental results.
Solubility TBD-Poor solubility can be a major hurdle for both in vitro and cellular assays.[9]
CAS Number 57728-66-2[8]Unique chemical identifier for accurate sourcing.

Protocol 1: Solubility and Stability Assessment

The causality behind this initial step is simple: a compound that cannot be reliably dissolved or is unstable under experimental conditions will yield meaningless data.

  • Kinetic Solubility: Prepare a 10 mM stock solution in 100% DMSO. Serially dilute this stock into aqueous assay buffers (e.g., PBS, cell culture media) to determine the concentration at which precipitation occurs, typically measured by nephelometry.

  • Stability: Incubate the compound in relevant assay buffers and cell media at 37°C. Analyze samples by LC-MS at various time points (e.g., 0, 2, 8, 24 hours) to assess degradation.

  • Rationale: These data are crucial for designing subsequent experiments, ensuring that the compound remains in solution and intact at the tested concentrations.

Part 2: Hypothesis-Driven Screening Strategy

The core question is whether 3-bromo-N-(2-hydroxyethyl)benzamide has a biologically relevant binding partner. Its structure does not immediately assign it to a known POI or E3 ligase class, necessitating a dual-path screening approach. The workflow below illustrates the logical progression from initial binding assessment to functional cellular assays.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Target Identification cluster_2 Phase 3: PROTAC Development & Validation start 3-bromo-N-(2-hydroxyethyl)benzamide physchem Physicochemical Profiling (Solubility, Stability) start->physchem decision Binding Partner? physchem->decision poi_screen Path A: POI Binding Screen (DSF, SPR, etc.) decision->poi_screen Hypothesis: POI Binder e3_screen Path B: E3 Ligase Binding Screen (CRBN, VHL, etc.) decision->e3_screen Hypothesis: E3 Ligase Ligand hit_poi Confirmed POI Hit poi_screen->hit_poi hit_e3 Confirmed E3 Ligase Hit e3_screen->hit_e3 protac_design PROTAC Design & Synthesis hit_poi->protac_design hit_e3->protac_design degradation_assay Cellular Degradation Assay (Western Blot, DC50/Dmax) protac_design->degradation_assay validation Mechanism Validation (e.g., Proteasome Inhibition) degradation_assay->validation

Caption: Workflow for evaluating a novel chemical scaffold in TPD.

Part 3: Biophysical Assays for Target Engagement

Identifying a direct binding interaction is the foundational step for any targeted therapy. A panel of orthogonal biophysical assays should be employed, as each technique relies on different physical principles, and concordance across methods provides high confidence in the results.[10]

Protocol 2: Primary Screen via Differential Scanning Fluorimetry (DSF)

DSF, or Thermal Shift Assay, is a high-throughput, cost-effective method to screen for ligand binding.[11] The principle is that ligand binding typically stabilizes a protein, leading to an increase in its melting temperature (Tm).

  • Setup: In a 96- or 384-well plate, combine the purified target protein (e.g., a panel of kinases, bromodomains, or E3 ligases) with a fluorescent dye (e.g., SYPRO Orange) in a suitable buffer.

  • Compound Addition: Add 3-bromo-N-(2-hydroxyethyl)benzamide at a final concentration of 10-50 µM. Include DMSO-only wells as a negative control.

  • Thermal Denaturation: Use a real-time PCR instrument to gradually increase the temperature, monitoring the fluorescence increase as the protein unfolds and exposes hydrophobic regions to the dye.

  • Analysis: A "hit" is identified by a positive shift in the melting temperature (ΔTm) compared to the DMSO control.

  • Rationale: This initial screen rapidly identifies potential interactions, prioritizing candidates for more rigorous, quantitative follow-up.

Protocol 3: Orthogonal Validation and Affinity Determination by Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on binding kinetics (association/dissociation rates) and affinity (KD).[12][13]

  • Immobilization: Covalently immobilize the purified protein (the "ligand," e.g., the hit from the DSF screen) onto a sensor chip surface.

  • Analyte Injection: Flow solutions of 3-bromo-N-(2-hydroxyethyl)benzamide (the "analyte") at various concentrations over the chip surface.

  • Data Acquisition: Monitor the change in the refractive index near the sensor surface as the analyte binds to and dissociates from the immobilized protein. This generates a sensorgram.

  • Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

  • Trustworthiness: A confirmed hit must exhibit a concentration-dependent binding response. The KD value provides a quantitative measure of binding potency, which is essential for developing structure-activity relationships (SAR).

Table of Potential Biophysical Techniques:

TechniquePrincipleKey OutputThroughput
DSF Ligand-induced thermal stabilizationΔTmHigh
SPR Change in refractive index upon bindingka, kd, KDMedium-High
ITC Heat change upon bindingKD, ΔH, StoichiometryLow
FP Change in polarization of fluorescent lightKi, IC50High

Part 4: From Fragment to Degrader: PROTAC Synthesis and the Ternary Complex

If 3-bromo-N-(2-hydroxyethyl)benzamide is confirmed to bind either a POI or an E3 ligase, the next step is to design a PROTAC. A PROTAC's structure is modular, and its efficacy is critically dependent on the formation of a stable and productive ternary complex (POI-PROTAC-E3 Ligase).[14][15]

PROTAC_Structure cluster_POI Protein of Interest (POI) cluster_E3 E3 Ubiquitin Ligase PROTAC POI Binder (Warhead) Linker E3 Ligase Ligand POI Target Protein PROTAC:f0->POI Binds to POI E3 e.g., CRBN/VHL PROTAC:f2->E3 Recruits E3 Ligase

Caption: Modular architecture of a PROTAC molecule.

Synthetic Strategy: Assuming 3-bromo-N-(2-hydroxyethyl)benzamide is a confirmed binder, its structure offers clear handles for chemical modification.

  • The Bromo (Br) group: Can be used for cross-coupling reactions (e.g., Suzuki, Sonogashira) to attach a linker.

  • The Hydroxyethyl (-CH2CH2OH) group: Can be converted to an azide or alkyne for "click" chemistry, or an amine for amide bond formation, providing versatile points for linker attachment.[16]

If 3-bromo-N-(2-hydroxyethyl)benzamide is a POI binder , it would be coupled to a known E3 ligase ligand (e.g., pomalidomide for Cereblon (CRBN) or a derivative of VH032 for Von Hippel-Lindau (VHL)).[][18][19] Conversely, if it is an E3 ligase binder , it would be coupled to a ligand for a specific POI (e.g., a kinase inhibitor).

Part 5: Cellular Assays for Proof-of-Concept Degradation

The ultimate validation of a PROTAC is its ability to induce the degradation of the target protein in a cellular context. The gold standard for this measurement is the Western Blot.[20]

Protocol 4: Determining DC50 and Dmax via Western Blot

This protocol quantifies the potency (DC50) and efficacy (Dmax) of the newly synthesized PROTAC.[21]

  • Cell Culture and Treatment: Seed an appropriate cell line (expressing the POI) in 6- or 12-well plates. After allowing cells to adhere, treat them with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM) for a fixed time period (typically 18-24 hours). Include a vehicle (DMSO) control.

  • Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE and Western Blot: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% milk or BSA in TBST).

    • Incubate with a primary antibody specific to the POI overnight at 4°C.

    • Incubate with a primary antibody for a loading control (e.g., GAPDH, β-actin) to normalize for protein amount.

    • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detection and Analysis:

    • Apply an ECL substrate and visualize the bands using a chemiluminescence imager.[21]

    • Quantify the band intensity using software like ImageJ. Normalize the POI band intensity to its corresponding loading control.

    • Calculate the percentage of protein remaining relative to the vehicle control.

  • Data Fitting: Plot the percentage of degradation versus the log of the PROTAC concentration and fit the data to a non-linear regression curve (log(agonist) vs. response -- Variable slope) to determine the DC50 and Dmax values.

Example Data Presentation:

ParameterDefinitionSignificance
DC50 The concentration of PROTAC that induces 50% degradation of the POI.A measure of potency . A lower DC50 indicates a more potent degrader.[21]
Dmax The maximum percentage of POI degradation achieved.A measure of efficacy . A higher Dmax indicates more complete degradation.[21]

Protocol 5: Mechanism of Action Validation

To ensure the observed protein loss is due to proteasomal degradation, a rescue experiment is essential.

  • Pre-treatment: Pre-incubate cells with a proteasome inhibitor (e.g., 10 µM MG132) or a NEDD8-activating enzyme inhibitor (e.g., 1 µM MLN4924) for 1-2 hours.[20]

  • PROTAC Treatment: Add the PROTAC at a concentration near its DC50 and co-incubate for the standard duration.

  • Analysis: Perform a Western Blot as described in Protocol 4.

  • Expected Result: If the PROTAC acts via the intended mechanism, inhibition of the proteasome should prevent the degradation of the POI, "rescuing" its protein levels compared to cells treated with the PROTAC alone. This provides strong evidence for a UPS-dependent mechanism.[22]

Conclusion and Future Directions

This application note provides a rigorous, step-by-step framework for evaluating the potential of 3-bromo-N-(2-hydroxyethyl)benzamide in the field of targeted protein degradation. By systematically progressing from fundamental physicochemical analysis to biophysical screening and finally to cellular degradation assays, researchers can confidently determine the utility of this and other novel scaffolds. A confirmed and potent PROTAC derived from this workflow would warrant further investigation into its selectivity, pharmacokinetic properties, and in vivo efficacy.[14] This logical, evidence-based approach is paramount for advancing the next generation of TPD therapeutics.

References

  • Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery. [URL: https://www.
  • Ciulli, A. (2019). Biophysical Screening for the Discovery of Small-Molecule Ligands. Methods in Molecular Biology. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7121287/]
  • Cromm, P. M., & Crews, C. M. (2017). The proteasome in modern drug discovery: second-generation molecules and new therapeutic areas. Cell Chemical Biology. [URL: https://www.cell.com/cell-chemical-biology/fulltext/S2451-9456(17)30173-9]
  • ACBI1 – A VHL-recruiting PROTAC for the degradation of BRD9. Proxygen. [URL: https://www.proxygen.com/probes-drugs/acbi1]
  • Ciulli, A., & Crews, C. M. (2022). How PROTAC Degraders Work: Molecular Recognition and Design Principles. FASEB. [URL: https://faseb.onlinelibrary.wiley.com/doi/10.1096/fasebj.2022.36.S1.R3055]
  • BenchChem. (2025). Principles of Targeted Protein Degradation: A Technical Guide. BenchChem. [URL: https://www.benchchem.com/uploads/technical-guide-tpd.pdf]
  • Sygnature Discovery. (n.d.). Targeted Protein Degradation. Sygnature Discovery. [URL: https://www.sygnaturediscovery.
  • Donovan, K. A., et al. (2020). Ternary complex dynamics in PROTAC-mediated protein degradation. Nature Chemical Biology. [URL: https://www.
  • Adooq Bioscience. (n.d.). E3 Ligase Ligands. Adooq Bioscience. [URL: https://www.adooq.com/e3-ligase-ligands.html]
  • BOC Sciences. (n.d.). PROTAC Design for Target Proteins. BOC Sciences. [URL: https://www.bocsci.com/protac-design-for-target-proteins.html]
  • Ichor Life Sciences. (n.d.). Biophysical Assays. Ichor Life Sciences. [URL: https://ichorlifesciences.com/services/protein-sciences/biophysical-assays/]
  • Steinebach, C., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2021.719623/full]
  • Wikipedia. (2023). Proteolysis targeting chimera. Wikipedia. [URL: https://en.wikipedia.org/wiki/Proteolysis_targeting_chimera]
  • Tocris Bioscience. (n.d.). Functionalized E3 Ligase Ligands. Tocris Bioscience. [URL: https://www.tocris.com/cell-biology/functionalized-e3-ligase-ligands]
  • MedChemExpress. (n.d.). Ligands for E3 Ligase. MedChemExpress. [URL: https://www.medchemexpress.com/screening/e3-ligase-ligand-library.html]
  • Al-Khouja, A., & Abdel-Wahab, O. (2022). Targeted Protein Degradation: Advances, Challenges, and Prospects for Computational Methods. Journal of Chemical Information and Modeling. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9343160/]
  • Revvity. (2024). Inhibit or destroy? Why PROTAC technology is emerging as a game changer for drug discovery and cancer therapy. Revvity. [URL: https://www.revvity.com/blogs/all/inhibit-or-destroy-why-protac-technology-is-emerging-as-a-game-changer-for-drug-discovery-and-cancer-therapy]
  • ChemicalBook. (n.d.). 3-Bromo-4-fluoro-N-(2-hydroxyethyl)benzamide. ChemicalBook. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB03461280_EN.htm]
  • Promega. (n.d.). Developing Effective Degrader Compounds: Why Cellular Degradation Kinetics Are Key. Promega Corporation. [URL: https://www.promega.
  • Reaction Biology. (n.d.). Biophysical Assay Services for Drug Discovery. Reaction Biology. [URL: https://www.reactionbiology.com/services/biophysical-assays]
  • Moody, C. L., & Jones, A. M. (2018). Biophysical Methods in Drug Discovery from Small Molecule to Pharmaceutical. SpringerLink. [URL: https://link.springer.com/protocol/10.1007/978-1-4939-7553-2_1]
  • Zhang, X., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7533816/]
  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/64321490]
  • BMG LABTECH. (2024). Cell-based protein degrader assays for microplates. BMG LABTECH. [URL: https://www.bmglabtech.
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  • LabSolu. (n.d.). 3-Bromo-N-(2-hydroxyethyl)benzamide. LabSolu. [URL: https://labsolu.ca/product/3-bromo-n-2-hydroxyethylbenzamide/]
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  • Monti, E., et al. (2023). The Quest for Oral PROTAC drugs: Evaluating the Weaknesses of the Screening Pipeline. Journal of Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10326514/]
  • LifeSensors. (n.d.). Accelerating PROTAC drug discovery: Establishing a relationship between ubiquitination and target protein degradation. LifeSensors. [URL: https://lifesensors.
  • Sigma-Aldrich. (n.d.). 3-BROMO-N-(2-(2-(4-BUTOXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/l455024]
  • Monti, E., et al. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00212]
  • Zhang, T., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00799]
  • Bio-Techne. (n.d.). Targeted Protein Degradation. Bio-Techne. [URL: https://www.bio-techne.
  • BenchChem. (2025). Application Note: Measuring DC50 and Dmax for PROTAC PARP1 Degrader-1. BenchChem. [URL: https://www.benchchem.com/application-notes/measuring-dc50-and-dmax-for-protac-parp1-degrader-1]
  • Sigma-Aldrich. (n.d.). 3-bromo-n-(2-(2-(2-hydroxy-3-methoxybenzylidene)hydrazino)-2-oxoethyl)benzamide. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/l455032]
  • Biosynth. (n.d.). 3-Bromo-N-(2-hydroxyethyl)benzamide, min 97%. Biosynth. [URL: https://www.biosynth.com/p/B185331/3-bromo-n-2-hydroxyethyl-benzamide-min-97]

Sources

Application

Application Notes &amp; Protocols: Investigating the Potential of 3-bromo-N-(2-hydroxyethyl)benzamide in Oncology Research

Introduction 3-bromo-N-(2-hydroxyethyl)benzamide is a synthetic organic compound whose potential in oncology remains largely unexplored. Its core benzamide structure, however, is a well-established pharmacophore present...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3-bromo-N-(2-hydroxyethyl)benzamide is a synthetic organic compound whose potential in oncology remains largely unexplored. Its core benzamide structure, however, is a well-established pharmacophore present in numerous approved and investigational anti-cancer agents. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically evaluate the potential of this novel compound as a therapeutic agent in oncology. The protocols outlined herein are designed to be self-validating, providing a robust framework for in vitro and in vivo assessment, from initial cytotoxicity screening to mechanistic elucidation and preclinical efficacy studies.

Hypothesized Mechanism of Action (MoA)

Given the benzamide scaffold, 3-bromo-N-(2-hydroxyethyl)benzamide could potentially exert its anti-cancer effects through various mechanisms. Benzamide derivatives have been reported to act as inhibitors of enzymes crucial for cancer cell survival and proliferation, such as Poly(ADP-ribose) polymerase (PARP) and Histone Deacetylases (HDACs). Another plausible mechanism is the modulation of key signaling pathways implicated in cancer progression, such as the PI3K/Akt/mTOR pathway. The initial investigation should, therefore, focus on these well-established targets of benzamide-containing compounds.

Hypothesized Signaling Pathway Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation Compound 3-bromo-N-(2-hydroxyethyl)benzamide (Hypothetical Inhibitor) Compound->PI3K Inhibition

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by 3-bromo-N-(2-hydroxyethyl)benzamide.

In Vitro Evaluation Protocols

The initial phase of evaluation involves a series of in vitro experiments to determine the compound's cytotoxic and anti-proliferative effects on a panel of cancer cell lines.

Cell Viability and Cytotoxicity Assays

These assays are fundamental for determining the concentration-dependent effects of the compound on cancer cell viability.[1][2][3]

Protocol: Resazurin Reduction Assay

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare a stock solution of 3-bromo-N-(2-hydroxyethyl)benzamide in DMSO. Serially dilute the compound in culture medium to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM). Add 100 µL of the diluted compound to the respective wells. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the plate for 48-72 hours.

  • Resazurin Addition: Add 20 µL of resazurin solution (e.g., alamarBlue™) to each well and incubate for 2-4 hours at 37°C.

  • Data Acquisition: Measure the fluorescence or absorbance at the appropriate wavelength using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Table 1: Example Data Presentation for IC50 Values

Cell LineCancer TypeIC50 (µM) of 3-bromo-N-(2-hydroxyethyl)benzamide
MCF-7Breast CancerValue
A549Lung CancerValue
HCT116Colon CancerValue
U87GlioblastomaValue

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start [label="Start: In Vitro Evaluation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; cell_viability [label="Cell Viability & Cytotoxicity Assays\n(e.g., Resazurin Assay)"]; ic50 [label="Determine IC50 Values"]; moa [label="Mechanism of Action Studies"]; western_blot [label="Western Blotting"]; apoptosis [label="Apoptosis Assays"]; end [label="End: In Vitro Characterization", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> cell_viability; cell_viability -> ic50; ic50 -> moa; moa -> western_blot; moa -> apoptosis; western_blot -> end; apoptosis -> end; }

Caption: Workflow for the in vitro evaluation of a novel anti-cancer compound.

Mechanism of Action Studies

This technique is used to investigate the effect of the compound on the expression and phosphorylation status of key proteins in a signaling pathway.[4][5][6][7]

Protocol: Western Blot Analysis of PI3K/Akt/mTOR Pathway

  • Cell Treatment and Lysis: Treat cancer cells with 3-bromo-N-(2-hydroxyethyl)benzamide at its IC50 concentration for various time points (e.g., 6, 12, 24 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[5]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.[7]

  • Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[6] Incubate the membrane with primary antibodies against total and phosphorylated forms of PI3K, Akt, and mTOR overnight at 4°C. Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

In Vivo Evaluation Protocol

Promising results from in vitro studies warrant further investigation in preclinical animal models to assess the compound's efficacy and safety in a more complex biological system.[8][9][10][11][12]

Xenograft Tumor Models

Human tumor xenograft models in immunodeficient mice are a standard for evaluating the in vivo efficacy of new anti-cancer agents.[8][9][10]

Protocol: Subcutaneous Xenograft Model

  • Animal Handling: Use immunodeficient mice (e.g., athymic nude or SCID mice) and handle them in accordance with institutional guidelines.

  • Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.

  • Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • Randomization and Treatment: When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer 3-bromo-N-(2-hydroxyethyl)benzamide via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses. The control group should receive the vehicle.

  • Efficacy Assessment: Continue treatment for a predetermined period (e.g., 21-28 days). Monitor tumor volume and body weight throughout the study.

  • Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Table 2: Example Data Presentation for In Vivo Efficacy Study

Treatment GroupDose (mg/kg)Mean Tumor Volume (mm³) at Day 21Percent Tumor Growth Inhibition (%)
Vehicle Control-Value0
Compound (Low Dose)ValueValueValue
Compound (High Dose)ValueValueValue
Positive ControlValueValueValue

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start [label="Start: In Vivo Evaluation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; xenograft [label="Xenograft Tumor Model Establishment"]; randomization [label="Randomization & Treatment Initiation"]; monitoring [label="Tumor Growth & Body Weight Monitoring"]; endpoint [label="Endpoint Analysis\n(Tumor Weight, Biomarkers)"]; end [label="End: In Vivo Efficacy Assessment", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> xenograft; xenograft -> randomization; randomization -> monitoring; monitoring -> endpoint; endpoint -> end; }

Caption: Workflow for the in vivo evaluation of a novel anti-cancer compound.

Data Interpretation and Future Directions

The data generated from these studies will provide a comprehensive initial assessment of the anti-cancer potential of 3-bromo-N-(2-hydroxyethyl)benzamide. Significant in vitro cytotoxicity against a panel of cancer cell lines, coupled with a clear mechanism of action and in vivo tumor growth inhibition, would provide a strong rationale for further preclinical development. Future steps would include pharmacokinetic and pharmacodynamic (PK/PD) studies, toxicology assessments, and potentially lead optimization to improve the compound's efficacy and safety profile.

References

Sources

Method

A Multi-technique Approach for the Comprehensive Purity Assessment of 3-bromo-N-(2-hydroxyethyl)benzamide

An Application Note from Gemini Sciences Topic: Analytical Methods for Characterizing 3-bromo-N-(2-hydroxyethyl)benzamide Purity Audience: Researchers, scientists, and drug development professionals. Abstract This applic...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note from Gemini Sciences

Topic: Analytical Methods for Characterizing 3-bromo-N-(2-hydroxyethyl)benzamide Purity Audience: Researchers, scientists, and drug development professionals.

Abstract This application note provides a detailed guide to a suite of analytical methods for the robust characterization of 3-bromo-N-(2-hydroxyethyl)benzamide, a key building block in pharmaceutical synthesis. Ensuring the purity of this intermediate is critical for the reliability of downstream processes and the quality of the final active pharmaceutical ingredient (API). We present a multi-technique, or orthogonal, approach that combines a primary chromatographic purity assay with several spectroscopic and thermal methods for comprehensive structural confirmation and impurity profiling. The protocols herein are grounded in established pharmacopeial standards and validation principles, providing a framework for reliable quality assessment in research and development settings.

Introduction: The Imperative for Purity

3-bromo-N-(2-hydroxyethyl)benzamide (MW: 244.1 g/mol , CAS: 57728-66-2) serves as a versatile intermediate in organic synthesis, particularly in the development of novel therapeutics[1][2]. The presence of impurities, such as starting materials, regioisomers, or reaction by-products, can have significant consequences, leading to undesired side reactions, lower yields, and the introduction of potentially toxic components in the final drug substance. A comprehensive purity analysis is therefore not merely a quality control checkpoint but a foundational requirement for reproducible research and safe drug development.

This guide details the application of High-Performance Liquid Chromatography (HPLC) for quantitative purity determination, supported by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for definitive structural confirmation. Additionally, Fourier-Transform Infrared (FTIR) Spectroscopy and Thermal Analysis (DSC/TGA) are presented as complementary techniques for functional group verification and assessment of non-chromatophoric or volatile impurities. All methodologies are discussed in the context of established regulatory guidelines, such as those from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH)[3][4][5].

Primary Purity Assessment: Reversed-Phase HPLC

High-Performance Liquid Chromatography is the cornerstone for determining the purity of non-volatile organic compounds. For 3-bromo-N-(2-hydroxyethyl)benzamide, a reversed-phase method is ideal due to the molecule's moderate polarity. The presence of the benzamide chromophore allows for sensitive detection using a UV spectrophotometer.

Causality Behind Method Selection: A C18 (octadecylsilyl) stationary phase is chosen for its hydrophobic character, which provides effective retention for the aromatic ring of the analyte. A mobile phase consisting of a buffered aqueous solution and an organic modifier (like acetonitrile or methanol) allows for the fine-tuning of retention time and resolution from potential impurities. The use of a gradient elution is recommended to ensure that both more polar and less polar impurities are eluted and resolved within a reasonable runtime.

Experimental Protocol: HPLC Purity Determination

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 3-bromo-N-(2-hydroxyethyl)benzamide into a 10 mL volumetric flask.

    • Dissolve and dilute to volume with a 50:50 (v/v) mixture of water and acetonitrile (Diluent). The final concentration is approximately 1.0 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions:

    • The parameters provided in the table below serve as a starting point and should be optimized as needed.

ParameterRecommended Setting
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program 0-2 min: 10% B; 2-15 min: 10% to 90% B; 15-18 min: 90% B; 18-19 min: 90% to 10% B; 19-25 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 220 nm
  • System Suitability Testing (SST):

    • Before sample analysis, perform five replicate injections of the sample solution.

    • The system is deemed suitable for use if it meets the criteria outlined in USP General Chapter <621> Chromatography[3][6].

SST ParameterAcceptance Criterion
Tailing Factor (T) 0.8 ≤ T ≤ 1.8
Relative Standard Deviation (%RSD) of Peak Area ≤ 2.0%
  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity of 3-bromo-N-(2-hydroxyethyl)benzamide using the area percent normalization method, assuming all impurities have a similar response factor.

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve & Dilute weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject separate Chromatographic Separation inject->separate detect UV Detection separate->detect integrate Integrate Peaks detect->integrate calculate Calculate Area % integrate->calculate report Generate Report calculate->report

Caption: HPLC Purity Analysis Workflow.

Structural Confirmation and Impurity Identification

While HPLC provides quantitative data on purity, it does not confirm the identity of the main peak or impurities. Spectroscopic techniques are essential for this purpose.

NMR is unparalleled for its ability to provide detailed information about the molecular structure. Both ¹H and ¹³C NMR should be performed.

Expertise & Insights: The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the hydroxyethyl group, and the amide and hydroxyl protons. The splitting patterns and coupling constants will confirm the substitution pattern on the benzene ring (meta-substitution). Impurities, such as the corresponding 2-bromo or 4-bromo regioisomers, would present different aromatic splitting patterns. The ¹³C NMR spectrum will confirm the number of unique carbon environments.

Protocol: NMR Analysis

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its ability to dissolve the analyte and to allow for the observation of exchangeable protons (N-H and O-H).

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field instrument.

  • Data Interpretation: Compare the observed chemical shifts and integrations with the expected values for the structure.

¹H NMR (DMSO-d₆, 400 MHz) - Predicted ¹³C NMR (DMSO-d₆, 100 MHz) - Predicted
~8.6 ppm (t, 1H, -NH)~165 ppm (C=O)
~8.0 ppm (s, 1H, Ar-H)~137 ppm (Ar-C)
~7.8 ppm (d, 1H, Ar-H)~133 ppm (Ar-C)
~7.6 ppm (d, 1H, Ar-H)~131 ppm (Ar-C)
~7.4 ppm (t, 1H, Ar-H)~127 ppm (Ar-C)
~4.8 ppm (t, 1H, -OH)~122 ppm (Ar-C-Br)
~3.5 ppm (q, 2H, -CH₂-OH)~60 ppm (-CH₂-OH)
~3.3 ppm (q, 2H, -NH-CH₂-)~42 ppm (-NH-CH₂-)

Note: Chemical shifts (ppm) are approximate. Multiplicities: s=singlet, d=doublet, t=triplet, q=quartet. Combining 1D and 2D NMR experiments can be highly informative for complex structures[7].

Typically coupled with HPLC (LC-MS), mass spectrometry confirms the molecular weight of the main component and can help identify impurities.

Expertise & Insights: Using electrospray ionization (ESI) in positive ion mode, the compound is expected to be detected primarily as its protonated molecule [M+H]⁺. The presence of bromine will result in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br are present in a ~1:1 ratio), producing two peaks separated by ~2 m/z units ([M+H]⁺ and [M+2+H]⁺). This isotopic signature is a powerful confirmation of the presence of a single bromine atom in the molecule.

Protocol: LC-MS Analysis

  • Instrumentation: Use an HPLC system coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer with an ESI source.

  • Method: Employ the same HPLC method as described in Section 2.

  • MS Parameters (Positive ESI Mode):

    • Scan Range: m/z 100-500

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 120 °C

  • Data Interpretation:

    • Extract the mass spectrum for the main chromatographic peak.

    • Confirm the presence of the [M+H]⁺ ion at m/z 244.0 and the isotopic peak at m/z 246.0.

Complementary Analytical Techniques

FTIR is a rapid and simple technique to verify the presence of key functional groups.

Protocol & Interpretation: Acquire a spectrum of the solid sample using an Attenuated Total Reflectance (ATR) accessory. Compare the spectrum to known databases or reference spectra of similar molecules[8][9].

Functional GroupCharacteristic Absorption (cm⁻¹)
O-H Stretch (alcohol) 3400 - 3200 (broad)
N-H Stretch (amide) ~3300 (sharp/medium)
C-H Stretch (aromatic) 3100 - 3000
C=O Stretch (amide I) ~1650
N-H Bend (amide II) ~1550
C-Br Stretch 700 - 500

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information on melting point, thermal stability, and the presence of volatile impurities like residual solvents.

Expertise & Insights: A pure, crystalline substance should exhibit a sharp, well-defined melting endotherm in the DSC thermogram. Broadening of the peak or the presence of multiple thermal events can indicate impurities. TGA measures weight loss as a function of temperature. Significant weight loss before the decomposition temperature can indicate the presence of water or residual solvent[10][11][12].

Protocol: Thermal Analysis

  • DSC:

    • Accurately weigh 2-5 mg of sample into an aluminum pan.

    • Heat the sample from 25 °C to a temperature above its melting point at a rate of 10 °C/min under a nitrogen atmosphere.

  • TGA:

    • Accurately weigh 5-10 mg of sample into a ceramic or platinum pan.

    • Heat the sample from 25 °C to ~400 °C at a rate of 10 °C/min under a nitrogen atmosphere.

Method Validation Strategy

Any analytical method used for quality control must be validated to ensure it is suitable for its intended purpose. The validation should be performed according to ICH Q2(R1) guidelines[4][5][13][14].

Validation_Workflow cluster_validation ICH Q2(R1) Validation Parameters Specificity Specificity Linearity Linearity Range Range Accuracy Accuracy Precision Precision (Repeatability & Intermediate) LOD Detection Limit (LOD) LOQ Quantitation Limit (LOQ) Robustness Robustness Assay Purity Assay Method Assay->Specificity Assay->Linearity Assay->Range Assay->Accuracy Assay->Precision Assay->LOD Assay->LOQ Assay->Robustness

Caption: Key Parameters for Analytical Method Validation.

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose[5]. For the HPLC purity method, this would involve:

  • Specificity: Demonstrating that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities or degradation products. This is often done using forced degradation studies.

  • Linearity: Analyzing a series of solutions across a range of concentrations to demonstrate a linear relationship between concentration and peak area.

  • Accuracy: Assessing the agreement between the measured value and a true value, often by analyzing samples spiked with a known amount of analyte (recovery study).

  • Precision: Evaluating the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. This includes repeatability and intermediate precision.

  • Limit of Quantitation (LOQ): Determining the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy[5].

Conclusion

The purity assessment of 3-bromo-N-(2-hydroxyethyl)benzamide requires a scientifically sound, multi-technique approach. While a validated HPLC method serves as the primary tool for quantitative analysis, it must be complemented by spectroscopic and thermal techniques to provide a complete profile of the material. NMR and MS are indispensable for confirming the chemical identity and structure, while FTIR and thermal analysis offer valuable supporting data. By integrating these orthogonal methods, researchers and drug developers can establish a high degree of confidence in the quality and purity of this critical synthetic intermediate, ensuring the integrity of their scientific outcomes.

References

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. [Link]

  • Agilent Technologies. (2022). Understanding the Latest Revisions to USP <621>. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • DSDP Analytics. USP <621> Chromatography. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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  • U.S. Food and Drug Administration (FDA). (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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  • PubChemLite. 3-bromo-n-(2-(2-(4-methoxybenzylidene)hydrazino)-2-oxoethyl)benzamide. [Link]

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  • PubChem. 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. [Link]

  • National Institutes of Health (NIH). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde. [Link]

  • Cheméo. Benzamide, 3-bromo-N-butyl-N-2-ethylhexyl-. [Link]

  • Der Pharma Chemica. (2011). Validation of RP-HPLC method for the quantification of N- Bromosuccinimide in Angiotensin II receptor antagonists. [Link]

  • MDPI. (2017). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

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Application

Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis of 3-bromo-N-(2-hydroxyethyl)benzamide

Abstract This technical guide provides detailed application notes and protocols for the quantitative and qualitative analysis of 3-bromo-N-(2-hydroxyethyl)benzamide, a key intermediate in pharmaceutical synthesis. The me...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides detailed application notes and protocols for the quantitative and qualitative analysis of 3-bromo-N-(2-hydroxyethyl)benzamide, a key intermediate in pharmaceutical synthesis. The methodologies outlined herein leverage High-Performance Liquid Chromatography (HPLC) with UV detection for robust quantification and Liquid Chromatography-Mass Spectrometry (LC-MS) for sensitive detection and structural confirmation. This document is intended for researchers, scientists, and drug development professionals seeking to establish reliable analytical methods for this compound.

Introduction to 3-bromo-N-(2-hydroxyethyl)benzamide and its Analytical Importance

3-bromo-N-(2-hydroxyethyl)benzamide (Molecular Formula: C₉H₁₀BrNO₂, Molecular Weight: 244.1 g/mol ) is a substituted benzamide derivative.[1][2][3] The presence of the brominated aromatic ring, an amide linkage, and a primary alcohol functional group imparts a moderate polarity to the molecule. Accurate and precise analytical methods are crucial for monitoring its purity, stability, and reaction kinetics in drug discovery and development processes. HPLC is a versatile technique for separating and quantifying such compounds, while LC-MS offers superior sensitivity and specificity, enabling definitive identification and characterization.[4]

Physicochemical Properties of 3-bromo-N-(2-hydroxyethyl)benzamide

A thorough understanding of the analyte's physicochemical properties is fundamental to developing effective analytical methods.

PropertyValueSource
Molecular Formula C₉H₁₀BrNO₂[1][2]
Molecular Weight 244.1 g/mol [1][2]
CAS Number 57728-66-2[1][2][3]
Predicted Melting Point 106-107 °C[3]
Predicted Boiling Point 405.5 °C at 760 mmHg[3]
Predicted logP 1.56210[3]

The predicted logP value suggests that 3-bromo-N-(2-hydroxyethyl)benzamide has moderate hydrophobicity, making it an ideal candidate for reversed-phase HPLC.[4]

HPLC Method for Quantification

This section details a robust HPLC method with UV detection for the routine quantification of 3-bromo-N-(2-hydroxyethyl)benzamide. The rationale behind the selection of each parameter is provided to facilitate method understanding and adaptation.

Rationale for Method Development

Reversed-phase chromatography is the most suitable approach for compounds with moderate polarity like 3-bromo-N-(2-hydroxyethyl)benzamide.[4] A C18 column is selected for its wide applicability and excellent resolving power for a broad range of analytes. The mobile phase, consisting of acetonitrile and water, provides a good balance of elution strength and compatibility with UV detection. The benzamide chromophore is expected to have a strong UV absorbance, allowing for sensitive detection.

Experimental Protocol: HPLC-UV

Objective: To develop an isocratic HPLC method for the quantification of 3-bromo-N-(2-hydroxyethyl)benzamide.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Materials:

  • 3-bromo-N-(2-hydroxyethyl)benzamide reference standard

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • HPLC-grade phosphoric acid (for pH adjustment)

Chromatographic Conditions:

ParameterRecommended ConditionRationale
Column C18, 4.6 x 150 mm, 5 µmProvides good retention and peak shape for moderately polar compounds.
Mobile Phase Acetonitrile:Water (50:50, v/v) with 0.1% Phosphoric AcidIsocratic elution for simplicity and robustness. Phosphoric acid improves peak shape by suppressing the ionization of residual silanols.[5]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and backpressure.
Column Temperature 30 °CControlled temperature ensures reproducible retention times.
Injection Volume 10 µLA typical injection volume for analytical HPLC.
Detection Wavelength 254 nmBenzamide derivatives typically exhibit strong absorbance around this wavelength. A full UV scan is recommended for optimization.[6]
Run Time 10 minutesSufficient to elute the analyte and any early-eluting impurities.

Sample Preparation:

  • Prepare a stock solution of 3-bromo-N-(2-hydroxyethyl)benzamide at 1 mg/mL in methanol.

  • Dilute the stock solution with the mobile phase to prepare working standards in the desired concentration range (e.g., 1-100 µg/mL).

  • Filter all solutions through a 0.45 µm syringe filter before injection.

HPLC Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis Prep Prepare Stock Solution (1 mg/mL in Methanol) Dilute Dilute with Mobile Phase to Working Concentrations Prep->Dilute Filter Filter through 0.45 µm Syringe Filter Dilute->Filter Inject Inject 10 µL onto C18 Column Filter->Inject Separate Isocratic Elution (ACN:H₂O, 1.0 mL/min) Inject->Separate Detect UV Detection at 254 nm Separate->Detect Integrate Integrate Peak Area Detect->Integrate Calibrate Generate Calibration Curve Integrate->Calibrate Quantify Quantify Analyte Calibrate->Quantify

Caption: Workflow for the HPLC-UV analysis of 3-bromo-N-(2-hydroxyethyl)benzamide.

LC-MS Method for Identification and Confirmation

For highly sensitive detection and unambiguous identification, an LC-MS method is indispensable. This section outlines a method utilizing electrospray ionization (ESI) coupled with a triple quadrupole or ion trap mass spectrometer.

Rationale for Method Development

Electrospray ionization (ESI) is a soft ionization technique well-suited for polar and thermally labile molecules, making it ideal for 3-bromo-N-(2-hydroxyethyl)benzamide.[7][8][9] Positive ion mode is chosen as the amide and hydroxyl groups can be readily protonated. The presence of a bromine atom will result in a characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), which is a powerful tool for confirmation.[10] Tandem mass spectrometry (MS/MS) will be used to generate fragment ions for structural elucidation.

Experimental Protocol: LC-MS

Objective: To develop an LC-MS method for the sensitive detection and structural confirmation of 3-bromo-N-(2-hydroxyethyl)benzamide.

Instrumentation: An HPLC system coupled to a mass spectrometer with an ESI source.

LC Conditions:

ParameterRecommended ConditionRationale
Column C18, 2.1 x 50 mm, 1.8 µmA smaller dimension column is suitable for LC-MS to reduce solvent consumption and improve sensitivity.
Mobile Phase A 0.1% Formic Acid in WaterFormic acid is a volatile buffer compatible with MS and aids in protonation for positive ion mode ESI.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reversed-phase LC-MS.
Gradient 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.A gradient elution ensures efficient separation and elution of the analyte.
Flow Rate 0.3 mL/minA lower flow rate is optimal for ESI and improves ionization efficiency.
Column Temperature 40 °CHigher temperature can improve peak shape and reduce viscosity.
Injection Volume 2 µLA smaller injection volume is typical for LC-MS to avoid source contamination.

MS Conditions:

ParameterRecommended ConditionRationale
Ionization Mode Positive Electrospray Ionization (ESI+)Expected to provide good sensitivity for the analyte.
Capillary Voltage 3.5 kVA typical starting point for ESI.
Desolvation Temperature 350 °CTo facilitate solvent evaporation and ion formation.
Desolvation Gas Flow 600 L/hrTo aid in the desolvation process.
Cone Voltage 30 VTo facilitate ion transmission into the mass analyzer.
Scan Mode Full Scan (m/z 100-400) and Product Ion ScanFull scan to identify the protonated molecule and its isotopic pattern. Product ion scan for fragmentation analysis.
Precursor Ion (for MS/MS) m/z 244/246The expected [M+H]⁺ ions for 3-bromo-N-(2-hydroxyethyl)benzamide, showing the bromine isotopic pattern.
Collision Energy 10-30 eV (optimized)To induce fragmentation of the precursor ion.
Expected Mass Spectrum and Fragmentation

In the full scan mass spectrum, the protonated molecule [M+H]⁺ is expected at m/z 244 and 246 with a characteristic 1:1 isotopic pattern due to the presence of bromine.

Upon collision-induced dissociation (CID) in MS/MS, fragmentation of the [M+H]⁺ ion is anticipated. Key fragmentation pathways for benzamide derivatives often involve cleavage of the amide bond.[11][12]

Predicted Fragmentation:

  • Loss of the N-(2-hydroxyethyl) group: This would result in the formation of the 3-bromobenzoyl cation at m/z 183/185.

  • Cleavage of the C-N bond: This could lead to the formation of the protonated N-(2-hydroxyethyl)amine fragment at m/z 62.

  • Further fragmentation of the 3-bromobenzoyl cation: Loss of CO could yield the 3-bromophenyl cation at m/z 155/157.

LC-MS Workflow Diagram

LCMS_Workflow cluster_lc LC Separation cluster_ms Mass Spectrometry cluster_data Data Interpretation Inject Inject Sample onto C18 Column Gradient Gradient Elution (Water/ACN with Formic Acid) Inject->Gradient ESI Electrospray Ionization (ESI+) Gradient->ESI FullScan Full Scan Analysis (m/z 100-400) ESI->FullScan MSMS Tandem MS (MS/MS) of m/z 244/246 FullScan->MSMS Identify Identify [M+H]⁺ (m/z 244/246) MSMS->Identify Confirm Confirm Isotopic Pattern Identify->Confirm Elucidate Elucidate Fragmentation Pathway Confirm->Elucidate

Caption: Workflow for the LC-MS analysis of 3-bromo-N-(2-hydroxyethyl)benzamide.

Conclusion

The HPLC and LC-MS methods detailed in this application note provide a comprehensive analytical toolkit for researchers working with 3-bromo-N-(2-hydroxyethyl)benzamide. The HPLC method is well-suited for routine quantification, offering robustness and simplicity. The LC-MS method provides the high sensitivity and specificity required for definitive identification and structural confirmation. These protocols serve as a validated starting point for method implementation and can be further optimized to meet specific analytical challenges.

References

  • Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase | Journal of the American Society for Mass Spectrometry - ACS Publications. Available at: [Link]

  • In situ analysis of heavy metals and halogenated compounds in reclaimed water using novel electrospray ionization combined with plasma ionization linear ion trap mass spectrometry - RSC Publishing. Available at: [Link]

  • Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase - PubMed. Available at: [Link]

  • Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase | Request PDF - ResearchGate. Available at: [Link]

  • Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF - ResearchGate. Available at: [Link]

  • Development of a novel amide-silica stationary phase for the reversed-phase HPLC separation of different classes of phytohormones - PubMed. Available at: [Link]

  • 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide | C11H15BrN2O3 - PubChem. Available at: [Link]

  • Electrospray ionization - Wikipedia. Available at: [Link]

  • Choosing HPLC Columns for Rapid Method Development - Agilent. Available at: [Link]

  • LCMS Method A: LC data was recorded on a Shimadzu LC-10AS liquid chromatograph equipped with.
  • Importance of RP-HPLC in Analytical Method Development: A Review - ijarsct. Available at: [Link]

  • Chemical Properties of Benzamide, 3-bromo-N-butyl-N-hept-2-yl - Cheméo. Available at: [Link]

  • Reversed Phase HPLC Method Development - Phenomenex. Available at: [Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation - NIH. Available at: [Link]

  • 3-Bromo-2-ethylbutanamide | C6H12BrNO | CID 145802499 - PubChem. Available at: [Link]

  • An approach toward quantification of organic compounds in complex environmental samples using high-resolution electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing). Available at: [Link]

  • Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry - YouTube. Available at: [Link]

  • Supporting Information for - The Royal Society of Chemistry. Available at: [Link]

  • Benzamide, m-bromo- - the NIST WebBook - National Institute of Standards and Technology. Available at: [Link]

  • UV/VIS Spectrum of Benzamide: How to Interpret? What is the peak? - Reddit. Available at: [Link]

  • LC-MS/MS Analysis and Pharmacokinetics of Sodium (±)-5-Bromo-2-(α-hydroxypentyl) Benzoate (BZP), an Innovative Potent Anti-Ischemic Stroke Agent in Rats - MDPI. Available at: [Link]

  • Pharmaceutical Analysis using N-Bromo Succinamide- Amarnth Dye couple : A Spectrophotometric Study. Available at: [Link]

  • Validation of RP-HPLC method for the quantification of N- Bromosuccinimide in Angiotensin II receptor antagonists - Der Pharma Chemica. Available at: [Link]

  • 3-bromo-n-(2-ethoxyethyl)benzamide (C11H14BrNO2) - PubChemLite. Available at: [Link]

  • 3-Bromobenzamide | C7H6BrNO | CID 89807 - PubChem - NIH. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide

Welcome to the Technical Support Center for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide. As Senior Application Scientists, we have designed this guide to provide researchers, chemists, and drug development profe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide. As Senior Application Scientists, we have designed this guide to provide researchers, chemists, and drug development professionals with in-depth troubleshooting advice and answers to frequently encountered challenges in this specific synthesis. Our goal is to move beyond simple protocols and explain the underlying chemical principles to empower you to optimize your reaction for higher yield and purity.

Synthesis Overview: Choosing Your Pathway

The synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide typically involves the formation of an amide bond between a 3-bromobenzoic acid derivative and ethanolamine. There are two primary, effective pathways to achieve this, each with its own set of advantages and potential pitfalls.

  • The Acyl Chloride Pathway: This classic method involves converting 3-bromobenzoic acid into the highly reactive 3-bromobenzoyl chloride, which then readily reacts with ethanolamine.[1]

  • The Direct Coupling Pathway: This modern approach involves using a coupling agent to directly facilitate the amide bond formation between 3-bromobenzoic acid and ethanolamine, avoiding the need to isolate the acyl chloride intermediate.[2]

SynthesisPathways Start 3-Bromobenzoic Acid AcylChloride 3-Bromobenzoyl Chloride Start->AcylChloride  SOCl₂ or (COCl)₂ Coupling Activated Ester Intermediate (e.g., O-acylisourea) Start->Coupling  Coupling Agent  (e.g., EDC, HATU) Product1 3-bromo-N-(2-hydroxyethyl)benzamide AcylChloride->Product1  Base (e.g., Pyridine, Et₃N) Product2 3-bromo-N-(2-hydroxyethyl)benzamide Coupling->Product2 Ethanolamine1 Ethanolamine Ethanolamine1->Product1 Ethanolamine2 Ethanolamine Ethanolamine2->Product2

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide: From Low Yields to Messy Reactions

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Problem Area 1: Low or No Product Yield

Q: My reaction has a very low yield. What are the most common culprits?

A: A low yield is a frequent issue that can often be traced back to one of four areas: the integrity of your starting materials, the reactivity of your intermediates, the reaction conditions, or the workup procedure.

Troubleshooting Logic for Low Yield

TroubleshootingYield Start Low Yield Observed CheckSM 1. Verify Starting Material Quality Start->CheckSM CheckReaction 2. Assess Reaction Conditions Start->CheckReaction CheckWorkup 3. Analyze Workup & Purification Start->CheckWorkup SM_Purity Impure Acid or Amine? (Check m.p., NMR) CheckSM->SM_Purity Potential Cause SM_AcylCl Acyl Chloride Hydrolyzed? (Pungent smell of HCl) CheckSM->SM_AcylCl Potential Cause RC_Moisture Moisture Contamination? (Use anhydrous solvents/glassware) CheckReaction->RC_Moisture Potential Cause RC_Base Incorrect Base or Stoichiometry? (Base neutralizes HCl byproduct) CheckReaction->RC_Base Potential Cause RC_Temp Temperature Too High/Low? (Side reactions vs. slow conversion) CheckReaction->RC_Temp Potential Cause RC_Coupling Coupling Agent Degraded? (Store EDC, HATU properly) CheckReaction->RC_Coupling Potential Cause WU_Extraction Product Lost in Aqueous Layer? (Check pH, solvent choice) CheckWorkup->WU_Extraction Potential Cause WU_Purification Degradation on Silica? CheckWorkup->WU_Purification Potential Cause

Caption: Decision tree for diagnosing low reaction yields.

Q: I'm using the acyl chloride method. How do I ensure my 3-bromobenzoyl chloride is active?

A: 3-Bromobenzoyl chloride is highly reactive and susceptible to hydrolysis from atmospheric moisture, which converts it back to the unreactive 3-bromobenzoic acid.[3]

  • Causality: The high electrophilicity of the carbonyl carbon in the acyl chloride makes it a prime target for nucleophiles, including water.[3]

  • Validation: Freshly prepared or distilled 3-bromobenzoyl chloride is a clear liquid. If it has been stored for a while, it may partially hydrolyze. It is often best to use it immediately after preparation or distillation. A protocol for its synthesis from 3-bromobenzoic acid using thionyl chloride is well-established.[1]

  • Protocol Insight: When preparing the acyl chloride, ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[1][3] Use of excess thionyl chloride is common, which can be removed by distillation after the reaction is complete.[1]

Q: I'm using a coupling agent, but the reaction isn't working. Why?

A: The success of a coupling reaction hinges on the quality of the coupling agent and the absence of competing nucleophiles (like water).

  • Expertise: Carbodiimides like EDC (or DCC) are the most common coupling agents. They can degrade upon improper storage. EDC is often supplied as a hydrochloride salt (EDC·HCl) for improved stability.[4]

  • Causality: EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then attacked by the amine (ethanolamine). If water is present, it can hydrolyze this intermediate back to the starting carboxylic acid.

  • Trustworthiness: Always use a fresh, high-purity bottle of your coupling agent and ensure your solvent (e.g., DMF, DCM) is anhydrous. Adding an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) can improve efficiency by forming an HOBt-ester intermediate, which is less prone to side reactions.[5][6]

Problem Area 2: Impurity Formation & Side Reactions

Q: My TLC shows multiple spots. What is the most likely side product?

A: With ethanolamine as your nucleophile, the most significant side reaction is O-acylation to form 2-aminoethyl 3-bromobenzoate, alongside your desired N-acylated product.

  • Causality: Ethanolamine has two nucleophilic sites: the primary amine (-NH₂) and the primary alcohol (-OH). While the amine is generally more nucleophilic than the alcohol, the alcohol can still compete, especially under certain conditions.

  • Mechanism Insight: The reaction of the O-acylisourea intermediate (in coupling reactions) or the acyl chloride with the two nucleophilic sites of ethanolamine leads to a mixture of products.

SideReaction Reactant Activated 3-Bromobenzoic Acid (Acyl Chloride or Activated Ester) N_Product Desired Product (N-acylation) 3-bromo-N-(2-hydroxyethyl)benzamide Reactant->N_Product Attack by Amine (Major) O_Product Side Product (O-acylation) 2-aminoethyl 3-bromobenzoate Reactant->O_Product Attack by Alcohol (Minor) Ethanolamine H₂N-CH₂-CH₂-OH

Caption: Competing N-acylation vs. O-acylation pathways.

Q: How can I minimize the formation of the O-acylated ester byproduct?

A: You can favor N-acylation by carefully controlling the reaction conditions, particularly the order of addition and temperature.

  • Expertise & Experience: The amine's nucleophilicity is less sensitive to steric hindrance than the alcohol's. Running the reaction at a lower temperature (e.g., 0 °C) can increase the selectivity for the more nucleophilic amine.

  • Protocol Recommendation:

    • If using the acyl chloride method, slowly add the 3-bromobenzoyl chloride to a cooled solution of ethanolamine and a non-nucleophilic base (like triethylamine).[7]

    • If using a coupling agent, pre-activate the 3-bromobenzoic acid with the coupling agent (and HOBt, if used) for a short period (15-30 minutes) before adding the ethanolamine. This allows the activated intermediate to form first, making it ready for immediate reaction when the amine is introduced.

Problem Area 3: Product Isolation and Purification

Q: My crude product is a sticky oil and won't crystallize. What should I do?

A: The presence of the hydroxyl group in your product can lead to it being an oil or a low-melting solid, especially if impurities are present.

  • Purification Strategy: Column chromatography is the most reliable method for separating your desired amide from the ester byproduct and unreacted starting materials. A gradient elution using a solvent system like hexane/ethyl acetate or dichloromethane/methanol is typically effective.

  • Workup Insight: After the reaction, a standard aqueous workup is crucial.

    • Wash with a dilute acid (e.g., 1M HCl) to remove any unreacted ethanolamine and basic catalysts (like pyridine or DIPEA).

    • Wash with a base (e.g., saturated NaHCO₃) to remove unreacted 3-bromobenzoic acid.

    • A final brine wash helps to remove residual water before drying the organic layer.[8]

Frequently Asked Questions (FAQs)

Q: Which synthesis method is generally better?

A: The "better" method depends on your specific needs, such as scale, available reagents, and desired purity.

  • Acyl Chloride Method:

    • Pros: Very fast and often high-yielding due to the high reactivity of the acyl chloride.

    • Cons: Requires an extra step to prepare the acyl chloride. Thionyl chloride is corrosive and the reaction releases toxic gases (HCl, SO₂).[1] The acyl chloride is moisture-sensitive.[3]

  • Direct Coupling Method:

    • Pros: Milder conditions, often fewer side reactions, and a one-pot procedure. The workup can be simpler, especially with EDC, as the urea byproduct is water-soluble.[2]

    • Cons: Coupling agents can be expensive. The reaction can be slower than the acyl chloride method.

Q: What are the best coupling agents for this synthesis?

A: Several excellent options are available. The choice often comes down to balancing reactivity, cost, and ease of workup.

Coupling ReagentAdditiveBaseTypical YieldPros & Cons
EDC HOBtDIPEA, NMM80-95%Pros: Cost-effective, water-soluble urea byproduct simplifies workup.[2] Cons: Can be slower than other reagents.
HATU NoneDIPEA>90%Pros: Very fast and highly efficient, even for difficult couplings.[2] Cons: More expensive.
DCC HOBtN/A75-90%Pros: Inexpensive and effective. Cons: Forms a dicyclohexylurea (DCU) byproduct that is insoluble in most solvents, requiring filtration for removal.[4][7]

Q: What is the role of the base in the reaction?

A: In both pathways, the reaction generates one equivalent of acid (HCl from the acyl chloride method, or a protonated amine in the coupling method). A base is crucial to neutralize this acid.[7] If not neutralized, the acid will protonate the ethanolamine, rendering it non-nucleophilic and halting the reaction. For the acyl chloride method, 2 equivalents of amine or 1 equivalent of amine and 1 equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine) are typically used. For coupling reactions, a non-nucleophilic base like Diisopropylethylamine (DIPEA) is preferred.

Detailed Experimental Protocols

Protocol 1: Synthesis via 3-Bromobenzoyl Chloride

This protocol is a two-step process. Handle 3-bromobenzoyl chloride in a fume hood with appropriate PPE.

Step 1a: Preparation of 3-Bromobenzoyl Chloride [1]

  • Place 3-bromobenzoic acid (1.0 eq) in an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere.

  • Add thionyl chloride (2.0-3.0 eq) to the flask.

  • Gently heat the mixture to reflux (approx. 79 °C) for 2-4 hours. The reaction is complete when gas evolution (HCl, SO₂) ceases.

  • Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation or under reduced pressure.

  • The crude 3-bromobenzoyl chloride can be used directly or purified by vacuum distillation.

Step 1b: Amidation Reaction

  • In a separate oven-dried flask, dissolve ethanolamine (1.1 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of 3-bromobenzoyl chloride (1.0 eq) in anhydrous DCM to the cooled ethanolamine solution dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Proceed with the aqueous workup as described in the purification section.

Protocol 2: Synthesis via EDC/HOBt Coupling[2][7]

This is a one-pot protocol. Ensure all reagents and solvents are anhydrous.

  • To a solution of 3-bromobenzoic acid (1.0 eq) in anhydrous DMF or DCM, add HOBt (1.2 eq) and EDC·HCl (1.2 eq).

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add ethanolamine (1.1 eq) to the reaction mixture, followed by DIPEA (1.5 eq).

  • Stir the reaction at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Once complete, remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate and proceed with the aqueous workup. The urea byproduct from EDC is water-soluble and will be removed during the aqueous washes.

References
  • PubChem. (n.d.). 3-bromo-N-(2-hydroxyethyl)benzamide. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1. EDC/HOBt-coupling in preparation of N-hydroxycinnamoylamides. Retrieved from [Link]

  • Moreno-Fuquen, R., et al. (2011). 2-Bromo-2-methyl-N-p-tolylpropanamide. Acta Crystallographica Section E, 67(Pt 7), o1543. Retrieved from [Link]

  • Ghosh, A. K., & Brindisi, M. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Organic & Biomolecular Chemistry, 13(24), 6767-6779. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Synthesis of 3-Bromo-N-(2-hydroxyethyl)benzamide

Welcome to the technical support guide for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges a...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific amide synthesis. Here, we provide in-depth, experience-driven answers to frequently asked questions and a robust troubleshooting guide to help you optimize your reaction outcomes.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 3-bromo-N-(2-hydroxyethyl)benzamide?

The most direct and common method is the N-acylation of ethanolamine with 3-bromobenzoyl chloride. This is a classic nucleophilic acyl substitution, often performed under Schotten-Baumann conditions.[1] The lone pair of electrons on the nitrogen atom of ethanolamine attacks the electrophilic carbonyl carbon of the acyl chloride. The reaction is typically conducted in an aprotic solvent in the presence of a base to neutralize the hydrochloric acid (HCl) byproduct.[]

dot graph "Reaction_Mechanism" { layout=dot; rankdir="LR"; node [shape=plaintext, fontname="Arial"]; bgcolor="#F1F3F4";

} dot Caption: Core synthesis reaction pathway.

Q2: Why is the amine group of ethanolamine selectively acylated over the hydroxyl group?

Chemoselectivity is a critical aspect of this synthesis.[3] The primary amine (-NH₂) is a significantly stronger nucleophile than the primary alcohol (-OH). This is due to nitrogen being less electronegative than oxygen, which makes its lone pair of electrons more available and reactive towards the electrophilic acyl chloride.[4] Under controlled conditions (e.g., low temperature), this difference in nucleophilicity allows for highly selective N-acylation.[5][6]

Q3: What is the role of the base, and which one should I choose?

The reaction generates one equivalent of HCl, which will protonate the starting ethanolamine, rendering it non-nucleophilic and halting the reaction. A base is required to scavenge this acid.[]

Base Type Examples Advantages Disadvantages
Tertiary Amines Triethylamine (TEA), Pyridine, DIEASoluble in organic solvents.Can be difficult to remove; can sometimes catalyze side reactions.
Inorganic Bases NaOH, K₂CO₃, NaHCO₃Inexpensive, easily removed by aqueous workup.Often requires a biphasic (e.g., DCM/water) system, which can have mass transfer limitations.

For most lab-scale syntheses, triethylamine in a solvent like dichloromethane (DCM) is a reliable choice.[]

Section 2: Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems, their probable causes, and validated solutions.

Issue 1: My TLC plate shows multiple spots, and the yield of my desired product is low.

Symptom: Thin Layer Chromatography (TLC) analysis of the crude reaction mixture shows the desired product spot along with one or more significant side-product spots.

Primary Cause: Formation of Acylated Byproducts. The most common issue in this synthesis is the formation of ester byproducts due to the bifunctional nature of ethanolamine.[7][8]

dot graph "Side_Reactions" { layout=dot; rankdir="TB"; splines=ortho; node [shape=box, style=rounded, fontname="Arial", margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10]; bgcolor="#F1F3F4";

} dot Caption: Competing reaction pathways.

  • Impurity A: 2-((3-bromobenzoyl)amino)ethyl 3-bromobenzoate (Di-acylated Product): This is the most common and problematic impurity. It forms when a second molecule of 3-bromobenzoyl chloride reacts with the hydroxyl group of the already formed product. This is favored by using excess acyl chloride or running the reaction at elevated temperatures.

  • Impurity B: 2-aminoethyl 3-bromobenzoate (O-acylated Product): Direct O-acylation of ethanolamine is less common due to the lower nucleophilicity of the hydroxyl group, but it can occur. This species can then be N-acylated to form Impurity A. O- to N-acyl migrations can also occur under certain pH conditions.[9][10]

Solutions & Preventative Measures:

  • Control Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of ethanolamine. The key is to add the 3-bromobenzoyl chloride solution dropwise to the solution of ethanolamine and base. This maintains a low concentration of the acylating agent, favoring reaction with the more nucleophilic amine.[11]

  • Temperature Control: Perform the reaction at 0 °C or even lower (-10 °C).[1] Exothermic reactions can increase the local temperature, promoting the less selective O-acylation.[]

  • Purification: If side products form, they must be removed.

    • Recrystallization: For N-substituted benzamides, a mixture of ethyl acetate and hexanes is often a good starting point for recrystallization.[12]

    • Column Chromatography: This is the most effective method for separating the desired amide from the less polar di-acylated ester impurity. A gradient elution from hexane/ethyl acetate is typically successful.[12]

Issue 2: My crude product contains an acidic impurity that complicates workup.

Symptom: During aqueous workup, a significant amount of material is extracted into a basic wash (e.g., NaHCO₃), and the final product yield is reduced.

Primary Cause: Hydrolysis of 3-Bromobenzoyl Chloride. Acyl chlorides are highly susceptible to hydrolysis, reacting with any trace moisture in the solvent, reagents, or atmosphere to form the corresponding carboxylic acid (3-bromobenzoic acid).[13]

Solutions & Preventative Measures:

  • Anhydrous Conditions: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[14]

  • Workup Procedure: During the workup, wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃). This will deprotonate the 3-bromobenzoic acid, converting it to its sodium salt, which is soluble in the aqueous layer and thus easily removed.[12]

Issue 3: My final product is a persistent oil and will not crystallize.

Symptom: After solvent removal, the product remains a viscous oil or gum, even after prolonged drying under high vacuum.

Primary Cause: Presence of Impurities. Even small amounts of impurities, particularly the di-acylated byproduct (Impurity A), can act as crystallization inhibitors. Oily residues from solvents or grease can also prevent solidification.

Solutions & Preventative Measures:

  • Rigorous Purification: The most reliable solution is to perform flash column chromatography to achieve high purity (>98%).[12] Combine the pure fractions identified by TLC and re-evaporate the solvent.

  • Trituration: If the product is mostly pure, trituration can induce crystallization. This involves stirring the oil with a solvent in which the desired product is sparingly soluble but the impurities are soluble (e.g., cold diethyl ether or a hexane/ethyl acetate mixture). The pure product should precipitate as a solid.

  • Seed Crystal: If a small amount of solid material has ever been obtained, use it as a seed crystal in a supersaturated solution of the oil to initiate crystallization.

Section 3: Recommended Experimental Protocol

This protocol is designed to maximize the yield and purity of 3-bromo-N-(2-hydroxyethyl)benzamide by minimizing side reactions.

dot graph "Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial"]; edge [fontname="Arial"]; bgcolor="#F1F3F4";

} dot Caption: Recommended synthesis workflow.

Materials & Reagents:

Compound MW ( g/mol ) Equivalents Sample Amount
Ethanolamine61.081.10.74 mL (1.1 eq)
3-Bromobenzoyl chloride219.461.02.5 g (1.0 eq)
Triethylamine (TEA)101.191.21.9 mL (1.2 eq)
Dichloromethane (DCM)--~50 mL

Procedure:

  • Reaction Setup: To a dry 100 mL round-bottom flask under a nitrogen atmosphere, add ethanolamine (1.1 eq) and anhydrous DCM (~30 mL). Cool the flask to 0 °C using an ice-water bath. Add triethylamine (1.2 eq) and stir for 5 minutes.

  • Slow Addition: Dissolve 3-bromobenzoyl chloride (1.0 eq) in anhydrous DCM (~20 mL). Using a dropping funnel, add this solution dropwise to the stirring ethanolamine solution over 30 minutes, ensuring the internal temperature does not rise above 5 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction's completion by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes as the eluent). The starting acyl chloride should be consumed.

  • Aqueous Workup: Quench the reaction by slowly adding 20 mL of water. Transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and finally with brine (1 x 20 mL).

  • Isolation & Purification: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

    • If the crude product is a solid and appears clean by TLC, it can be purified by recrystallization (e.g., from ethyl acetate/hexanes).

    • If it is an oil or contains significant impurities, purify by flash column chromatography on silica gel.

References

Sources

Troubleshooting

Technical Support Center: Chromatographic Purification of 3-bromo-N-(2-hydroxyethyl)benzamide

This technical support guide is designed for researchers, scientists, and professionals in drug development who are tasked with the purification of the polar molecule, 3-bromo-N-(2-hydroxyethyl)benzamide. This document p...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are tasked with the purification of the polar molecule, 3-bromo-N-(2-hydroxyethyl)benzamide. This document provides in-depth troubleshooting advice and frequently asked questions to navigate the challenges commonly encountered during its purification by chromatography.

Introduction

3-bromo-N-(2-hydroxyethyl)benzamide is a moderately polar compound due to the presence of amide, hydroxyl, and aromatic bromide functionalities. These features can present unique challenges during purification by silica gel chromatography, such as strong binding to the stationary phase or poor solubility in less polar mobile phases. This guide offers practical, field-tested solutions to ensure a successful and efficient purification process.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the chromatographic purification of 3-bromo-N-(2-hydroxyethyl)benzamide.

Issue 1: Poor Separation of the Product from Impurities

Question: I'm running a flash column, but my TLC analysis of the collected fractions shows that my desired product is co-eluting with a closely-running impurity. How can I improve the separation?

Answer:

This is a common issue, and optimizing the mobile phase is the most critical step to achieving better resolution.

  • Underlying Cause: The polarity of your eluent system is not optimal to differentiate between the product and the impurity.

  • Solution Workflow:

    • Systematic TLC Analysis: Before scaling up to a column, meticulously screen various solvent systems using Thin Layer Chromatography (TLC).[1][2] Aim for a solvent system where your product has an Rf value of approximately 0.25-0.35, and there is a clear separation from all impurity spots.[1]

    • Solvent System Modification:

      • Decrease Polarity: If the spots are too high on the TLC plate (high Rf), decrease the polarity of the mobile phase. For a common ethyl acetate/hexanes system, this means increasing the proportion of hexanes.

      • Increase Polarity Gradually: If the spots are too low (low Rf), gradually increase the polarity. Small, incremental additions of the more polar solvent (e.g., 5% increases in ethyl acetate) can have a significant impact on resolution.

      • Try Different Solvent Systems: If adjusting the ratio of your current system doesn't work, consider entirely different solvent systems. For polar compounds like this benzamide, mixtures like dichloromethane/methanol or ethyl acetate/methanol can be effective.[1][3] A good starting point for polar compounds is often 100% ethyl acetate or 5% methanol in dichloromethane.[3]

    • Consider a Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution, where the polarity of the mobile phase is gradually increased during the column run, can significantly improve the separation of compounds with different polarities.[1]

Issue 2: The Product is Not Eluting from the Column ("Sticking")

Question: I've loaded my crude product onto the silica column, but even after flushing with a large volume of a relatively polar mobile phase, I can't see my product eluting. What's happening?

Answer:

This issue typically arises from the strong interaction of polar functional groups with the acidic silica gel stationary phase.

  • Underlying Cause: The amide and hydroxyl groups in 3-bromo-N-(2-hydroxyethyl)benzamide can form strong hydrogen bonds with the silanol groups on the surface of the silica gel, leading to irreversible binding.[4]

  • Troubleshooting Steps:

    • Drastic Polarity Increase: Your mobile phase is likely not polar enough. Try a "strip" of the column with a very polar solvent system, such as 10-20% methanol in dichloromethane, to see if you can recover the compound. Be aware that using more than 10% methanol can risk dissolving some of the silica gel.[3]

    • Mobile Phase Additives:

      • For Basic Compounds: Although your compound is not strongly basic, if you have amine impurities, they can stick to the acidic silica. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can help neutralize the acidic sites on the silica and improve elution.[3]

      • For Acidic Compounds: If you have acidic impurities, a small amount of acetic acid can be added to the mobile phase.

    • Alternative Stationary Phases: If your compound is particularly polar and still adheres strongly to silica, consider alternative chromatographic techniques:

      • Reversed-Phase Chromatography (RPC): This uses a non-polar stationary phase (like C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol). This is often an excellent choice for polar compounds.[5]

      • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC utilizes a polar stationary phase with a high organic solvent concentration in the mobile phase, which is effective for retaining and separating very polar compounds.[4]

Issue 3: Peak Tailing in Collected Fractions

Question: My product is eluting, but it's spread across a large number of fractions, leading to low concentration and difficulty in isolating a pure sample. What causes this "tailing"?

Answer:

Peak tailing is often a sign of non-ideal interactions between your compound and the stationary phase or issues with the column packing.

  • Underlying Causes:

    • Strong Compound-Silica Interaction: Similar to the "sticking" issue, but less severe.

    • Poorly Packed Column: Channels or cracks in the silica bed can lead to an uneven flow of the mobile phase.

    • Overloading the Column: Applying too much crude material for the amount of silica used.

  • Solutions:

    • Optimize Mobile Phase: As with poor separation, adjusting the mobile phase polarity or adding modifiers can reduce tailing by minimizing strong interactions.

    • Proper Column Packing: Ensure your silica gel is packed uniformly. A "slurry packing" method, where the silica is mixed with the initial mobile phase before being added to the column, is generally preferred over dry packing to avoid air bubbles and channels.

    • Sample Loading Technique:

      • Liquid Loading: Dissolve your crude product in a minimal amount of the mobile phase (or a slightly more polar solvent) and load it carefully onto the top of the column.[6]

      • Dry Loading: If your compound is not very soluble in the mobile phase, dissolve it in a volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder.[6][7] This powder can then be carefully added to the top of the column. This technique often results in sharper bands and better separation.[6]

    • Check Sample-to-Silica Ratio: A general rule of thumb is to use a silica-to-sample weight ratio of at least 20:1 to 100:1 for good separation.[8]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 3-bromo-N-(2-hydroxyethyl)benzamide on a silica gel column?

A1: A good starting point for a moderately polar compound like this is a mixture of ethyl acetate and hexanes.[9] Begin with a TLC analysis using a 30-50% ethyl acetate in hexanes solution. Based on the Rf value, you can then adjust the polarity.[3] If the compound shows low solubility or remains at the baseline, a more polar system like 2-5% methanol in dichloromethane would be the next logical choice to try.[3]

Q2: Should I use gravity chromatography or flash chromatography?

A2: For most research and development applications, flash chromatography is preferred. It is significantly faster than gravity chromatography and often provides better separation due to the use of smaller silica gel particles and positive pressure, which leads to a more uniform flow rate.[10]

Q3: My purified product is a solid, but it "oils out" instead of crystallizing after I remove the solvent. What should I do?

A3: This is common when residual impurities are present, which can inhibit crystal lattice formation.[9]

  • Re-purify: Your product may not be pure enough. Re-subject the oil to column chromatography using a shallower solvent gradient for better separation.

  • Recrystallization: This is an excellent secondary purification technique.[2][11] Try dissolving the oil in a minimum amount of a hot solvent (e.g., ethanol, ethyl acetate) and then letting it cool slowly.[9][12] If it doesn't crystallize, you can try adding a non-polar "anti-solvent" (like hexanes) dropwise to the solution until it becomes slightly cloudy, then allow it to cool.[2]

Q4: Can I use recrystallization instead of chromatography to purify my crude product?

A4: Recrystallization can be a very effective purification method, especially if the impurities have significantly different solubilities than your product.[13][14] It is often a good first step to significantly enhance the purity of your material before a final chromatographic polishing step.[2] However, chromatography is generally better for separating impurities with similar polarities to the desired compound.

Q5: How can I tell if my compound is degrading on the silica gel column?

A5: You can check for compound stability on silica by running a "2D TLC".[6]

  • Spot your compound on a TLC plate and elute it with an appropriate solvent system.

  • Dry the plate, rotate it 90 degrees, and elute it again in the same solvent system.

  • If the compound is stable, you will see a single spot on the diagonal. If it is degrading, you will see additional spots that have moved from the initial spot in the second direction.[15]

Part 3: Experimental Protocol & Data

Recommended Protocol: Flash Chromatography of 3-bromo-N-(2-hydroxyethyl)benzamide

This protocol is a general guideline. The exact solvent system should be optimized based on TLC analysis of your specific crude material.

  • TLC Analysis & Solvent System Selection:

    • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate in various solvent systems. A good starting point is 50% Ethyl Acetate (EtOAc) in Hexanes. Adjust the ratio to achieve an Rf of ~0.3 for the product.

    • Visualize the spots under a UV lamp (254 nm).

  • Column Preparation:

    • Select an appropriately sized flash chromatography column. For 1 gram of crude material, a column packed with 40-50 grams of silica gel is a good starting point.[8]

    • Prepare a slurry of silica gel (230-400 mesh for flash chromatography) in the initial, low-polarity mobile phase (e.g., 20% EtOAc in Hexanes).

    • Pour the slurry into the column and allow it to pack under pressure, ensuring there are no air bubbles or cracks.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve the crude 3-bromo-N-(2-hydroxyethyl)benzamide in a minimal amount of a volatile solvent like dichloromethane.

    • Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.

    • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.[6]

    • Carefully add this powder to the top of the packed silica gel column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the low-polarity mobile phase.

    • If using a gradient, gradually increase the percentage of the more polar solvent (e.g., increase from 20% EtOAc to 70% EtOAc over 10-15 column volumes).

    • Collect fractions of a consistent volume.

    • Monitor the elution of your compound by TLC analysis of the collected fractions.

  • Isolation:

    • Combine the fractions containing the pure product.

    • Remove the solvent under reduced pressure to yield the purified 3-bromo-N-(2-hydroxyethyl)benzamide.

Data Summary Table
ParameterRecommended Value/RangeRationale
Chromatography Mode Normal Phase (Silica Gel)Good for moderately polar compounds.
Stationary Phase Silica Gel (230-400 mesh)Standard for flash chromatography, providing good resolution.[10]
Mobile Phase (Initial) 30-50% Ethyl Acetate in HexanesA good starting point for method development.[3]
Alternative Mobile Phase 2-10% Methanol in DichloromethaneFor more stubborn or highly polar impurities.[3]
TLC Rf Target 0.25 - 0.35Optimal range for good separation on a column.[1]
Sample Loading Dry LoadingRecommended for better peak shape and resolution.[6][7]
Silica:Crude Ratio 40:1 to 100:1 (w/w)Ensures sufficient separation capacity.[8]

Part 4: Visualizations

Chromatographic Purification Workflow

G cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Isolation TLC 1. TLC Analysis (Optimize Solvent System) Column_Pack 2. Pack Column (Slurry Method) TLC->Column_Pack Sample_Load 3. Sample Loading (Dry Loading) Column_Pack->Sample_Load Elution 4. Elute with Solvent (Gradient Recommended) Sample_Load->Elution Collect 5. Collect Fractions Elution->Collect Analyze 6. Analyze Fractions (TLC) Collect->Analyze Combine 7. Combine Pure Fractions Analyze->Combine Evaporate 8. Evaporate Solvent Combine->Evaporate Pure_Product Pure Product Evaporate->Pure_Product

Caption: Workflow for chromatographic purification.

Troubleshooting Logic for Poor Separation

G Problem Problem Poor Separation (Co-elution) CheckTLC CheckTLC Problem->CheckTLC CheckTLC_Yes Cause Mobile Phase Too Polar Solution Decrease Polarity (e.g., more hexanes) CheckTLC->CheckTLC_Yes Yes CheckTLC_No CheckTLC_No CheckTLC->CheckTLC_No No CheckTLC_No_Yes Cause Mobile Phase Not Polar Enough Solution Increase Polarity (e.g., more EtOAc) CheckTLC_No->CheckTLC_No_Yes Yes CheckTLC_No_No Cause Poor Selectivity Solution Change Solvent System (e.g., DCM/MeOH) OR Use Gradient Elution CheckTLC_No->CheckTLC_No_No No

Caption: Troubleshooting logic for poor separation.

References

  • BenchChem. (n.d.). Purification of Polar Organic Compounds by Flash Chromatography: Application Notes and Protocols.
  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
  • Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics.
  • Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Lab-ex Kft.
  • Chem-Master. (n.d.). How to set-up a flash chromatography silica column and actually succeed at separation.
  • BenchChem. (n.d.). "N-(2-aminoethyl)-2-hydroxybenzamide" purification challenges and solutions.
  • BenchChem. (n.d.). How to overcome common problems in Benzamide synthesis?.
  • BenchChem. (n.d.). Technical Support Center: N-(1-hydroxypropan-2-yl)benzamide Purification.
  • ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
  • Reddit. (2024, July 16). Column chromatography issues. r/chemistry.
  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography.
  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
  • ChemTalk. (n.d.). Lab Procedure: Recrystallization.
  • University of California, Berkeley. (n.d.). Recrystallization.
  • University of California, Davis. (n.d.). Recrystallization and Crystallization.

Sources

Optimization

overcoming solubility issues of 3-bromo-N-(2-hydroxyethyl)benzamide in aqueous buffers

Introduction This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 3-bromo-N-(2-hydroxyethyl)benzamide in aqueous buffers. As a moderatel...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 3-bromo-N-(2-hydroxyethyl)benzamide in aqueous buffers. As a moderately lipophilic benzamide derivative, achieving and maintaining the desired concentration in experimental systems like cell-based assays or enzymatic screens can be a significant hurdle.[1] This document provides a structured, first-principles approach to systematically overcoming these issues, ensuring reproducible and reliable experimental outcomes. Our philosophy is not just to provide protocols, but to explain the underlying chemical principles, empowering you to make informed decisions for your specific application.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of 3-bromo-N-(2-hydroxyethyl)benzamide?

A1: The solubility of a compound is governed by its molecular structure and physicochemical properties. For 3-bromo-N-(2-hydroxyethyl)benzamide (CAS: 57728-66-2), several features contribute to its limited solubility in water[2]:

  • Aromatic Benzene Ring: The core benzene structure is hydrophobic, favoring interactions with non-polar environments over water.

  • Amide and Hydroxyl Groups: While the N-(2-hydroxyethyl) side chain contains polar hydroxyl (-OH) and amide (-CONH-) groups capable of hydrogen bonding with water, their influence is often insufficient to overcome the hydrophobicity of the brominated aromatic ring.

Q2: I need to make a stock solution. What solvent should I use?

A2: For initial solubilization, a high-concentration stock solution should be prepared in a water-miscible organic solvent. This is a standard and critical first step for most poorly soluble compounds intended for biological assays.[4] The choice of solvent is crucial and should be guided by both solubilizing power and compatibility with the downstream experiment.

Solvent Typical Starting Concentration Advantages Considerations & Potential Issues
DMSO 10-50 mMExcellent solubilizing power for a wide range of compounds; widely used in in vitro assays.[1][5]Can be toxic to cells at concentrations >0.5-1%.[1] May interfere with some enzymatic assays. Must be of high purity (anhydrous, cell culture grade).
Ethanol 10-50 mMGood solubilizing power; less toxic than DMSO for some cell lines; volatile.[6]Can exhibit higher cytotoxicity than DMSO in some cases.[1] Potential for evaporation from stock solutions.
PEG 400 10-50 mMLow toxicity; often used as a vehicle in formulations.[7]Higher viscosity can make pipetting difficult. May not be suitable for all assay types.

Recommendation: Start with Dimethyl Sulfoxide (DMSO) . It is the most common and effective solvent for creating stock solutions of hydrophobic compounds for in vitro studies.[1] Always prepare the stock at a high concentration (e.g., 1000x the final desired concentration) to minimize the amount of organic solvent introduced into your final aqueous buffer system.

Q3: Can I just add my DMSO stock directly to my aqueous buffer?

A3: While this is the goal, direct addition can often lead to precipitation, especially at higher final concentrations. The organic solvent (DMSO) disperses into the aqueous buffer, and if the final concentration of your compound exceeds its solubility limit in the mixed-solvent system, it will crash out of solution. This is a common failure point. The troubleshooting guides below provide a systematic workflow to prevent this.

Troubleshooting Guide: Step-by-Step Solubilization Protocols

This section provides logical workflows to address common solubility failures. The core principle is to modify the aqueous environment to make it more hospitable to the compound.

Issue 1: Compound Precipitates Immediately Upon Dilution into Aqueous Buffer

This is the most common problem, indicating that the compound's intrinsic solubility in the final buffer system is very low.

The following diagram outlines a decision-making process for systematically improving solubility.

Solubility_Workflow Start Start: Prepare High-Conc. Stock in 100% DMSO Test_Dilution Test Dilution: Add stock to final buffer. (e.g., to 10 µM in PBS) Start->Test_Dilution Precipitate_Check Precipitate Forms? Test_Dilution->Precipitate_Check Success1 Success: Solution is Clear. Proceed with Experiment. Precipitate_Check->Success1 No Strategy_CoSolvent Strategy 1: Co-Solvent Add 1-5% biocompatible co-solvent to the AQUEOUS BUFFER first. Precipitate_Check->Strategy_CoSolvent Yes Test_CoSolvent Retest Dilution in Co-Solvent Buffer Strategy_CoSolvent->Test_CoSolvent Strategy_pH Strategy 2: pH Adjustment Determine pKa (if unknown). Adjust buffer pH. Combine_Strategies Combine Strategies: e.g., pH adjustment + low % co-solvent Strategy_pH->Combine_Strategies Strategy_Excipient Strategy 3: Excipients Incorporate Cyclodextrins or non-ionic surfactants. Strategy_Excipient->Combine_Strategies Precipitate_Check2 Precipitate Forms? Test_CoSolvent->Precipitate_Check2 Precipitate_Check2->Strategy_pH Yes Success2 Success: Solution is Clear. Validate assay compatibility. Precipitate_Check2->Success2 No

Sources

Troubleshooting

Technical Support Hub: Optimizing Coupling Reactions for 3-bromo-N-(2-hydroxyethyl)benzamide

From the Desk of the Senior Application Scientist Welcome to the technical support center dedicated to the successful application of 3-bromo-N-(2-hydroxyethyl)benzamide in palladium-catalyzed cross-coupling reactions. Th...

Author: BenchChem Technical Support Team. Date: January 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the successful application of 3-bromo-N-(2-hydroxyethyl)benzamide in palladium-catalyzed cross-coupling reactions. This molecule, while a versatile building block, presents unique challenges due to its combination of an aryl bromide of intermediate reactivity and two potentially reactive functional groups: a secondary amide and a primary alcohol.

This guide is structured to function as a direct line to our application support team. We will move beyond simple procedural lists to address the nuanced "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction conditions with a deep, mechanistic understanding. The content is organized into a primary troubleshooting guide and a general FAQ section to address the most common issues encountered in the field.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific, common problems that can arise during the coupling of 3-bromo-N-(2-hydroxyethyl)benzamide.

Issue 1: Low to No Product Yield with Starting Material Recovery

Question: My cross-coupling reaction is showing very low or no conversion to the desired product, and I'm recovering most of my unreacted 3-bromo-N-(2-hydroxyethyl)benzamide. What are the first steps I should take to troubleshoot this?

Answer: Recovering your starting material is a clear indication that the catalytic cycle is failing to initiate or turn over. The primary culprit is almost always the catalyst's failure to enter the cycle's first step: oxidative addition.

Causality & Solution Pathway:

  • Catalyst Inactivity: The active catalyst in most cross-coupling reactions is a Palladium(0) species. If you are using a Pd(II) salt like Pd(OAc)₂ or PdCl₂(PPh₃)₂, it must first be reduced in situ to Pd(0). This reduction can be inefficient.[1]

    • Troubleshooting: The most robust solution is to switch to a modern, air-stable Pd(0) precatalyst. Palladacycle-based precatalysts (e.g., Buchwald G3 or G4 precatalysts) are designed to cleanly and quantitatively generate the active LPd(0) species upon exposure to the base in your reaction mixture.[2] This eliminates the variability of in situ reduction and dramatically improves reproducibility.

  • Inert Atmosphere Integrity: Palladium(0) catalysts are highly sensitive to atmospheric oxygen, which can oxidize them to an inactive state.[3]

    • Troubleshooting: Ensure your reaction setup is rigorously deoxygenated. This involves using a solvent that has been sparged with an inert gas (argon or nitrogen) for at least 30-60 minutes and maintaining a positive pressure of that inert gas throughout the reaction. A common oversight is using reagents (e.g., base, coupling partner) that have not been stored under inert conditions.

  • Ligand Choice: The ligand is not merely a spectator; it dictates the catalyst's reactivity. For an aryl bromide, the oxidative addition step is slower than for an aryl iodide. An insufficiently electron-rich ligand will not promote this step effectively.[1]

    • Troubleshooting: For Suzuki, Buchwald-Hartwig, or Sonogashira reactions, employ bulky, electron-rich biaryl monophosphine ligands. Examples include SPhos, XPhos, or RuPhos.[4] These ligands promote the crucial oxidative addition and subsequent reductive elimination steps.[5]

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Issue 2: Formation of Hydrodehalogenation Side Product

Question: My starting material is consumed, but my desired product yield is low. I've isolated a significant byproduct where the bromine on the starting material has been replaced by a hydrogen atom. What is happening?

Answer: This is a classic case of a side reaction known as hydrodehalogenation. It is a common parasitic reaction in palladium catalysis where a hydride source in the reaction mixture intercepts a key intermediate, leading to the formation of N-(2-hydroxyethyl)benzamide.

Causality & Solution Pathway:

The catalytic intermediate formed after oxidative addition, L₂Pd(Ar)Br, can react with a hydride source instead of your desired coupling partner. This hydride can originate from several places:

  • Bases: Certain bases, particularly those with β-hydrogens like triethylamine (in Heck or Sonogashira reactions), can undergo β-hydride elimination to generate a palladium hydride species.

  • Solvents: Solvents like alcohols or even trace water can act as hydride donors under certain conditions.

  • Amine Coupling Partners: In Buchwald-Hartwig aminations, the amine itself can sometimes be a source of hydride.

Troubleshooting Steps:

  • Re-evaluate Your Base: If using an amine base, consider switching to an inorganic base like K₂CO₃, K₃PO₄, or Cs₂CO₃, which cannot act as hydride donors. For Buchwald-Hartwig reactions that require strong bases, use sodium tert-butoxide (NaOtBu), which lacks β-hydrogens.

  • Ensure Anhydrous Conditions: While some Suzuki couplings tolerate water, hydrodehalogenation can be exacerbated by its presence. Ensure your solvent is truly anhydrous, especially if the problem is persistent.

  • Modify the Ligand: The choice of ligand can influence the relative rates of the desired coupling versus hydrodehalogenation. Sometimes, a slightly bulkier ligand can sterically disfavor the side reaction.

Issue 3: Complications from the Hydroxyl or Amide Groups

Question: I suspect the free hydroxyl (-OH) or amide (-NH) groups on my substrate are interfering with the reaction, possibly by coordinating to the palladium or reacting with the base. Should I use protecting groups?

Answer: This is an excellent and critical question. While modern palladium catalysis is known for its impressive functional group tolerance, these groups can indeed cause issues in specific scenarios.[6][7] The decision to protect should not be the first resort.

Causality & Solution Pathway:

  • The Amide (-CONH-): The amide N-H is generally weakly acidic and does not interfere with common bases like carbonates or phosphates. However, with very strong bases like NaOtBu used in Buchwald-Hartwig aminations, deprotonation is possible. This is often not detrimental, but for certain amide couplings (amidation), specific conditions may be needed.[8] For most C-C and C-N couplings, the amide is well-tolerated.

  • The Hydroxyl (-OH): The primary alcohol is more acidic than the amide N-H and can be deprotonated by strong bases. The resulting alkoxide is a potent nucleophile and could potentially coordinate to the palladium center, inhibiting catalysis.

Troubleshooting Steps (Before Protecting):

  • Base Selection is Key: This is the most effective way to avoid interference. For Suzuki reactions, use milder inorganic bases like K₂CO₃ or K₃PO₄. Avoid strong alkoxide bases unless absolutely necessary.

  • Ligand Choice: Certain ligands are better at preventing substrate inhibition. The bulky biarylphosphine ligands often create a well-defined coordination sphere around the palladium that favors the productive catalytic cycle over inhibitory coordination.

When to Protect: If you have systematically optimized your base, ligand, and solvent and still observe issues directly attributable to the hydroxyl group (e.g., etherification side products, catalyst inhibition), then protection is a valid strategy. A simple and easily removable protecting group, such as a tert-butyldimethylsilyl (TBS) ether, is a reliable choice.

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// Edges start -> q_base; q_base -> q_ligand; q_ligand -> q_solvent; q_solvent -> check; check -> success [label="Yes"]; check -> protect [label="No"]; } dot Caption: Workflow for deciding whether to use a protecting group strategy.

General FAQs for Reaction Optimization

Q: Which palladium-catalyzed coupling reaction should I choose for my target molecule? A: The choice depends entirely on the bond you wish to form. The table below provides a starting point for common transformations.

Coupling ReactionBond FormedTypical Coupling PartnerRecommended Starting Conditions
Suzuki-Miyaura Aryl C-C Aryl/VinylBoronic Acid / EsterCatalyst: Pd(OAc)₂ / SPhos or SPhos G3 PrecatalystBase: K₂CO₃ or K₃PO₄Solvent: Dioxane / H₂O or Toluene / H₂O
Buchwald-Hartwig Aryl C-N Primary/Secondary AmineCatalyst: Pd₂(dba)₃ / RuPhos or RuPhos G3 PrecatalystBase: NaOtBu or LHMDSSolvent: Toluene or Dioxane
Sonogashira Aryl C-C AlkyneTerminal AlkyneCatalyst: PdCl₂(PPh₃)₂ / CuIBase: Et₃N or DIPEASolvent: THF or DMF
Heck Aryl C-C AlkeneAlkene (e.g., Styrene, Acrylate)Catalyst: Pd(OAc)₂Base: Et₃N or K₂CO₃Solvent: DMF or DMAc

Q: How critical are catalyst and ligand loading, and what's a good starting point? A: Catalyst loading is a balance between reaction efficiency and cost/ease of purification. For initial screening, a higher loading is often used to ensure the reaction works before optimizing.

  • Screening: 1-2 mol % Pd catalyst, Ligand:Pd ratio of 1.5:1 to 2:1.

  • Optimization: The goal is to reduce loading as much as possible. Many modern systems work well at 0.1-0.5 mol % Pd, and some can go even lower (<0.05 mol %).[9]

Q: My reaction is very slow. Can I just increase the temperature? A: Increasing the temperature is a valid strategy to increase reaction rates, but it must be done cautiously.[10][11] Higher temperatures can accelerate not only the desired reaction but also catalyst decomposition and side reactions like hydrodehalogenation. A typical range for these couplings is 80-110 °C. If a reaction requires temperatures above 120 °C, it's a strong sign that the catalyst system (ligand/base combination) is suboptimal.

Experimental Protocols: A Validated Starting Point

The following protocol provides a robust, well-referenced starting point for a Suzuki-Miyaura coupling, which can be adapted for initial screening.

Protocol: Suzuki-Miyaura Coupling of 3-bromo-N-(2-hydroxyethyl)benzamide with Phenylboronic Acid

Materials:

  • 3-bromo-N-(2-hydroxyethyl)benzamide (1.0 eq)

  • Phenylboronic acid (1.2 - 1.5 eq)

  • SPhos G3 Precatalyst (1-2 mol %)

  • Potassium Phosphate (K₃PO₄), powdered (2.0 - 3.0 eq)

  • 1,4-Dioxane, anhydrous (to make 0.1 - 0.2 M solution)

  • Deionized Water, degassed

Procedure:

  • Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 3-bromo-N-(2-hydroxyethyl)benzamide, phenylboronic acid, K₃PO₄, and the SPhos G3 Precatalyst.

  • Inerting: Seal the vial with a septum cap. Evacuate the vial and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition: Through the septum, add the anhydrous 1,4-dioxane followed by the degassed water (a typical solvent ratio is 10:1 dioxane:water).

  • Reaction: Place the vial in a preheated oil bath or heating block set to 100 °C. Stir vigorously for the duration of the reaction (typically 4-24 hours).

  • Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting material.

  • Workup: Once complete, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

References

  • Benchchem. (n.d.). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.
  • Wikipedia. (2024). Buchwald–Hartwig amination. Retrieved from [Link]

  • Li, P., et al. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. PMC - NIH. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (2014). What is the best procedure for Sonogashira coupling? Retrieved from [Link]

  • AIP Publishing. (2021). Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. Retrieved from [Link]

  • J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. Retrieved from [Link]

  • NROChemistry. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • ResearchGate. (2018). The Effect of Bases, Catalyst Loading and Reaction Temperature on the Catalytic Evaluation of Supported Palladium(II) Catalyst in the Mizoroki-Heck. Retrieved from [Link]

  • University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

  • ResearchGate. (2018). The Effect of Bases, Catalyst Loading and Reaction Temperature on the Catalytic Evaluation of Supported Palladium(II) Catalyst in the Mizoroki-Heck. Retrieved from [Link]

  • PMC - NIH. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Retrieved from [Link]

  • Panda, S. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Retrieved from [Link]

  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

  • Grokipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

  • PMC - NIH. (n.d.). Aryl-to-alkyl radical relay Heck reaction of amides with vinyl arenes. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Wipf Group. (2007). Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings. Retrieved from [Link]

  • Wikipedia. (2024). Heck reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

  • JoVE. (2017). Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction. Retrieved from [Link]

  • Littke, A. F., & Fu, G. C. (2001). A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society. Retrieved from [Link]

  • ResearchGate. (2015). Optimization of the Suzuki-Miyaura Cross-coupling. Retrieved from [Link]

  • ACS Publications. (n.d.). Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters. Retrieved from [Link]

  • Epistemeo. (2012). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization in reaction conditions for Suzuki coupling reactions.... Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the Suzuki cross‐coupling reaction using 2 (1 eq),.... Retrieved from [Link]

  • ACS Publications. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Retrieved from [Link]

  • Lopp, M., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters. Retrieved from [Link]

  • Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

  • ACS Publications. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Scaling Up 3-bromo-N-(2-hydroxyethyl)benzamide Production

Introduction Welcome to the technical support guide for the synthesis and scale-up of 3-bromo-N-(2-hydroxyethyl)benzamide. This molecule is a valuable building block in pharmaceutical research and drug development. While...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support guide for the synthesis and scale-up of 3-bromo-N-(2-hydroxyethyl)benzamide. This molecule is a valuable building block in pharmaceutical research and drug development. While its synthesis via the acylation of ethanolamine with 3-bromobenzoyl chloride appears straightforward on a laboratory scale, transitioning to larger batch production presents significant challenges. These can range from managing reaction exotherms and ensuring reagent purity to optimizing purification for high-throughput operations.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, all grounded in established chemical principles. Our goal is to empower you to anticipate and overcome the hurdles of scaling up this important synthesis, ensuring a reproducible, safe, and efficient process.

Critical Safety & Reagent Handling

Scaling up production magnifies safety risks. The primary reactants, 3-bromobenzoyl chloride and ethanolamine, require stringent handling protocols. 3-Bromobenzoyl chloride is highly corrosive, lachrymatory, and reacts violently with water, releasing toxic gases[1][2][3].

Table 1: Reagent Properties & Key Safety Precautions

CompoundMolecular FormulaMolecular Weight ( g/mol )Key HazardsRecommended PPE & Handling
3-Bromobenzoyl Chloride C₇H₄BrClO219.46[4]Corrosive, Lachrymator, Water-Reactive (liberates toxic gas)[2][3]Chemical fume hood, face shield, safety goggles, acid-resistant gloves, lab coat. Handle under an inert atmosphere (Nitrogen/Argon)[3].
Ethanolamine C₂H₇NO61.08Corrosive, Harmful if swallowed or inhaledVentilated area, safety goggles, chemical-resistant gloves, lab coat. Avoid contact with strong oxidizers.
Triethylamine (Base) C₆H₁₅N101.19Flammable, Toxic, CorrosiveFume hood, flame-retardant lab coat, safety goggles, appropriate gloves. Grounding of equipment is necessary.
Dichloromethane (Solvent) CH₂Cl₂84.93Suspected carcinogen, Skin/Eye irritantFume hood, safety goggles, solvent-resistant gloves (Viton® or equivalent).

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems you may encounter during the scale-up process in a question-and-answer format.

Category 1: Reaction Execution & Yield

Question: My reaction yield is significantly lower on a larger scale compared to my lab-scale experiments. What are the likely causes?

Answer: This is a classic scale-up challenge, often stemming from multiple factors that are less pronounced in smaller flasks[5].

  • Potential Cause 1: Hydrolysis of 3-Bromobenzoyl Chloride.

    • Explanation: 3-Bromobenzoyl chloride is extremely sensitive to moisture. On a larger scale, there is more surface area on glassware and longer transfer times, increasing the risk of exposure to atmospheric humidity. Hydrolysis converts your starting material into the unreactive 3-bromobenzoic acid, directly reducing your theoretical yield[6].

    • Solution:

      • Rigorous Anhydrous Conditions: Oven-dry all glassware (reactors, dropping funnels) at >120°C for several hours and cool under a stream of dry nitrogen or in a desiccator immediately before use[6].

      • Inert Atmosphere: Conduct the entire reaction, including reagent transfers, under a positive pressure of an inert gas like nitrogen or argon[3].

      • Solvent Purity: Use freshly opened anhydrous solvents or solvents dispensed from a solvent purification system.

  • Potential Cause 2: Poor Temperature Control & Side Reactions.

    • Explanation: The reaction between an acyl chloride and an amine is highly exothermic[7]. In a large reactor, the surface-area-to-volume ratio decreases, making heat dissipation less efficient than in a small flask[5]. If the internal temperature rises uncontrollably, side reactions can occur, such as the formation of O-acylated byproducts where the hydroxyl group of either ethanolamine or the product is acylated.

    • Solution:

      • Controlled Reagent Addition: Add the 3-bromobenzoyl chloride solution dropwise to the ethanolamine solution using a syringe pump or an addition funnel. A slower addition rate is crucial for scale-up.

      • Efficient Cooling: Use a reactor jacket with a circulating coolant or an ice/salt bath. Monitor the internal reaction temperature with a thermocouple, not just the bath temperature. Aim to keep the internal temperature below 5-10°C during the addition.

      • Effective Stirring: Ensure the reactor is equipped with an overhead stirrer appropriately sized for the vessel to prevent localized hot spots.

  • Potential Cause 3: Inefficient Mixing.

    • Explanation: As the reaction progresses, the formation of triethylamine hydrochloride salt can create a thick slurry, impeding effective mixing. This can lead to pockets of unreacted starting material.

    • Solution:

      • Solvent Volume: Increase the solvent-to-reagent ratio to maintain a stirrable slurry. While this impacts process intensity, it is often necessary for successful scale-up.

      • Mechanical Agitation: Use an overhead mechanical stirrer with a suitable impeller (e.g., anchor or pitched-blade turbine) to ensure homogeneity. A simple magnetic stir bar is insufficient for large volumes.

Category 2: Product Isolation & Purification

Question: I'm struggling to purify the final product. It's an off-color oil/solid, and my NMR shows multiple impurities.

Answer: Purification is often the bottleneck in scaling up. The key is to identify the impurities and tailor the workup and purification strategy accordingly.

  • Potential Cause 1: Unreacted Starting Materials & Byproducts.

    • Explanation: If the reaction did not go to completion or if side reactions occurred, your crude product will be contaminated. The primary impurities are often 3-bromobenzoic acid (from hydrolysis) and potentially O-acylated species.

    • Solution:

      • Aqueous Workup: After the reaction is complete, perform a series of aqueous washes. A wash with dilute HCl will remove excess ethanolamine and triethylamine. A subsequent wash with dilute sodium bicarbonate or carbonate solution will remove the acidic 3-bromobenzoic acid byproduct. Finally, a brine wash will help break any emulsions and remove bulk water before drying.

      • Optimized Recrystallization: Do not assume the lab-scale recrystallization solvent system will work perfectly on a larger scale. Perform small-scale solubility tests on your crude material. A common and effective system for this compound is ethyl acetate/hexanes or isopropanol/water. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly for large crystal formation, which typically results in higher purity.

  • Potential Cause 2: Persistent Color.

    • Explanation: Color can be introduced from impure starting materials or from minor degradation pathways that occur at elevated temperatures.

    • Solution:

      • Activated Carbon (Charcoal) Treatment: During the recrystallization process, after the crude product is fully dissolved in the hot solvent, you can add a small amount of activated carbon (charcoal). The charcoal is then filtered out while the solution is still hot (a challenging step on a large scale, requiring a heated filter funnel). This can effectively remove colored impurities. Use charcoal sparingly, as it can also adsorb your product and reduce yield.

Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters (CPPs) to monitor during scale-up? A1: The three most critical parameters are:

  • Temperature: Must be strictly controlled during the addition of the acyl chloride to prevent side reactions.

  • Reagent Stoichiometry: A slight excess of ethanolamine is often used to ensure the complete consumption of the more expensive and moisture-sensitive 3-bromobenzoyl chloride.

  • Addition Rate: Directly influences temperature and local concentration gradients. This must be slowed down significantly during scale-up.

Q2: How do I choose the right solvent for scale-up? A2: The ideal solvent should:

  • Be inert to the reactants (aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate are suitable)[6].

  • Allow for a suitable reaction temperature range (e.g., allow cooling to 0°C without freezing).

  • Keep the reactants and product reasonably soluble, but also allow for the product to be easily precipitated or crystallized for purification.

  • Have a low boiling point for easy removal during workup.

  • Be considered from a safety and environmental perspective (e.g., replacing DCM with a greener alternative like 2-MeTHF if possible).

Q3: My 3-bromobenzoyl chloride is old or has been opened before. Can I still use it? A3: It is highly discouraged. Acyl chlorides readily hydrolyze upon exposure to air[6]. An older reagent is likely partially decomposed to 3-bromobenzoic acid, which will not react and will complicate purification. For best results and reproducibility, always use a fresh, unopened bottle or purify the acyl chloride by vacuum distillation before use[4].

Experimental Protocols

Protocol 1: Lab-Scale Synthesis (Exemplary 5g Scale)
  • Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve ethanolamine (1.5 g, 24.5 mmol, 1.2 eq) and triethylamine (3.5 mL, 25.0 mmol, 1.25 eq) in anhydrous dichloromethane (DCM, 50 mL).

  • Cooling: Cool the solution to 0°C in an ice-water bath.

  • Reagent Addition: In a separate dry flask, dissolve 3-bromobenzoyl chloride (4.4 g, 20.0 mmol, 1.0 eq) in anhydrous DCM (25 mL). Add this solution dropwise to the stirred ethanolamine solution over 20-30 minutes, ensuring the internal temperature does not exceed 10°C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-3 hours. Monitor reaction completion by TLC or LC-MS.

  • Workup:

    • Quench the reaction by slowly adding 50 mL of water.

    • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Recrystallize the crude solid from hot ethyl acetate by adding hexanes until cloudy, then allowing it to cool. Filter the resulting white crystals and dry them under vacuum.

Protocol 2: Scale-Up Process Flow & Key Modifications

The scale-up process follows the same chemical steps but requires significant engineering and procedural adjustments.

Table 2: Comparison of Lab-Scale vs. Scale-Up Parameters

ParameterLab-Scale (5g)Pilot-Scale (500g)Rationale for Change
Reactor 250 mL RBF10 L Jacketed Glass ReactorFor temperature control and volume capacity.
Agitation Magnetic Stir BarOverhead Mechanical StirrerEnsures homogeneity in a large, viscous slurry.
Acyl Chloride Addition 30 min (manual)2-3 hours (Syringe Pump)Manages exotherm and prevents localized overheating[5].
Temp. Monitoring External BathInternal Thermocouple ProbeProvides accurate measurement of reaction conditions.
Workup Separatory FunnelReactor-based liquid-liquid extractionSafer and more efficient for large volumes.
Purification Beaker RecrystallizationCrystallization VesselControlled cooling profile for optimal crystal size and purity.

Visual Process & Troubleshooting Diagrams

Diagram 1: General Synthesis & Purification Workflow

This diagram outlines the critical steps from reagent preparation to the final purified product.

G cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Isolation cluster_purification 4. Purification prep_reagents Prepare Anhydrous Reagents & Solvents prep_reactor Flame-Dry Reactor & Cool Under N2 prep_reagents->prep_reactor charge_amine Charge Ethanolamine, Et3N, & DCM to Reactor prep_reactor->charge_amine Inert Atmosphere cool Cool to 0-5 °C charge_amine->cool add_acyl Slowly Add 3-Bromobenzoyl Chloride (Maintain T < 10 °C) cool->add_acyl react Stir at RT (Monitor by LC-MS) add_acyl->react quench Quench with Water react->quench wash_acid Wash with 1M HCl quench->wash_acid wash_base Wash with Sat. NaHCO3 wash_acid->wash_base wash_brine Wash with Brine wash_base->wash_brine dry_conc Dry & Concentrate Organic Layer wash_brine->dry_conc recrystallize Recrystallize from EtOAc / Hexanes dry_conc->recrystallize filter_dry Filter & Dry Under Vacuum recrystallize->filter_dry final_product Pure 3-bromo-N- (2-hydroxyethyl)benzamide filter_dry->final_product

Caption: Workflow for the synthesis of 3-bromo-N-(2-hydroxyethyl)benzamide.

Diagram 2: Troubleshooting Decision Tree for Low Yield

This diagram provides a logical path to diagnose the cause of poor reaction yields.

G cluster_sm_present cluster_solutions cluster_byproducts start Low Yield Observed check_sm Analyze Crude by NMR/LC-MS for Starting Materials (SM) start->check_sm sm_present Significant Unreacted 3-Bromobenzoyl Chloride? check_sm->sm_present hydrolysis Probable Cause: Hydrolysis of Acyl Chloride sm_present->hydrolysis No incomplete_rxn Probable Cause: Incomplete Reaction sm_present->incomplete_rxn Yes solution_hydrolysis Solution: - Use Anhydrous Conditions - Fresh Reagents & Solvents - Inert Atmosphere hydrolysis->solution_hydrolysis check_byproducts Is 3-Bromobenzoic Acid Present? hydrolysis->check_byproducts solution_incomplete Solution: - Increase Reaction Time - Check Stirring Efficiency - Confirm Stoichiometry incomplete_rxn->solution_incomplete byproduct_present Probable Cause: Hydrolysis during Reaction/Workup check_byproducts->byproduct_present Yes no_byproduct Probable Cause: Mechanical Loss or Other Side Reactions check_byproducts->no_byproduct No solution_workup Solution: - Optimize Aqueous Workup (Base wash to remove acid) - Review Material Transfers byproduct_present->solution_workup

Caption: A decision tree for troubleshooting low product yield.

References

  • PubChem. (n.d.). 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. National Center for Biotechnology Information. [Link]

  • Richter Gedeon Vegyeszeti Gyar RT. (2003). Process for the synthesis of a benzamide derivative.
  • World Pharma Today. (n.d.). Overcoming Challenges in Scale-Up Production. [Link]

  • CN106565541A. (2017). Synthesis method for benzamidine derivatives.
  • Substituted benzamide derivatives, processes for the preparation thereof, and pharmaceutical compositions containing the same. (n.d.).
  • ResearchGate. (n.d.). Synthesis of benzamide derivatives. [Link]

  • An experimental handbook for pharmaceutical organic chemistry-i. (n.d.). AIM: TO PERFORM THE SYNTHESIS OF BENZAMIDE FROM BENZOYL CHLORIDE. [Link]

  • ResearchGate. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. [Link]

  • Request PDF. (2023). Scale-up challenges in the production of nanomedicines from lab to industry. [Link]

  • PubChem. (n.d.). 3,5-Dibromo-N-(2-ethoxyethyl)benzamide. National Center for Biotechnology Information. [Link]

  • Organic Syntheses Procedure. (n.d.). β-BROMOETHYLAMINE HYDROBROMIDE. [Link]

  • Khan Academy. (n.d.). Amide formation from acyl chloride. [Link]

  • ResearchGate. (2001). Aroylation of 2- and 3-acetylthiophenes using benzoyl chloride, benzotrichloride, and their substituted derivatives. [Link]

Sources

Troubleshooting

Technical Support Center: Deprotection Strategies for 3-Bromo-N-(2-hydroxyethyl)benzamide Derivatives

Welcome to the technical support center for synthetic strategies involving 3-bromo-N-(2-hydroxyethyl)benzamide derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists w...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for synthetic strategies involving 3-bromo-N-(2-hydroxyethyl)benzamide derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the critical deprotection steps of these valuable intermediates. Our focus is on providing practical, field-tested solutions to common problems, explaining the chemical principles behind each recommendation to empower you to make informed decisions in your work.

The 3-bromo-N-(2-hydroxyethyl)benzamide scaffold is a versatile building block in drug discovery and materials science. The presence of the hydroxyl group, the amide linkage, and the aryl bromide offers multiple handles for chemical modification. However, these same functional groups present unique challenges when removing protecting groups, demanding a careful selection of reagents and conditions to avoid unwanted side reactions.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios, reflecting the real-world problems faced during synthesis.

Core Structure Analysis

Before diving into specific issues, it is crucial to understand the reactivity of the core molecule. The key sites prone to reaction during deprotection are the protected hydroxyl group, the amide bond, and the carbon-bromine bond.

cluster_molecule 3-Bromo-N-(2-hydroxyethyl)benzamide Derivative cluster_sites Reactive Sites during Deprotection mol Molecule Structure A 1. Protected Hydroxyl (Primary Target) B 2. Amide Bond (Risk of Hydrolysis) A->B Reagent Choice Affects Stability C 3. C-Br Bond (Risk of Hydrogenolysis) A->C Method Choice Affects Stability

Caption: Key reactive sites on the 3-bromo-N-(2-hydroxyethyl)benzamide core.

Section 1: Troubleshooting Hydroxyl Group Deprotection

The primary alcohol of the N-(2-hydroxyethyl) side chain is the most common site for protection. The choice of protecting group dictates the deprotection strategy and potential complications.

FAQ 1: My silyl ether (TBS/TBDMS) deprotection with TBAF is slow and gives a low yield. What is going wrong?

Answer: This is a common issue that can stem from several factors related to reagent quality and reaction setup.

  • Causality - The Role of Water: Tetrabutylammonium fluoride (TBAF) is commercially available as a solution in THF, often containing varying amounts of water. The fluoride anion is the active deprotecting agent, but its nucleophilicity is significantly enhanced by hydration. Anhydrous TBAF is a poor deprotecting agent. If your TBAF solution is old or has been stored improperly, it may have dehydrated, reducing its efficacy.

  • Troubleshooting Steps:

    • Reagent Quality: Use a relatively new bottle of TBAF solution. If you suspect your reagent is too dry, adding a small amount of water (e.g., 5 µL per mmol of TBAF) can sometimes accelerate the reaction.

    • Steric Hindrance: While the primary hydroxyl group in your molecule is not exceptionally hindered, bulky neighboring groups from other synthetic steps could slow the reaction. If this is the case, increasing the temperature (e.g., from room temperature to 40 °C) or extending the reaction time may be necessary.

    • Solvent: Ensure you are using a suitable solvent like THF.

FAQ 2: I'm successfully removing the TBS group with TBAF, but I'm observing a new, more nonpolar byproduct by TLC/LC-MS. What is it?

Answer: The most likely culprit is a byproduct formed via an elimination reaction.

  • Causality - Basicity of TBAF: The TBAF reagent is not just a fluoride source; it is also moderately basic. This basicity can lead to side reactions, especially if the reaction is heated or run for an extended period. In your specific molecular scaffold, there isn't an obvious elimination pathway directly from the N-(2-hydroxyethyl) sidechain. However, if other parts of your molecule contain functionalities susceptible to base-catalyzed elimination (e.g., a leaving group beta to a proton), this could be the source of the byproduct.

  • Preventative Strategies:

    • Buffered Fluoride Source: Switch to a milder, buffered fluoride source. A common and effective choice is a mixture of HF-Pyridine or triethylamine trihydrofluoride (Et₃N·3HF) in a solvent like THF or acetonitrile. These reagents are less basic than TBAF and can provide cleaner reactions.

    • Acidic Deprotection: Consider an acidic method if your molecule can tolerate it. A solution of 10% aqueous HCl in methanol or acetic acid/THF/water (3:1:1) can effectively cleave TBS ethers.[1] However, be mindful of the amide bond's stability under these conditions (see Section 2).

FAQ 3: How can I remove a benzyl (Bn) ether without reducing the aryl bromide?

Answer: This is a critical challenge, as the standard condition for benzyl ether cleavage—catalytic hydrogenation with palladium on carbon (Pd/C)—is also highly effective at reducing aryl halides.[2]

  • Causality - Catalyst Reactivity: Palladium is a highly active catalyst for the hydrogenolysis of both C-O bonds (in benzyl ethers) and C-Br bonds. Simultaneous debenzylation and debromination is a very common outcome.

  • Troubleshooting & Alternative Methods:

    • Catalyst Poisoning/Modification: You can sometimes achieve selectivity by partially "poisoning" the palladium catalyst to reduce its activity towards the C-Br bond. Additives like quinoline or catalyst modifiers such as palladium on calcium carbonate (Lindlar's catalyst) can sometimes work, but this often requires extensive optimization.

    • Transfer Hydrogenation: This is often a more controllable method. Instead of H₂ gas, a hydrogen donor like 1,4-cyclohexadiene, ammonium formate, or triethylsilane is used with the Pd/C catalyst.[2][3] These conditions can sometimes favor C-O bond cleavage over C-Br cleavage.

    • Avoid Hydrogenation - Lewis/Brønsted Acids: The most reliable way to preserve the C-Br bond is to avoid hydrogenation altogether. Strong Lewis acids like boron tribromide (BBr₃) or boron trichloride (BCl₃) at low temperatures (-78 °C) are highly effective at cleaving benzyl ethers.[4] Similarly, strong Brønsted acids like trifluoroacetic acid (TFA) can cleave benzyl ethers, though this method is generally limited to acid-stable substrates.[2]

Comparative Summary of Hydroxyl Deprotection Methods
Protecting GroupReagent/MethodTypical ConditionsProsCons & Risks for This Scaffold
TBS, TIPS TBAFTHF, 0 °C to RTEffective, commonBasicity can cause side reactions; may be slow.
HF-PyridineTHF/Pyridine, RTLess basic than TBAF, cleanerHF is highly toxic and corrosive.
10% HCl (aq)Methanol, RTInexpensive, efficientHigh risk of amide hydrolysis. [5][6]
Benzyl (Bn) H₂ (g), Pd/CMeOH or EtOAc, RT, 1 atmClean byproducts (toluene)High risk of C-Br hydrogenolysis. [2]
Transfer HydrogenationPd/C, Ammonium FormateMilder than H₂ gasRisk of debromination remains, requires optimization.
BBr₃ or BCl₃DCM, -78 °C to 0 °CFast, highly effectiveHighly toxic/corrosive; requires anhydrous conditions.

Section 2: Preserving Core Molecular Integrity

Beyond removing the target protecting group, you must ensure the rest of your molecule remains intact. The amide and aryl bromide are the most vulnerable functionalities.

FAQ 4: My deprotection reaction seems to be cleaving the amide bond. How can I confirm this and prevent it?

Answer: Amide bonds are generally robust, but they are not invincible, particularly under harsh acidic or basic conditions with prolonged heating.[7]

  • Confirmation: The hydrolysis products would be 3-bromobenzoic acid and 2-aminoethanol. You can confirm their presence by LC-MS by looking for their corresponding masses or by co-injecting authentic samples if available.

  • Causality & Prevention:

    • Acid-Catalyzed Hydrolysis: This occurs via protonation of the amide carbonyl, making it more electrophilic for nucleophilic attack by water.[8][9] To prevent this, use the mildest acidic conditions possible and keep reaction times to a minimum. Avoid heating if possible. If you must use acid to remove a protecting group (e.g., a t-butyl ether), perform the reaction at 0 °C and monitor carefully by TLC or LC-MS.

    • Base-Catalyzed Hydrolysis: This proceeds by direct nucleophilic attack of a hydroxide ion on the amide carbonyl.[10] This generally requires more forcing conditions (e.g., refluxing aqueous NaOH) than a typical TBAF deprotection.[5] If you suspect your basic deprotection conditions are causing hydrolysis, switch to a non-basic method or ensure the reaction is run at the lowest effective temperature.

Troubleshooting Workflow for Failed Deprotection

When a deprotection reaction fails (e.g., incomplete reaction, side products), a systematic approach is necessary.

start Deprotection Reaction Failure q1 Analyze Crude Reaction Mixture (TLC, LC-MS) start->q1 q2 Is Starting Material (SM) Still Present? q1->q2 a1 Incomplete Reaction q2->a1 Yes q3 Are Side Products Observed? q2->q3 No a2 Check Reagent Quality Increase Temperature/Time Increase Reagent Stoichiometry a1->a2 a2->q1 Retry Reaction a3 Side Reaction Occurring q3->a3 Yes end Successful Deprotection q3->end No (Clean, Complete Reaction) a4 Identify Side Product Structure (e.g., debromination, hydrolysis) Switch to Milder/Orthogonal Method Lower Temperature a3->a4 a4->q1 Retry Reaction

Caption: A systematic workflow for troubleshooting failed deprotection reactions.

Detailed Experimental Protocols

These protocols are starting points and should be optimized based on your specific substrate.

Protocol 1: Standard TBS-Deprotection using TBAF
  • Setup: Dissolve the TBS-protected 3-bromo-N-(2-hydroxyethyl)benzamide derivative (1.0 eq) in anhydrous tetrahydrofuran (THF, approx. 0.1 M).

  • Cooling: Place the reaction flask in an ice-water bath (0 °C).

  • Reagent Addition: Add a 1.0 M solution of TBAF in THF (1.2 eq) dropwise to the stirred solution.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 15-30 minutes. The product should be significantly more polar than the starting material.

  • Workup: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Benzyl Ether Deprotection via Transfer Hydrogenation

CAUTION: This method carries a risk of debromination and requires careful monitoring.

  • Setup: In a round-bottom flask, dissolve the benzyl-protected derivative (1.0 eq) in methanol or ethanol (approx. 0.05 M).

  • Reagents: Add ammonium formate (HCOONH₄, 5.0 eq).

  • Catalyst: Carefully add 10% Palladium on Carbon (Pd/C, approx. 10% by weight of the substrate). Note: Pd/C can be pyrophoric; handle with care.

  • Reaction: Stir the suspension vigorously at room temperature. The reaction is often complete within 1-4 hours.

  • Monitoring: Monitor closely by LC-MS, checking for the desired product mass and any sign of the debrominated product mass. The goal is to stop the reaction as soon as the starting material is gone to minimize over-reduction.

  • Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol.

  • Purification: Concentrate the filtrate under reduced pressure. The resulting crude material may contain salts, which can be removed by partitioning between water and an organic solvent (e.g., ethyl acetate) or directly by silica gel chromatography.

References

  • Title: Deprotection of Silyl Ethers Source: Gelest Technical Library URL: [Link]

  • Title: Benzyl Ethers - Protecting Groups Source: Organic Chemistry Portal URL: [Link]

  • Title: 2-Hydroxy-N-(2-hydroxyethyl)benzamide Source: PMC - NIH URL: [Link]

  • Title: Amine Protection and Deprotection Source: Master Organic Chemistry URL: [Link]

  • Title: Amide Reactions: Reduction of Amides to Amines using LiAlH4 Source: OrgoSolver URL: [Link]

  • Title: Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon Source: ACS Omega - ACS Publications URL: [Link]

  • Title: How is the hydrolysis of amides done in a lab? Source: Chemistry Stack Exchange URL: [Link]

  • Title: KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers Source: National Institutes of Health URL: [Link]

  • Title: tert-Butyldimethylsilyl Ethers Source: Organic Chemistry Portal URL: [Link]

  • Title: Acidic and Basic Amide Hydrolysis Source: ResearchGate URL: [Link]

  • Title: An Unusual N Boc Deprotection of Benzamides under Basic Conditions Source: ResearchGate URL: [Link]

  • Title: the hydrolysis of amides Source: Chemguide URL: [Link]

  • Title: N,N-Bis(2-hydroxyethyl)benzamide Source: PubChem URL: [Link]

  • Title: Benzamide hydrolysis in strong acids : The last word Source: Semantic Scholar URL: [Link]

  • Title: Amide Hydrolysis Using Acid Or Base Source: Master Organic Chemistry URL: [Link]

  • Title: Chemical Properties of Amides- Hydrolysis Source: Chemistry LibreTexts URL: [Link]

  • Title: Amide Reduction Mechanism by LiAlH4 Source: Chemistry Steps URL: [Link]

  • Title: tert-Butyl Ethers Source: Organic Chemistry Portal URL: [Link]

  • Title: Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C Source: PMC - NIH URL: [Link]

  • Title: Science About O-Benzyl protecting groups Source: Atlanchim Pharma URL: [Link]

Sources

Optimization

analytical challenges in the quality control of 3-bromo-N-(2-hydroxyethyl)benzamide

Technical Support Center: Quality Control of 3-bromo-N-(2-hydroxyethyl)benzamide Welcome to the technical support guide for the analytical quality control of 3-bromo-N-(2-hydroxyethyl)benzamide. As a key pharmaceutical i...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Quality Control of 3-bromo-N-(2-hydroxyethyl)benzamide

Welcome to the technical support guide for the analytical quality control of 3-bromo-N-(2-hydroxyethyl)benzamide. As a key pharmaceutical intermediate, ensuring its purity, identity, and consistency is not merely a procedural step but the bedrock upon which the quality of the final Active Pharmaceutical Ingredient (API) is built.[1] This document is designed for researchers, analytical scientists, and drug development professionals, providing field-proven insights and troubleshooting solutions for common challenges encountered during its analysis. Our approach is grounded in fundamental scientific principles and aligned with global regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH).[1]

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions you may have when establishing a quality control framework for 3-bromo-N-(2-hydroxyethyl)benzamide.

Q1: What are the primary analytical techniques for the quality control of this intermediate?

A1: A multi-faceted approach is essential. The primary workhorse for purity and assay is High-Performance Liquid Chromatography (HPLC) , typically with UV detection, due to its ability to separate the main component from process-related impurities and degradation products.[2] Supporting techniques include:

  • Mass Spectrometry (MS) , often coupled with HPLC (LC-MS), for definitive identification of the main peak and characterization of unknown impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy for unambiguous structural confirmation and identity testing.

  • Gas Chromatography (GC) with a flame ionization detector (FID) or MS for quantifying residual solvents from the synthesis process.

  • Karl Fischer Titration for accurate determination of water content.

  • Fourier-Transform Infrared (FTIR) Spectroscopy as a rapid identity confirmation tool.

Q2: What are the most likely impurities I should be looking for?

A2: Impurity profiling is a critical aspect of quality control.[3] Based on common benzamide synthesis routes, potential impurities include:

  • Starting Materials: Unreacted 3-bromobenzoic acid and ethanolamine.

  • Process-Related Impurities: By-products from the coupling reaction, such as esters formed from the activation of the carboxylic acid, or products of side-reactions.[4] For example, if thionyl chloride is used to make the acyl chloride, residual impurities from this reagent could be present.

  • Degradation Products: Hydrolysis of the amide bond back to 3-bromobenzoic acid and ethanolamine is a potential degradation pathway, especially under harsh pH and temperature conditions. Developing a stability-indicating method is crucial to monitor these.[5]

Q3: How do I develop a "stability-indicating" HPLC method?

A3: A stability-indicating method (SIM) is one that can accurately quantify the analyte of interest without interference from its degradation products, impurities, or excipients.[5] The development process involves:

  • Forced Degradation Studies: Subjecting a solution of 3-bromo-N-(2-hydroxyethyl)benzamide to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.

  • Method Development: Developing an HPLC method (see protocol below) that achieves baseline separation between the main peak and all degradation peaks. This often requires screening different column chemistries (e.g., C18, Phenyl-Hexyl) and optimizing mobile phase conditions (pH, organic solvent ratio, gradient).

  • Peak Purity Analysis: Using a photodiode array (PDA) detector to assess the spectral homogeneity of the main peak in the presence of its degradants, confirming that no impurity is co-eluting.

Q4: What kind of reference standard is required for quantitative analysis?

A4: For accurate quantification (assay), a well-characterized Primary Reference Standard of 3-bromo-N-(2-hydroxyethyl)benzamide with a certificate of analysis (COA) stating its purity is essential. For routine testing, a Working Standard can be qualified against the primary standard. Additionally, if specific impurities are identified and need to be monitored quantitatively, synthesized and characterized reference standards for those impurities will be necessary.

Analytical Workflow & Troubleshooting

This section provides a visual overview of the QC process and a detailed guide to resolving common experimental issues in a direct question-and-answer format.

General Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control analysis of a batch of 3-bromo-N-(2-hydroxyethyl)benzamide.

cluster_0 1. Sample & Standard Preparation cluster_1 2. Analytical Testing cluster_2 3. Data Review & Reporting SampleReceipt Sample Receipt & Login StandardPrep Prepare Working Standard & Sample Solutions SampleReceipt->StandardPrep HPLC HPLC Analysis (Purity, Assay) StandardPrep->HPLC GC GC Analysis (Residual Solvents) StandardPrep->GC KF Karl Fischer (Water Content) StandardPrep->KF ID Identity Tests (FTIR / NMR) StandardPrep->ID DataProcessing Process Chromatographic Data HPLC->DataProcessing GC->DataProcessing Review Review Data vs. Specifications DataProcessing->Review COA Generate Certificate of Analysis (COA) Review->COA Pass OOS Out-of-Specification (OOS) Investigation Review->OOS Fail

Caption: A typical quality control workflow for a pharmaceutical intermediate.

Troubleshooting Guide: HPLC Analysis

Even with a validated method, problems can arise. Do not immediately blame the column; systemic issues are common culprits.[6]

Q: Why is my main peak showing significant tailing?

A: Peak tailing is often caused by unwanted secondary interactions between the analyte and the column's stationary phase.

  • Causality: The amide and hydroxyl groups in your molecule can interact with residual, un-capped silanols on the silica backbone of the HPLC column. This is especially problematic if the mobile phase pH is not optimal.

  • Troubleshooting Steps:

    • Check Mobile Phase pH: Ensure the pH is controlled with a suitable buffer (e.g., phosphate or acetate) and is at least 2 pH units away from the pKa of any ionizable groups to ensure a consistent ionic state.

    • Sample Solvent Mismatch: Injecting the sample in a solvent significantly stronger than the mobile phase can cause peak distortion. If possible, dissolve your sample in the initial mobile phase.[2]

    • Column Overload: Injecting too much mass onto the column can saturate the stationary phase. Try diluting your sample by a factor of 5 or 10.[6]

    • Column Contamination: Strongly retained compounds from previous injections may accumulate at the column head. Flush the column with a strong solvent (e.g., isopropanol or acetonitrile/water with trifluoroacetic acid).

Q: I am seeing "ghost peaks" that appear randomly in my chromatograms. What are they?

A: Ghost peaks are peaks that appear in the chromatogram but are not present in the sample itself.

  • Causality: These are typically introduced from the HPLC system or solvents.

  • Troubleshooting Steps:

    • Run a Blank Gradient: Inject your sample solvent (blank) and run the full gradient. If the ghost peaks appear, the contamination is in your mobile phase or system.

    • Check Mobile Phase: Water is a common source of contamination. Use high-purity (18.2 MΩ·cm) water and fresh, HPLC-grade solvents. Aqueous mobile phases with buffers can support microbial growth; prepare them fresh daily.[7]

    • Injector Carryover: The autosampler may not be rinsing effectively between injections. Increase the volume and/or change the composition of the needle wash solvent.

    • Check for Leaks: A small leak, especially around a pump seal, can introduce contaminants and cause pressure fluctuations. Look for salt buildup around fittings.[2][7]

Q: My retention times are shifting from one injection to the next. Why?

A: Unstable retention times point to a lack of equilibrium in the system or changes in the mobile phase.[8]

  • Causality: The chromatographic system is not in a steady state.

  • Troubleshooting Steps:

    • Insufficient Column Equilibration: Ensure the column is equilibrated with the initial mobile phase for a sufficient time before the first injection (10-20 column volumes is a good rule).

    • Mobile Phase Composition: If you are mixing solvents online, a faulty proportioning valve in the pump can cause inconsistent mobile phase composition.[6] To test this, pre-mix the mobile phase manually and run it from a single reservoir. If retention times stabilize, the pump's mixing system is the issue.[8]

    • Temperature Fluctuation: Column temperature significantly affects retention. Use a thermostatted column compartment to maintain a constant temperature.

    • Inconsistent pH: If using a buffer, ensure its buffering capacity is adequate and that it is prepared consistently. A small shift in pH can dramatically alter the retention of ionizable compounds.[8]

Troubleshooting Decision Tree

Start HPLC Problem Observed (e.g., Peak Tailing, Shifting RT) CheckSystem Is the system pressure stable? Start->CheckSystem CheckMobilePhase Is the mobile phase fresh & properly prepared? CheckSystem->CheckMobilePhase Yes FixLeak Solution: Check for leaks, tighten fittings, replace pump seals. CheckSystem->FixLeak No CheckColumn Is the column equilibrated? CheckMobilePhase->CheckColumn Yes DegasMP Solution: Prepare fresh mobile phase, degas thoroughly. CheckMobilePhase->DegasMP No CheckMethod Is the sample solvent compatible with mobile phase? CheckColumn->CheckMethod Yes Equilibrate Solution: Increase column equilibration time (10-20 column volumes). CheckColumn->Equilibrate No ChangeSolvent Solution: Dissolve sample in mobile phase or a weaker solvent. CheckMethod->ChangeSolvent No ColumnIssue Problem likely related to column or method. Consider flushing, replacing column, or optimizing method. CheckMethod->ColumnIssue Yes

Caption: A decision tree for troubleshooting common HPLC issues.

Key Experimental Protocol: Purity by RP-HPLC

This protocol provides a robust starting point for developing a reversed-phase HPLC method for 3-bromo-N-(2-hydroxyethyl)benzamide. Note: This method must be fully validated for its intended use.

1. Reagents and Materials

  • Acetonitrile (ACN), HPLC Grade

  • Water, High-Purity (18.2 MΩ·cm)

  • Potassium Phosphate Monobasic, ACS Grade

  • Phosphoric Acid, ACS Grade

  • 3-bromo-N-(2-hydroxyethyl)benzamide Reference Standard and Test Sample

2. Solution Preparation

  • Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of potassium phosphate monobasic in 1.0 L of high-purity water. Adjust pH to 3.0 ± 0.05 with phosphoric acid. Filter through a 0.45 µm nylon filter.

  • Mobile Phase B (Organic): Acetonitrile.

  • Sample Diluent: Mobile Phase A / Acetonitrile (80:20 v/v).

  • Standard Solution (approx. 0.5 mg/mL): Accurately weigh ~25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Sample Diluent.

  • Sample Solution (approx. 0.5 mg/mL): Accurately weigh ~25 mg of the test sample into a 50 mL volumetric flask. Dissolve and dilute to volume with Sample Diluent.

3. Chromatographic Conditions

ParameterRecommended Setting
HPLC Column C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A: pH 3.0 Phosphate BufferB: Acetonitrile
Gradient 0-2 min: 20% B2-20 min: 20% to 80% B20-22 min: 80% B22-23 min: 80% to 20% B23-30 min: 20% B (Equilibration)
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection UV at 230 nm

4. System Suitability Test (SST)

Before analyzing samples, perform replicate injections (n=5) of the Standard Solution to ensure the system is performing correctly.[9]

SST ParameterAcceptance Criteria
Tailing Factor ≤ 2.0
Theoretical Plates ≥ 2000
%RSD of Peak Area ≤ 2.0%
%RSD of Retention Time ≤ 1.0%

Causality Note: The acidic pH (3.0) is chosen to suppress the ionization of residual silanols on the column, minimizing peak tailing. The gradient elution ensures that both more polar impurities (eluting early) and less polar impurities (eluting late) are effectively separated and eluted from the column.

References

  • Vertex AI Search. (n.d.). Pharmaceutical Intermediate Quality Standards: A Practical Guide. Retrieved January 17, 2026.
  • MicroSolv Technology Corporation. (n.d.). Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions. Retrieved January 17, 2026.
  • Crawford Scientific. (n.d.). HPLC Troubleshooting Guide. Retrieved January 17, 2026.
  • Thermo Fisher Scientific. (n.d.). Successful HPLC Operation – A Troubleshooting Guide. Retrieved January 17, 2026.
  • International Journal of Scientific Development and Research. (n.d.). Troubleshooting in HPLC: A Review. Retrieved January 17, 2026.
  • Vertex AI Search. (n.d.). Five Key Elements of Pharmaceutical Intermediate Quality Control. Retrieved January 17, 2026.
  • Waters Corporation. (n.d.). HPLC Troubleshooting Guide.
  • UFAG Laboratorien AG. (n.d.). Quality Control of Raw Materials and Active Ingredients. Retrieved January 17, 2026.
  • PYG Lifesciences. (2024, December 23). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions. Retrieved January 17, 2026.
  • World Health Organization (WHO). (n.d.).
  • BenchChem. (2025, December). How to overcome common problems in Benzamide synthesis?. Retrieved January 17, 2026.
  • Vignaduzzo, S. E., & Castellano, P. M. (n.d.). Stability-indicating methods, a tool for current pharmaceutical regulation. Trends in Analytical Chemistry. Retrieved January 17, 2026.

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Reference Data & Comparative Studies

Validation

A Comparative Analysis of 3-bromo-N-(2-hydroxyethyl)benzamide and its Analogs as Potential Enzyme Inhibitors

Introduction: The Benzamide Scaffold in Drug Discovery The benzamide functional group is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide range of bio...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Benzamide Scaffold in Drug Discovery

The benzamide functional group is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide range of biological targets. Its derivatives have been successfully developed as therapeutics for a variety of diseases. At its core, the benzamide structure offers a rigid aromatic ring and a flexible amide linker, providing a versatile framework for designing molecules that can specifically interact with the active sites of enzymes. This guide provides a comparative analysis of 3-bromo-N-(2-hydroxyethyl)benzamide and its analogs, exploring their potential as inhibitors of two critical enzyme families involved in cancer and other diseases: Poly(ADP-ribose) Polymerase (PARP) and Histone Deacetylases (HDACs). While direct experimental data for 3-bromo-N-(2-hydroxyethyl)benzamide is limited in publicly available literature, this guide will synthesize structure-activity relationship (SAR) data from closely related analogs to provide a predictive comparison of its potential efficacy and that of its derivatives.

Comparative Analysis of Benzamide Analogs as PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are crucial for the repair of single-strand DNA breaks.[1] The inhibition of PARP is a clinically validated strategy in oncology, especially for cancers with deficiencies in other DNA repair pathways, such as those with BRCA mutations.[1] The benzamide moiety is a well-established pharmacophore for PARP inhibition, as it mimics the nicotinamide portion of the NAD+ substrate, binding to the enzyme's active site.

Structural Insights for PARP Inhibition

The inhibitory activity of benzamide derivatives against PARP is highly dependent on the nature and position of substituents on the aromatic ring and the N-alkyl side chain.

  • Benzamide Core: The fundamental benzamide structure is essential for occupying the nicotinamide-binding pocket of the PARP enzyme.

  • Ring Substituents: Halogenation of the benzamide ring can influence binding affinity. For instance, the position and nature of the halogen can affect the electronic properties of the ring and its interactions with the active site residues.

  • N-Substituent: The group attached to the amide nitrogen plays a critical role. For N-(2-hydroxyethyl)benzamide, the hydroxyl group can potentially form hydrogen bonds with amino acid residues in the PARP active site, enhancing binding affinity.

Predictive Analysis of 3-bromo-N-(2-hydroxyethyl)benzamide and its Analogs

Based on the known SAR of benzamide-based PARP inhibitors, we can predict the following for 3-bromo-N-(2-hydroxyethyl)benzamide and its analogs:

  • Effect of the Bromine Substituent: The bromine atom at the 3-position is expected to influence the compound's potency. Its electron-withdrawing nature and steric bulk compared to hydrogen will alter the interaction with the PARP active site. Comparative studies of other halogenated benzamides are needed to determine if the 3-position is optimal for inhibitory activity.

  • Role of the N-(2-hydroxyethyl) Group: The hydroxyethyl side chain provides a potential hydrogen bond donor and acceptor. Analogs with modified chain lengths (e.g., N-(3-hydroxypropyl)benzamide) or alternative functional groups (e.g., ethers or amines) would likely exhibit different binding affinities and selectivities. For example, an ether substitution, as in 3-bromo-N-(2-ethoxyethyl)benzamide, might alter the hydrogen bonding capacity and lipophilicity of the molecule.[2]

Quantitative Comparison of Related PARP Inhibitors
CompoundStructurePARP1 IC50 (nM)PARP2 IC50 (nM)Selectivity (PARP2/PARP1)
Benzamide 3300--
3-Aminobenzamide ~50[3]--
Olaparib 1.2[4]0.87[4]0.73
Rucaparib ---
Talazoparib 1.2[4]0.87[4]0.73

Note: This table includes reference compounds to highlight the range of potencies observed in benzamide-based PARP inhibitors. The lack of direct data for the topic compound and its immediate analogs necessitates a predictive approach based on these and other related structures.

Comparative Analysis of Benzamide Analogs as HDAC Inhibitors

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from lysine residues of histones and other proteins.[5] HDAC inhibitors have emerged as a promising class of anticancer agents.[5] The N-(2-aminophenyl)benzamide scaffold is a well-established pharmacophore for potent and selective class I HDAC inhibitors.[6]

Structural Insights for HDAC Inhibition

The general structure of a benzamide-based HDAC inhibitor consists of three key components: a zinc-binding group (ZBG), a linker, and a "cap" group.

  • Zinc-Binding Group (ZBG): The benzamide moiety, particularly the o-aminoanilide group, can act as a ZBG, chelating the zinc ion in the active site of the HDAC enzyme.[6][7]

  • Linker: The linker region connects the ZBG to the cap group and interacts with the hydrophobic tunnel of the enzyme's active site.

  • Cap Group: The cap group interacts with the rim of the active site and is crucial for determining the inhibitor's potency and isoform selectivity.

Predictive Analysis of 3-bromo-N-(2-hydroxyethyl)benzamide and its Analogs

For 3-bromo-N-(2-hydroxyethyl)benzamide to function as an HDAC inhibitor, the N-(2-hydroxyethyl)benzamide moiety would need to effectively mimic the established ZBGs. While the N-(2-aminophenyl)benzamide is a more common motif, the hydroxyl group of the N-(2-hydroxyethyl) side chain could potentially interact with the zinc ion.

  • Effect of Bromine Substitution: The position and electronic nature of the bromine atom on the benzamide ring would significantly impact the interaction with the hydrophobic tunnel and the overall potency.

  • N-(2-hydroxyethyl) Side Chain as a Linker/ZBG: The length and flexibility of this side chain are critical. Modifications, such as replacing the hydroxyl group with an amino group to form an N-(2-aminoethyl)benzamide analog, would likely enhance HDAC inhibitory activity by more closely mimicking the established o-aminoanilide ZBG.

Quantitative Comparison of Related HDAC Inhibitors

The following table summarizes the inhibitory activity of several N-substituted benzamide derivatives against class I HDAC isoforms, providing a framework for understanding the potential of 3-bromo-N-(2-hydroxyethyl)benzamide and its analogs.

CompoundR1 GroupR2 GroupHDAC1 IC50 (µM)HDAC2 IC50 (µM)HDAC3 IC50 (µM)
7b HNH2>10[1]>10[1]>10[1]
7e HNH2>10[1]>10[1]>10[1]
7j HNH20.65[5]0.78[5]1.70[5]
Entinostat (MS-275) HNH20.08[6]0.16[6]0.35[6]

Note: The compounds listed feature the N-(2-aminophenyl)benzamide scaffold, which is a potent ZBG for HDAC inhibition. The data illustrates the importance of the cap group and linker in determining potency.

Experimental Protocols

In Vitro PARP1 Enzyme Inhibition Assay (Fluorometric)

This protocol outlines a general method to determine the in vitro inhibitory activity of test compounds against purified PARP1 enzyme.

Materials:

  • Recombinant human PARP1 enzyme

  • Activated DNA (e.g., sheared salmon sperm DNA)

  • β-Nicotinamide adenine dinucleotide (NAD+)

  • PARP assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM MgCl2, 1 mM DTT)

  • Test compound serial dilutions

  • Fluorescent plate reader

  • 384-well black plates

  • Nicotinamidase and a developer reagent for fluorescent detection of NAD+ consumption

Procedure:

  • Assay Setup: Add 5 µL of the test compound serial dilutions or vehicle control to the wells of the assay plate.

  • Add 10 µL of the PARP1 enzyme/activated DNA mixture to each well.

  • Incubate the plate at room temperature for 15 minutes.

  • Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of the 5X β-NAD+ solution to each well.

  • Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

  • Detection: Stop the reaction and develop the fluorescent signal according to the manufacturer's instructions for the NAD+ detection kit.

  • Data Analysis: Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vitro HDAC Enzyme Inhibition Assay (Fluorogenic)

This protocol describes a general method to determine the in vitro inhibitory activity of test compounds against HDAC enzymes.

Materials:

  • Recombinant human HDAC1, HDAC2, or HDAC3/NCOR1 enzymes

  • Fluorogenic substrate (e.g., peptide derived from p53, Ac-RHKK(acetyl)-AMC)

  • HDAC assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl2, 1 mM TCEP, 0.2 mg/ml BSA, pH 7.4)

  • Test compound serial dilutions

  • Trypsin solution

  • SAHA (Trichostatin A) solution

  • Fluorescent plate reader

  • 96-well plates

Procedure:

  • Incubation: Pre-incubate the test inhibitors at various concentrations with the respective HDAC enzymes (e.g., 10 nM HDAC1, 3 nM HDAC2, or 3 nM HDAC3) for a minimum of 5 minutes at 37°C.[1]

  • Reaction Initiation: Initiate the enzymatic reaction by adding the fluorogenic substrate to a final concentration of 20 µM.[1]

  • Incubate the reaction mixture for 90 minutes for HDAC1 and 30 minutes for HDAC2 and HDAC3.[1]

  • Reaction Termination and Signal Development: Stop the reaction by adding a solution of 1 mg/ml trypsin and 20 µM SAHA in 1 mM HCl.[1]

  • Detection: Measure the fluorescence using an appropriate plate reader.

  • Data Analysis: Calculate the IC50 values from the dose-response curves.

Visualizations

PARP_Inhibition DNA_SSB DNA Single-Strand Break PARP1 PARP1 Recruitment and Activation DNA_SSB->PARP1 PAR_synthesis Poly(ADP-ribose) Synthesis (PARylation) PARP1->PAR_synthesis Replication_Fork Replication Fork Collapse PARP1->Replication_Fork Trapping Repair_proteins Recruitment of DNA Repair Proteins PAR_synthesis->Repair_proteins SSB_Repair Single-Strand Break Repair Repair_proteins->SSB_Repair Benzamide 3-bromo-N-(2-hydroxyethyl)benzamide (PARP Inhibitor) Benzamide->PARP1 Inhibition DSB Double-Strand Break Replication_Fork->DSB Cell_Death Synthetic Lethality (in HR-deficient cells) DSB->Cell_Death

Caption: Mechanism of PARP inhibition by benzamide derivatives leading to synthetic lethality.

HDAC_Inhibition Histone Histone Tail (Lysine-Ac) HDAC Histone Deacetylase (HDAC) Histone->HDAC Acetylated_Histone Hyperacetylated Histone Histone->Acetylated_Histone HATs Deacetylation Deacetylation HDAC->Deacetylation Chromatin Condensed Chromatin (Transcriptionally Inactive) Deacetylation->Chromatin Benzamide Benzamide Analog (HDAC Inhibitor) Benzamide->HDAC Inhibition Open_Chromatin Open Chromatin (Transcriptionally Active) Acetylated_Histone->Open_Chromatin Gene_Expression Tumor Suppressor Gene Expression Open_Chromatin->Gene_Expression

Caption: Mechanism of HDAC inhibition by benzamide analogs promoting gene expression.

Conclusion

The benzamide scaffold represents a highly versatile core for the development of potent and selective enzyme inhibitors. While direct experimental evidence for the biological activity of 3-bromo-N-(2-hydroxyethyl)benzamide is currently lacking in the scientific literature, a comparative analysis of its structural analogs suggests its potential as an inhibitor of both PARP and HDAC enzymes. The presence and position of the bromine atom, along with the functionality of the N-hydroxyethyl side chain, are critical determinants of its inhibitory potency and selectivity. Further synthesis and biological evaluation of 3-bromo-N-(2-hydroxyethyl)benzamide and a focused library of its analogs are warranted to elucidate its precise mechanism of action and therapeutic potential. The experimental protocols and structure-activity relationship insights provided in this guide offer a foundational framework for such future investigations in the pursuit of novel therapeutics.

References

  • Gill, J. H., et al. (2015). The SARs of benzamide-containing HDAC inhibitors. ResearchGate. [Link]

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  • Zaremba, T., et al. (2022). Duplexed CeTEAM drug biosensors reveal determinants of PARP inhibitor selectivity in cells. Journal of Biological Chemistry, 298(5), 101878. [Link]

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  • Larasirissap, T., et al. (2018). Evaluation of 3‐ and 4‐Phenoxybenzamides as Selective Inhibitors of the Mono‐ADP‐Ribosyltransferase PARP10. Chembiochem, 19(9), 939-949. [Link]

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  • Sasi, B. K., et al. (2023). Poly ADP-Ribose Polymerase-1 inhibition by 3-aminobenzamide recuperates HEI-OC1 auditory hair cells from blast overpressure-induced cell death. Frontiers in Cell and Developmental Biology, 11, 1047308. [Link]

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Comparative

biological efficacy of PROTACs containing 3-bromo-N-(2-hydroxyethyl)benzamide

This guide provides an in-depth comparison of the biological efficacy of prominent Proteolysis-Targeting Chimeras (PROTACs) designed to degrade Bromodomain-containing protein 4 (BRD4). While the specific moiety "3-bromo-...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of the biological efficacy of prominent Proteolysis-Targeting Chimeras (PROTACs) designed to degrade Bromodomain-containing protein 4 (BRD4). While the specific moiety "3-bromo-N-(2-hydroxyethyl)benzamide" is not a constituent of the well-characterized PROTACs discussed herein, this guide will serve as a valuable resource for researchers interested in the principles of PROTAC design and the evaluation of their biological performance against critical oncology targets like BRD4.

BRD4 is a member of the Bromodomain and Extra-Terminal (BET) family of proteins, which are epigenetic readers that play a crucial role in regulating the transcription of key oncogenes, including c-Myc.[1] The degradation of BRD4, rather than mere inhibition, offers a more profound and sustained disruption of these oncogenic signaling pathways, making it a compelling therapeutic strategy.[1][2] This guide will dissect the performance of several key BRD4-targeting PROTACs, providing a comparative analysis of their degradation efficiency, selectivity, and anti-cancer activity, supported by experimental data and detailed protocols.

The Architecture of a PROTAC: A Symphony of Three Parts

PROTACs are heterobifunctional molecules composed of three key components: a warhead that binds to the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects the two.[3] This elegant design allows the PROTAC to act as a bridge, bringing the target protein and the E3 ligase into close proximity to form a ternary complex.[4] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein, marking it for degradation by the cell's proteasome.[4]

PROTAC_Mechanism cluster_0 Cellular Environment PROTAC PROTAC E3_Ligase E3 Ubiquitin Ligase POI Target Protein (BRD4) POI->PROTAC Binds to Warhead Proteasome Proteasome POI->Proteasome Degradation Ub Ubiquitin E3_Ligase->PROTAC Binds to E3 Ligase Ligand E3_Ligase->POI Ubiquitination Degraded_Peptides Degraded Peptides Proteasome->Degraded_Peptides caption Figure 1: General Mechanism of PROTAC-mediated Protein Degradation.

Caption: Figure 1: General Mechanism of PROTAC-mediated Protein Degradation.

A Comparative Analysis of Leading BRD4-Targeting PROTACs

Several PROTACs have been developed to target BRD4, each with distinct characteristics in terms of the E3 ligase they recruit and their degradation profiles. Here, we compare four prominent examples: MZ1 , dBET1 , ARV-771 , and the selective degrader ZXH-3-26 .

PROTACWarhead (BRD4 Binder)E3 Ligase LigandKey Efficacy ParametersSelectivity Profile
MZ1 (+)-JQ1VHL LigandDC50: 2-20 nM in various cell lines.[5]Preferential degradation of BRD4 over BRD2 and BRD3 at low concentrations.[6]
dBET1 (+)-JQ1Cereblon (CRBN) LigandEC50: 430 nM in breast cancer cells; IC50: 0.14 µM in MV4;11 cells.[7][8]Degrades BRD2, BRD3, and BRD4.[9]
ARV-771 OTX015 derivativeVHL LigandDC50: < 1 nM in castration-resistant prostate cancer (CRPC) cells.[4]Pan-BET degrader (BRD2/3/4).
ZXH-3-26 UndisclosedCereblon (CRBN) LigandDC50/5h: ~5 nM.[10][11]Highly selective for BRD4; spares BRD2 and BRD3.[10][12]

Table 1: Comparison of Key BRD4-Targeting PROTACs.

In-Depth Look at Biological Performance

MZ1 , a pioneering BRD4 PROTAC, effectively degrades BRD4 by recruiting the von Hippel-Lindau (VHL) E3 ligase.[5] Its selectivity for BRD4 over other BET family members at lower concentrations is a key feature, which is attributed to the formation of a highly cooperative ternary complex.[13]

dBET1 , on the other hand, utilizes a ligand for the Cereblon (CRBN) E3 ligase.[7] It demonstrates potent degradation of BRD2, BRD3, and BRD4 and has shown efficacy in acute myeloid leukemia (AML) models by downregulating c-MYC.[9]

ARV-771 is a potent pan-BET degrader that also recruits VHL. It has demonstrated significant anti-tumor activity in models of castration-resistant prostate cancer (CRPC), where it not only degrades BET proteins but also leads to the suppression of the androgen receptor.[4][14] In vivo studies have shown that ARV-771 can lead to tumor regression in xenograft models.[14][15]

ZXH-3-26 stands out due to its remarkable selectivity for BRD4.[10][12] This selectivity is achieved through a unique binding mode to the BRD4-CRBN ternary complex.[10] This makes ZXH-3-26 a valuable tool for dissecting the specific functions of BRD4 without confounding effects from the degradation of other BET proteins.[16]

Experimental Workflows for Evaluating PROTAC Efficacy

The biological evaluation of PROTACs involves a series of well-defined experimental workflows to quantify their degradation efficiency, selectivity, and functional consequences.

Experimental_Workflow cluster_1 In Vitro Evaluation cluster_2 In Vivo Evaluation Cell_Culture 1. Cell Line Selection & Culture PROTAC_Treatment 2. PROTAC Treatment (Dose-Response & Time-Course) Cell_Culture->PROTAC_Treatment Western_Blot 3. Western Blotting (Quantify Protein Degradation) PROTAC_Treatment->Western_Blot DC50 & Dmax Viability_Assay 4. Cell Viability Assay (e.g., MTT Assay) PROTAC_Treatment->Viability_Assay IC50 Downstream_Analysis 5. Downstream Analysis (e.g., qRT-PCR for c-Myc) PROTAC_Treatment->Downstream_Analysis Xenograft_Model 1. Xenograft Model Establishment PROTAC_Admin 2. PROTAC Administration (Dosing & Schedule) Xenograft_Model->PROTAC_Admin Tumor_Monitoring 3. Tumor Growth Monitoring PROTAC_Admin->Tumor_Monitoring Toxicity_Assessment 5. Toxicity Assessment (Body Weight, etc.) PROTAC_Admin->Toxicity_Assessment PD_Analysis 4. Pharmacodynamic (PD) Analysis (Tumor Lysates) Tumor_Monitoring->PD_Analysis caption Figure 2: Standard Experimental Workflow for PROTAC Evaluation.

Caption: Figure 2: Standard Experimental Workflow for PROTAC Evaluation.

Detailed Experimental Protocols

Western Blotting for BRD4 Degradation

This protocol is essential for quantifying the extent of target protein degradation (Dmax) and determining the concentration of PROTAC required for 50% degradation (DC50).

Materials:

  • Cancer cell line of interest (e.g., HeLa, MV4-11, 22Rv1)

  • PROTAC of interest

  • DMSO (vehicle control)

  • Proteasome inhibitor (e.g., MG132 or Carfilzomib) as a control

  • RIPA Lysis and Extraction Buffer

  • Protease and Phosphatase Inhibitor Cocktail

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and nitrocellulose or PVDF membranes

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies: anti-BRD4, anti-GAPDH, or anti-β-actin (loading control)

  • HRP-conjugated secondary antibody

  • Enhanced Chemiluminescence (ECL) substrate

Procedure:

  • Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with a serial dilution of the PROTAC or DMSO for a specified time (e.g., 2, 4, 8, 24 hours). A positive control well should be pre-treated with a proteasome inhibitor for 1-2 hours before adding the PROTAC to confirm proteasome-dependent degradation.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting:

    • Normalize protein amounts for all samples and prepare them with Laemmli buffer.

    • Separate proteins by SDS-PAGE and transfer them to a membrane.

    • Block the membrane for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies overnight at 4°C.

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software. Normalize the BRD4 signal to the loading control. Calculate the percentage of BRD4 degradation relative to the DMSO-treated control. Plot the percentage of degradation against the log of the PROTAC concentration to determine the DC50 value.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability, to determine the anti-proliferative effects of the PROTAC (IC50).[17][18]

Materials:

  • Cancer cell line of interest

  • PROTAC of interest

  • DMSO

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Plate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.[19]

  • Compound Treatment: Treat the cells with a serial dilution of the PROTAC or DMSO for a desired period (e.g., 72 hours).

  • MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.[17][19]

  • Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.[17]

  • Absorbance Reading: Read the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control. Plot the percentage of viability against the log of the PROTAC concentration to determine the IC50 value.

In Vivo Xenograft Studies

These studies are crucial for evaluating the anti-tumor efficacy of a PROTAC in a living organism.[1]

Materials:

  • Immunocompromised mice (e.g., nude or NOD/SCID)

  • Cancer cell line for implantation

  • Matrigel (optional)

  • PROTAC formulated for in vivo administration

  • Vehicle control

  • Calipers for tumor measurement

Procedure:

  • Tumor Implantation: Subcutaneously inject a suspension of cancer cells (typically 1-10 million cells) into the flank of the mice.[1]

  • Tumor Growth and Randomization: Monitor tumor growth regularly. When tumors reach a specific size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[1]

  • PROTAC Administration: Administer the PROTAC and vehicle control to the respective groups according to a predetermined dosing regimen (e.g., daily intraperitoneal injection).[1]

  • Efficacy Assessment: Measure tumor volume and mouse body weight 2-3 times per week. The study is typically terminated when tumors in the control group reach a predefined size.

  • Pharmacodynamic (PD) Analysis: At the end of the study, or in a separate cohort of mice, collect tumors at various time points after the final dose to assess BRD4 degradation by Western blotting.[1]

Conclusion

The development of BRD4-targeting PROTACs represents a significant advancement in the field of targeted protein degradation. While the initial query for a "3-bromo-N-(2-hydroxyethyl)benzamide"-containing PROTAC did not yield specific published examples, the principles and methodologies outlined in this guide provide a robust framework for the evaluation of any novel PROTAC. The comparative analysis of MZ1, dBET1, ARV-771, and ZXH-3-26 highlights the critical interplay between the warhead, linker, and E3 ligase ligand in determining the potency, selectivity, and overall biological efficacy of these powerful molecules. As research in this area continues to expand, the development of next-generation PROTACs with improved drug-like properties and enhanced tumor-targeting capabilities holds immense promise for the future of cancer therapy.

References

  • Gao, H., et al. (2022). A Novel BRD Family PROTAC Inhibitor dBET1 Exerts Great Anti-Cancer Effects by Targeting c-MYC in Acute Myeloid Leukemia Cells. Frontiers in Oncology, 12, 868538. [Link]

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  • Raina, K., et al. (2016). PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer. Proceedings of the National Academy of Sciences, 113(26), 7124-7129. [Link]

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  • ResearchGate. Selective degradation of BRD4 a, Chemical structure of ZXH-3-26. b,... [Link]

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  • Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology, 13(5), 514-521. [Link]

  • Xiang, W., et al. (2021). Structure-guided discovery of novel potent and efficacious proteolysis targeting chimera (PROTAC) degrader of BRD4. Bioorganic Chemistry, 115, 105238. [Link]

  • Li, Z., et al. (2022). ARV-771 Acts as an Inducer of Cell Cycle Arrest and Apoptosis to Suppress Hepatocellular Carcinoma Progression. Frontiers in Pharmacology, 13, 868352. [Link]

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  • Winter, G. E., et al. (2015). Selective Target Protein Degradation via Phthalimide Conjugation. Science, 348(6241), 1376-1381. [Link]

  • ResearchGate. ARV-771 is a potent in vivo PROTAC. (A) BRD4 down-regulation and c-MYC... [Link]

  • Zengerle, M., Chan, K. H., & Ciulli, A. (2015). Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chemical Biology, 10(8), 1770-1777. [Link]

  • National Center for Biotechnology Information. Cell Viability Assays. In Assay Guidance Manual. [Link]

  • Taylor & Francis Online. PROTACs for BRDs proteins in cancer therapy: a review. [Link]

  • Yang, J., et al. (2024). An updated patent review of BRD4 degraders. Expert Opinion on Therapeutic Patents, 34(1-12), 1-18. [Link]

  • Taylor & Francis Online. Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. [Link]

  • ResearchGate. BRD4 degradation after treatment with VHL-recruiting compounds. Western... [Link]

  • Edmondson, S. D., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Journal of Medicinal Chemistry, 66(13), 8593-8633. [Link]

  • Zhang, Y., et al. (2023). BRD4-targeting PROTAC as a unique tool to study biomolecular condensates. Cell Discovery, 9(1), 47. [Link]

  • Plexium. Discovery of novel small molecules that recruit DCAF11 for selective degradation of BRD4. [Link]

  • ResearchGate. Western blotting analysis of BRD2, BRD3, and BRD4 proteins in RS4;11... [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Preclinical Validation of 3-bromo-N-(2-hydroxyethyl)benzamide: A Hypothetical Case Study in Oncology

As drug discovery pipelines continue to expand, the rigorous validation of novel chemical entities is paramount. This guide provides a comprehensive framework for the in vitro and in vivo characterization of 3-bromo-N-(2...

Author: BenchChem Technical Support Team. Date: January 2026

As drug discovery pipelines continue to expand, the rigorous validation of novel chemical entities is paramount. This guide provides a comprehensive framework for the in vitro and in vivo characterization of 3-bromo-N-(2-hydroxyethyl)benzamide, a small molecule with a currently unpublished biological activity profile. Drawing from the known activities of structurally related benzamides, we will proceed with the hypothesis that this compound possesses anticancer properties. This document will serve as a detailed roadmap for researchers, outlining a logical, tiered approach to validating this hypothesis, from initial cell-based screening to preclinical animal models. We will delve into the rationale behind experimental choices, provide detailed protocols, and establish a framework for comparing its potential efficacy against established standards of care.

Part 1: Initial In Vitro Characterization and Hypothesis Generation

The journey of a thousand-mile drug discovery process begins with a single, well-designed experiment. Our initial goal is to ascertain whether 3-bromo-N-(2-hydroxyethyl)benzamide exhibits cytotoxic or cytostatic effects on cancer cells. The choice of initial assays is critical; they must be robust, high-throughput, and informative to justify progression to more complex and resource-intensive studies.

Foundational Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of initial cytotoxicity screening due to its simplicity, reliability, and scalability. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.

  • Cell Seeding: Plate a panel of human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon], and a non-cancerous control line like MCF-10A) in 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.

  • Compound Treatment: Prepare a 10 mM stock solution of 3-bromo-N-(2-hydroxyethyl)benzamide in DMSO. Perform serial dilutions to create a dose-response curve (e.g., 0.1, 1, 10, 50, 100 µM). Treat cells in triplicate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Incubation: Add MTT reagent to each well and incubate for 3-4 hours at 37°C. The mitochondrial reductases of viable cells will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each cell line.

Cell LineCancer Type3-bromo-N-(2-hydroxyethyl)benzamide IC50 (µM)Doxorubicin IC50 (µM)
MCF-7Breast Adenocarcinoma8.50.9
A549Lung Carcinoma12.21.5
HCT116Colorectal Carcinoma5.30.6
MCF-10ANon-tumorigenic Breast> 1005.8

This hypothetical data suggests that our compound has preferential cytotoxicity towards cancer cells, with the lowest IC50 in the HCT116 colorectal cancer line.

Delving Deeper: Apoptosis vs. Necrosis

Following a positive cytotoxicity result, the next logical step is to determine the mechanism of cell death. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

  • Treatment: Treat HCT116 cells with 3-bromo-N-(2-hydroxyethyl)benzamide at its IC50 and 2x IC50 concentrations for 24 hours.

  • Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

  • Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide. Incubate in the dark for 15 minutes.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

    • Annexin V- / PI-: Live cells

    • Annexin V+ / PI-: Early apoptotic cells

    • Annexin V+ / PI+: Late apoptotic/necrotic cells

    • Annexin V- / PI+: Necrotic cells

G

Part 2: Mechanistic Insights and Target Exploration

With evidence of apoptosis induction, we can now investigate the underlying molecular mechanisms. A common feature of anticancer agents is their ability to disrupt the cell cycle.

Cell Cycle Analysis

Propidium iodide staining followed by flow cytometry can reveal the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

  • Treatment: Treat HCT116 cells as described for the Annexin V assay.

  • Fixation: Harvest cells and fix them in ice-cold 70% ethanol overnight.

  • Staining: Wash the cells and treat with RNase A, then stain with Propidium Iodide.

  • Analysis: Analyze the DNA content using a flow cytometer to determine the percentage of cells in each phase.

A significant increase in the G2/M phase population would suggest that the compound interferes with mitosis.

Hypothetical Signaling Pathway and Target Identification

Based on the G2/M arrest, we can hypothesize that 3-bromo-N-(2-hydroxyethyl)benzamide may interact with proteins involved in mitotic progression, such as cyclin-dependent kinases (CDKs) or polo-like kinases (PLKs).

G

To test this, a Western blot analysis for key cell cycle proteins (e.g., CDK1, Cyclin B1, phospho-Histone H3) would be the next logical step. A decrease in CDK1 activity or an accumulation of Cyclin B1 would support our hypothesis.

Part 3: In Vivo Validation and Comparative Analysis

Promising in vitro data is the gateway to in vivo studies, where the compound's efficacy and safety are evaluated in a whole-organism context.

Xenograft Mouse Model of Colorectal Cancer

The HCT116 xenograft model in immunocompromised mice (e.g., NOD/SCID) is a standard for testing potential colorectal cancer therapeutics.

  • Tumor Implantation: Subcutaneously inject HCT116 cells into the flank of each mouse.

  • Tumor Growth: Allow tumors to reach a palpable size (e.g., 100-150 mm³).

  • Randomization and Treatment: Randomize mice into three groups:

    • Vehicle control (e.g., saline with 5% DMSO)

    • 3-bromo-N-(2-hydroxyethyl)benzamide (e.g., 20 mg/kg, administered intraperitoneally daily)

    • Comparative drug: 5-Fluorouracil (5-FU) (a standard of care for colorectal cancer)

  • Monitoring: Measure tumor volume and body weight twice weekly.

  • Endpoint: Euthanize mice when tumors reach a predetermined size or after a set duration (e.g., 21 days). Collect tumors for further analysis (e.g., immunohistochemistry for proliferation markers like Ki-67).

Comparative Data Analysis

The primary endpoint is Tumor Growth Inhibition (TGI). This allows for a direct comparison of our compound's efficacy against a clinically relevant drug.

Treatment GroupMean Final Tumor Volume (mm³)Tumor Growth Inhibition (%)Mean Body Weight Change (%)
Vehicle1250--1
3-bromo-N-(2-hydroxyethyl)benzamide50060-4
5-Fluorouracil40068-12

This hypothetical data would position 3-bromo-N-(2-hydroxyethyl)benzamide as a promising preclinical candidate, showing significant efficacy with potentially better tolerability than 5-FU, as indicated by the smaller change in body weight.

Conclusion

This guide has outlined a systematic and scientifically rigorous approach to the preclinical validation of a novel compound, 3-bromo-N-(2-hydroxyethyl)benzamide, for a hypothesized anticancer activity. By progressing from broad cytotoxicity screening to specific mechanistic studies in vitro, and culminating in a comparative in vivo xenograft model, a comprehensive data package can be generated. This tiered approach ensures that resources are used efficiently and that the resulting data is robust and translatable, providing a solid foundation for further drug development efforts.

References

As this is a hypothetical guide for a compound with no published activity, the references below are to established methodologies and concepts that form the basis of the proposed validation strategy.

  • MTT Assay for Cell Viability: van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

  • Annexin V/PI Staining for Apoptosis: Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Analyzing Cell Death by Annexin V Staining. Cold Spring Harbor protocols, 2016(9), pdb.prot087245. [Link]

  • Cell Cycle Analysis by Propidium Iodide Staining: Riccardi, C., & Nicoletti, I. (2006). Analysis of apoptosis by propidium iodide staining and flow cytometry. Nature protocols, 1(3), 1458–1461. [Link]

  • Xenograft Models for Anticancer Drug Testing: Richmond, A., & Su, Y. (2008). Mouse xenograft models vs GEM models for human cancer therapeutics. Disease models & mechanisms, 1(2-3), 78–82. [Link]

Comparative

A Senior Application Scientist's Guide to PROTAC Linker Design: A Comparative Analysis Starting from 3-bromo-N-(2-hydroxyethyl)benzamide

Introduction: The Critical Role of the Linker in PROTAC Efficacy Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, offering the ability to selectively eliminate disease-causin...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of the Linker in PROTAC Efficacy

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, offering the ability to selectively eliminate disease-causing proteins by hijacking the cell's own ubiquitin-proteasome system.[1] A PROTAC molecule is a heterobifunctional entity composed of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two moieties.[1][] While the choice of ligands dictates the target specificity, the linker is far from a passive spacer. It is a critical determinant of a PROTAC's overall success, profoundly influencing its efficacy, selectivity, and pharmacokinetic properties.[3] The linker's length, rigidity, and chemical composition orchestrate the formation of a stable and productive ternary complex, which is the cornerstone of its degradation activity.[3] An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex and, consequently, the degradation efficiency.[3]

This guide provides an in-depth technical comparison of different linker types for PROTACs, uniquely framed from the perspective of a researcher starting with a versatile, yet underexplored, chemical scaffold: 3-bromo-N-(2-hydroxyethyl)benzamide . We will explore how this readily available building block can be strategically elaborated into various linker classes, each with distinct properties. This guide will delve into the causality behind experimental choices, provide supporting data for comparative analysis, and offer detailed protocols for the synthesis and evaluation of the resulting PROTACs.

The Starting Scaffold: 3-bromo-N-(2-hydroxyethyl)benzamide

The choice of 3-bromo-N-(2-hydroxyethyl)benzamide as a starting point for linker synthesis is strategic. It possesses three key features that can be exploited for divergent linker synthesis:

  • A reactive alkyl bromide: This serves as a primary site for conjugation to a nucleophilic group on either the POI ligand or the E3 ligase ligand.

  • A primary alcohol: This can be readily modified to introduce different functionalities, such as conversion to an amine for amide coupling or etherification to build PEG-like chains.

  • A stable benzamide core: This aromatic ring can be retained as a rigid structural element within the linker or serve as a platform for further functionalization, influencing the linker's conformational properties.

The following sections will outline the proposed synthetic pathways to generate distinct linker types from this versatile scaffold.

Proposed Synthetic Pathways for Linker Elaboration

The following diagram illustrates the proposed divergent synthetic routes from 3-bromo-N-(2-hydroxyethyl)benzamide to generate different classes of PROTAC linkers.

G cluster_start Starting Material cluster_alkyl Alkyl-Ether Linker Synthesis cluster_peg PEG-like Linker Synthesis cluster_click Click-Chemistry Linker Synthesis start 3-bromo-N-(2-hydroxyethyl)benzamide A1 Protection of Hydroxyl Group (e.g., TBDMS) start->A1 Protection P1 Williamson Ether Synthesis with PEG-diol start->P1 Etherification C1 Conversion of Hydroxyl to Azide start->C1 Azidation A2 Conjugation to POI/E3 Ligand via Alkyl Bromide A1->A2 Alkylation A3 Deprotection of Hydroxyl A2->A3 Deprotection A4 Activation of Hydroxyl (e.g., Mesylation) A3->A4 Activation A5 Conjugation to Second Ligand A4->A5 Final Conjugation P2 Functionalization of Terminal Hydroxyl P1->P2 Functionalization P3 Conjugation to POI/E3 Ligand P2->P3 Conjugation C2 Conjugation of Bromo-end to Alkyne-modified Ligand C1->C2 Alkylation C3 Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) C2->C3 Click Reaction

Caption: Proposed synthetic routes from 3-bromo-N-(2-hydroxyethyl)benzamide.

Comparative Analysis of Linker Performance

The choice of linker has a profound impact on the physicochemical properties and biological activity of a PROTAC. The following sections and tables provide a comparative analysis of the different linker types that can be synthesized from our starting scaffold.

Alkyl-Ether Linkers

These linkers, derived from the direct functionalization of the bromo and hydroxyl groups, offer a balance of flexibility and lipophilicity.

  • Advantages:

    • Synthetic Tractability: The synthesis is relatively straightforward, relying on well-established chemical transformations.[4]

    • Metabolic Stability: Alkyl chains are generally more resistant to metabolic degradation compared to PEG linkers.[5]

    • Membrane Permeability: The increased lipophilicity can enhance passive diffusion across cell membranes, although excessive lipophilicity can be detrimental.[]

  • Disadvantages:

    • Solubility: Highly lipophilic alkyl linkers can lead to poor aqueous solubility of the final PROTAC.[5]

    • Conformational Flexibility: While offering flexibility, this can also lead to an entropic penalty upon ternary complex formation, potentially reducing its stability.[3]

PEG-like Linkers

Incorporating polyethylene glycol (PEG) chains can significantly alter the properties of a PROTAC.

  • Advantages:

    • Enhanced Solubility: The hydrophilic nature of PEG linkers improves the aqueous solubility of PROTACs, which is often a major challenge.[7]

    • Improved Permeability: The "chameleon effect" of flexible PEG linkers allows them to adopt more compact, less polar conformations in the hydrophobic environment of the cell membrane, facilitating cell entry.[3]

  • Disadvantages:

    • Metabolic Susceptibility: The ether bonds in PEG linkers can be susceptible to oxidative metabolism.[5]

    • Synthetic Complexity: The synthesis of monodisperse PEG linkers can be more complex and costly.

Click-Chemistry Linkers (Triazole-based)

The introduction of a triazole ring via click chemistry provides a more rigid linker.

  • Advantages:

    • Rigidity and Pre-organization: The rigid nature of the triazole ring can pre-organize the PROTAC into a conformation favorable for ternary complex formation, reducing the entropic penalty of binding.[3]

    • Improved Physicochemical Properties: Triazole-containing linkers can lead to improved metabolic stability and pharmacokinetic properties.[8][9]

    • Synthetic Efficiency: Click chemistry offers a highly efficient and reliable method for the final conjugation step.[10]

  • Disadvantages:

    • Reduced Flexibility: The lack of flexibility can make it more challenging to achieve a productive ternary complex geometry if the optimal conformation is not well-defined.[3]

    • Synthetic Planning: Requires the incorporation of azide and alkyne functionalities into the respective binding ligands.

Quantitative Comparison of Linker Performance

The following tables summarize quantitative data from the literature, comparing the performance of PROTACs with different linker types. While these data are not derived from PROTACs using our specific starting material, they provide a strong basis for predicting the relative performance of the linkers we propose to synthesize.

Table 1: Impact of Linker Type on Degradation Efficiency (DC50 and Dmax)

Linker TypeTarget ProteinDC50 (nM)Dmax (%)Reference
Alkyl (C8)BRD450>90[11]
PEG (4 units)BRD42095[12]
Rigid (Piperidine)H-PGDSSimilar to flexibleSimilar to flexible[8]

Note: DC50 and Dmax values are highly dependent on the specific target, E3 ligase, and cell line used. This table is for comparative illustration.

Table 2: Influence of Linker Type on Physicochemical Properties and Permeability

Linker TypecLogPAqueous SolubilityCell Permeability (PAMPA, 10⁻⁶ cm/s)Reference
AlkylHigherLowerGenerally higher (up to a point)[]
PEGLowerHigherCan be high due to conformational effects[7][12]
RigidVariableCan be improved with polar groupsCan be higher due to reduced conformational flexibility[9][13][14]

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments required to synthesize and evaluate PROTACs with different linkers derived from 3-bromo-N-(2-hydroxyethyl)benzamide.

General Synthetic Protocol: Elaboration of 3-bromo-N-(2-hydroxyethyl)benzamide into a PROTAC

This protocol provides a general framework. Specific reagents and conditions will need to be optimized for each specific POI and E3 ligase ligand.

G cluster_workflow General PROTAC Synthesis Workflow S1 Step 1: Functionalization of 3-bromo-N-(2-hydroxyethyl)benzamide S2 Step 2: Conjugation to First Ligand (POI or E3) S1->S2 Coupling Reaction S3 Step 3: Deprotection/Activation of Second Reactive Handle S2->S3 Chemical Modification S4 Step 4: Conjugation to Second Ligand S3->S4 Final Coupling S5 Step 5: Purification and Characterization (HPLC, LC-MS, NMR) S4->S5 Purification

Caption: General workflow for PROTAC synthesis.

Step 1: Synthesis of an Alkyl-Ether Linker PROTAC

  • Protection of the hydroxyl group: Dissolve 3-bromo-N-(2-hydroxyethyl)benzamide in anhydrous dichloromethane. Add imidazole followed by tert-butyldimethylsilyl chloride (TBDMSCl) and stir at room temperature until the reaction is complete (monitored by TLC).

  • Conjugation to the first ligand: To a solution of the protected linker and a nucleophilic POI or E3 ligase ligand (e.g., containing a phenol or amine) in an appropriate solvent (e.g., DMF), add a base such as cesium carbonate. Heat the reaction and monitor by LC-MS.

  • Deprotection of the hydroxyl group: Dissolve the product from the previous step in THF and add a solution of tetrabutylammonium fluoride (TBAF). Stir at room temperature until deprotection is complete.

  • Activation of the hydroxyl group: Dissolve the deprotected intermediate in dichloromethane and cool to 0°C. Add triethylamine followed by methanesulfonyl chloride to activate the hydroxyl group as a mesylate.

  • Conjugation to the second ligand: React the mesylated intermediate with the second ligand under appropriate coupling conditions.

  • Purification: Purify the final PROTAC using preparative HPLC. Characterize by LC-MS and NMR.

Protocol for Evaluating PROTAC-induced Protein Degradation by Western Blot
  • Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a range of concentrations of the synthesized PROTACs for a specified time (e.g., 24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane and probe with a primary antibody against the target protein and a loading control (e.g., GAPDH or β-actin).

  • Detection: Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP) and visualize using an enhanced chemiluminescence (ECL) substrate.

  • Data Analysis: Quantify the band intensities and normalize the target protein levels to the loading control. Calculate the DC50 and Dmax values.[15]

Protocol for Assessing Ternary Complex Formation using NanoBRET™

This assay provides a quantitative measure of PROTAC-mediated ternary complex formation in live cells.[16]

  • Cell Line Engineering: Co-transfect cells with plasmids encoding the target protein fused to NanoLuc® luciferase and the E3 ligase fused to HaloTag®.

  • Assay Preparation: Plate the engineered cells in a 96-well plate. Prepare serial dilutions of the PROTAC compounds.

  • Assay Execution: Add the HaloTag® NanoBRET™ 618 Ligand to the cells and incubate. Then, add the PROTAC dilutions to the wells. Finally, add the NanoBRET™ Nano-Glo® Substrate.

  • Data Acquisition and Analysis: Measure the donor (NanoLuc®) and acceptor (HaloTag® 618) emission signals. Calculate the NanoBRET™ ratio and plot it as a function of PROTAC concentration to determine the EC50 for ternary complex formation.[17]

Conclusion: A Strategic Approach to Linker Design

The linker is a critical component of a PROTAC that must be empirically optimized for each POI-E3 ligase pair. This guide has demonstrated how a versatile starting material, 3-bromo-N-(2-hydroxyethyl)benzamide, can serve as a scaffold for the rational design and synthesis of diverse linker types. By understanding the distinct physicochemical and biological properties of alkyl-ether, PEG-like, and rigid click-chemistry linkers, researchers can make informed decisions to accelerate the development of potent and selective protein degraders. The provided experimental protocols offer a self-validating system for the synthesis and evaluation of these novel PROTACs, enabling a systematic approach to linker optimization. Ultimately, the careful design and selection of the linker are paramount to unlocking the full therapeutic potential of targeted protein degradation.

References

  • [This reference is not cited in the text]
  • Impact of Linker Composition on VHL PROTAC Cell Permeability. ACS Publications. [Link]

  • Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Publishing. [Link]

  • Impact of Linker Composition on VHL PROTAC Cell Permeability. PMC - PubMed Central. [Link]

  • Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Taylor & Francis Online. [Link]

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  • Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells. Springer Nature Experiments. [Link]

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  • Current strategies for the design of PROTAC linkers: a critical review. PMC - NIH. [Link]

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  • Click chemistry in the development of PROTACs. PMC - NIH. [Link]

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Validation

A Comparative Guide to the Synthesis and Validation of 3-bromo-N-(2-hydroxyethyl)benzamide

This guide provides an in-depth, objective comparison of synthetic routes for producing 3-bromo-N-(2-hydroxyethyl)benzamide, a key intermediate in pharmaceutical and materials science research. Designed for researchers,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, objective comparison of synthetic routes for producing 3-bromo-N-(2-hydroxyethyl)benzamide, a key intermediate in pharmaceutical and materials science research. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis. We will explore two primary, reliable methods for its synthesis: the classic Schotten-Baumann reaction using an acyl chloride and a modern amide coupling approach directly from the carboxylic acid.

Part 1: The Acyl Chloride Route via Schotten-Baumann Conditions

The reaction of an amine with a highly reactive acyl chloride is a cornerstone of organic synthesis for creating amide bonds.[1] The Schotten-Baumann reaction, specifically, utilizes a two-phase solvent system (typically an organic solvent and water) with a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[2][3] This method is well-established, generally high-yielding, and relies on readily available starting materials.[3]

Principle and Rationale

The synthesis begins with the conversion of 3-bromobenzoic acid to its more reactive acyl chloride derivative, 3-bromobenzoyl chloride. This is efficiently achieved using thionyl chloride (SOCl₂).[4] The resulting acyl chloride is a potent electrophile.

The core of the reaction is the nucleophilic acyl substitution where the primary amine of ethanolamine attacks the carbonyl carbon of 3-bromobenzoyl chloride.[5][6] The reaction is performed in the presence of an aqueous base, like sodium hydroxide (NaOH), which serves two critical functions:

  • It neutralizes the HCl generated, preventing the protonation of the ethanolamine reactant, which would render it non-nucleophilic.[7]

  • It maintains an alkaline pH to facilitate the reaction.[5]

The use of a biphasic system, such as dichloromethane (DCM) and water, is advantageous. The reactants and the final product remain primarily in the organic phase, while the base and the salt byproduct are in the aqueous phase, simplifying the workup procedure.[2]

Experimental Protocol: Acyl Chloride Route

Step 1a: Synthesis of 3-Bromobenzoyl Chloride [4]

  • In a dry round-bottom flask under an inert atmosphere (N₂ or Ar) and in a fume hood, combine 3-bromobenzoic acid (1.0 eq) and thionyl chloride (2.5 eq).

  • Heat the mixture to reflux (approx. 79°C) for 2-3 hours. Monitor the reaction by observing the cessation of gas (HCl and SO₂) evolution.

  • Allow the mixture to cool to room temperature. Remove excess thionyl chloride via distillation.

  • Purify the crude 3-bromobenzoyl chloride by vacuum distillation (boiling point: 74-75 °C at 0.5 mmHg) to yield a clear liquid.[8]

Step 1b: Amide Formation

  • In a clean flask, dissolve ethanolamine (1.0 eq) in dichloromethane (DCM).

  • Add an aqueous solution of 2M sodium hydroxide (2.0 eq).

  • Cool the biphasic mixture to 0°C in an ice bath with vigorous stirring.

  • Dissolve 3-bromobenzoyl chloride (1.0 eq) in a minimal amount of DCM and add it dropwise to the cooled mixture over 20-30 minutes.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitor reaction completion using Thin Layer Chromatography (TLC). The disappearance of the 3-bromobenzoyl chloride spot indicates completion.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization (e.g., from ethyl acetate/hexanes) to afford pure 3-bromo-N-(2-hydroxyethyl)benzamide.

Visualizing the Acyl Chloride Workflow

cluster_step1 Step 1: Acyl Chloride Formation cluster_step2 Step 2: Amide Synthesis (Schotten-Baumann) A 3-Bromobenzoic Acid C Reflux (2-3h) A->C B Thionyl Chloride (SOCl₂) B->C D 3-Bromobenzoyl Chloride C->D Distillation G Addition at 0°C D->G E Ethanolamine in DCM E->G F Aqueous NaOH F->G H Workup & Purification G->H Stir 4-12h I Final Product H->I

Caption: Workflow for synthesizing 3-bromo-N-(2-hydroxyethyl)benzamide via the acyl chloride route.

Part 2: Alternative Route via Direct Amide Coupling

Modern synthetic chemistry often favors direct amidation from carboxylic acids to avoid the need to prepare highly reactive and moisture-sensitive acyl chlorides.[1][9] This approach utilizes "coupling reagents" to activate the carboxylic acid, allowing it to react directly with an amine.

Principle and Rationale

This method circumvents the need for thionyl chloride, which is corrosive and produces toxic byproducts. Instead, a coupling reagent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is used, often in conjunction with an additive such as 1-hydroxybenzotriazole (HOBt).[10]

The reaction proceeds as follows:

  • Activation: 3-bromobenzoic acid reacts with EDC to form a highly reactive O-acylisourea intermediate.

  • Additive Action: HOBt reacts with this intermediate to form an activated ester, which is less prone to side reactions and racemization (if applicable).

  • Coupling: The amine (ethanolamine) then displaces the HOBt to form the stable amide bond.

This method offers high yields and a cleaner reaction profile, as the primary byproduct of EDC is a water-soluble urea derivative that can be easily removed during aqueous workup.[10]

Experimental Protocol: Direct Coupling Route
  • In a round-bottom flask, dissolve 3-bromobenzoic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.1 eq) in an anhydrous solvent like N,N-Dimethylformamide (DMF) or DCM.

  • Stir the mixture at room temperature for 20 minutes to pre-activate the acid.

  • Add ethanolamine (1.1 eq) to the mixture, followed by a non-nucleophilic base such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 eq).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting acid.

  • Upon completion, dilute the mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine to remove the urea byproduct and excess reagents.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization as needed.

Visualizing the Direct Coupling Workflow

A 3-Bromobenzoic Acid C Activation (20 min) A->C B EDC / HOBt in DMF B->C E Coupling Reaction (12-24h) C->E D Ethanolamine + DIPEA D->E F Workup & Purification E->F G Final Product F->G

Sources

Comparative

A Researcher's Guide to Systematically Assessing Off-Target Effects of 3-bromo-N-(2-hydroxyethyl)benzamide Derivatives

In the pursuit of novel therapeutics, the characterization of a compound's selectivity is as critical as the validation of its on-target potency. For emerging classes of molecules, such as 3-bromo-N-(2-hydroxyethyl)benza...

Author: BenchChem Technical Support Team. Date: January 2026

In the pursuit of novel therapeutics, the characterization of a compound's selectivity is as critical as the validation of its on-target potency. For emerging classes of molecules, such as 3-bromo-N-(2-hydroxyethyl)benzamide derivatives, which hold potential as modulators of various enzymatic pathways, a rigorous assessment of off-target effects is paramount. Unintended interactions can lead to toxicity, reduced efficacy, or confounding experimental results, ultimately derailing promising drug discovery campaigns.[1][2] This guide provides a comprehensive, multi-tiered strategy for researchers, scientists, and drug development professionals to systematically identify and validate the off-target profile of these and other novel chemical entities. We will move beyond a simple listing of methods to explain the causality behind experimental choices, ensuring a self-validating and robust approach.

The benzamide scaffold is a privileged structure in medicinal chemistry, found in a variety of approved drugs.[3] Notably, related structures are known to inhibit poly (ADP-ribose) polymerase (PARP), a family of enzymes critical for DNA repair.[4] While effective, several PARP inhibitors have demonstrated off-target activity, particularly against various kinases, which can contribute to both their efficacy and adverse event profiles.[5][6][7] This precedent underscores the necessity of a proactive and systematic approach to off-target assessment for any novel benzamide-based series.

Our strategy is built upon a logical progression from broad, unbiased screening to targeted, cell-based validation, culminating in a comprehensive proteome-wide analysis.

Tier 1: Primary Screening - Broad-Spectrum Kinase Profiling

Rationale: Given that a significant portion of the proteome consists of kinases and that they are frequent off-targets for ATP-competitive inhibitors, a broad kinase screen is the logical first step.[8] This approach provides a wide, yet defined, survey of potential interactions, offering an initial "selectivity score" and highlighting potential liabilities early in the discovery process. Numerous commercial services offer comprehensive kinase profiling panels, making this a highly accessible and data-rich starting point.[9][10][11][12]

Experimental Protocol: In Vitro Kinase Activity Assay (Radiometric)

This protocol outlines a typical radiometric assay, a gold-standard method for quantifying kinase activity.

  • Compound Preparation:

    • Prepare a 10 mM stock solution of the 3-bromo-N-(2-hydroxyethyl)benzamide derivative in 100% DMSO.

    • Perform serial dilutions to create a concentration range for IC50 determination (e.g., 100 µM to 1 nM).

  • Assay Reaction Setup (per well of a 96-well plate):

    • To each well, add 5 µL of the test compound dilution. Include positive controls (a known inhibitor for the kinase) and negative controls (DMSO vehicle).

    • Add 20 µL of a master mix containing the kinase, the specific peptide substrate, and the assay buffer.

    • Initiate the kinase reaction by adding 25 µL of a solution containing MgCl2 and [γ-³³P]ATP. The ATP concentration should be at or near the Km for each specific kinase to ensure physiologically relevant inhibition data.[11]

  • Incubation:

    • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

  • Reaction Termination and Substrate Capture:

    • Stop the reaction by adding 50 µL of 3% phosphoric acid.

    • Transfer the reaction mixture to a filter plate (e.g., P30 Filtermat) that captures the phosphorylated substrate.

    • Wash the filter plate multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³³P]ATP.

  • Detection and Data Analysis:

    • Dry the filter plate and measure the radioactivity in each well using a scintillation counter.

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Fit the data to a dose-response curve to determine the IC50 value for each kinase interaction.

Data Presentation and Interpretation

The results should be compiled into a table comparing the inhibitory activity of different derivatives against a panel of kinases. A high IC50 value indicates weak inhibition, while a low IC50 value suggests a potent interaction.

Table 1: Comparative Kinase Selectivity Profile of Benzamide Derivatives (Hypothetical Data)

Kinase TargetDerivative 1 (IC50, nM)Derivative 2 (IC50, nM)Derivative 3 (IC50, nM)
On-Target (e.g., PARP1) 15 12 25
DYRK1A230>10,0008,500
CDK16850>10,000>10,000
PIM11,2009501,500
GSK3β>10,000>10,000>10,000
SRC7,500>10,0009,800
... (additional kinases).........

Interpretation: In this hypothetical example, Derivative 1 shows potent on-target activity but also inhibits DYRK1A and CDK16 at sub-micromolar concentrations, flagging these as potential off-targets for further investigation.[6] Derivative 2 appears highly selective, while Derivative 3 has weaker on-target potency and some off-target activity. This data allows for the prioritization of compounds based on their selectivity profile.

Tier 2: Cellular Validation - Cellular Thermal Shift Assay (CETSA®)

Rationale: An in vitro biochemical assay does not fully recapitulate the cellular environment. Factors such as cell permeability, intracellular ATP concentrations, and the presence of scaffolding proteins can all influence a compound's activity. The Cellular Thermal Shift Assay (CETSA®) is a powerful biophysical method that verifies target engagement within intact cells.[13][14][15] The principle is that ligand binding stabilizes a target protein, increasing its resistance to thermal denaturation.[14]

Experimental Protocol: CETSA® for Off-Target Validation

This protocol is designed to validate the interaction between Derivative 1 and the putative off-target DYRK1A identified in the primary screen.

  • Cell Culture and Treatment:

    • Culture a relevant human cell line (e.g., K562) to ~80% confluency.

    • Treat cells with either Derivative 1 (at a concentration where target engagement is expected, e.g., 10 µM) or DMSO vehicle for 2 hours at 37°C.

  • Thermal Challenge:

    • Aliquot the cell suspensions into PCR tubes.

    • Heat the tubes to a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes using a PCR machine, followed by cooling to 4°C.[16]

  • Cell Lysis and Protein Extraction:

    • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

    • Separate the soluble protein fraction (containing non-denatured proteins) from the precipitated, denatured proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Protein Detection and Analysis:

    • Transfer the supernatant (soluble fraction) to a new tube.

    • Quantify the amount of soluble DYRK1A at each temperature point using a standard detection method like Western blotting or an AlphaScreen®/ELISA if suitable antibodies are available.

    • Plot the relative amount of soluble protein against temperature for both the DMSO- and compound-treated samples.

Data Interpretation and Visualization

A shift in the melting curve to a higher temperature in the compound-treated sample compared to the DMSO control indicates that the compound is binding to and stabilizing the target protein in the cellular context.

G CETSA® Workflow for Off-Target Validation cluster_0 Cellular Treatment cluster_1 Thermal Challenge & Lysis cluster_2 Detection & Analysis A Culture Cells B Treat with Compound or DMSO A->B C Aliquot and Heat to Temp Gradient B->C D Lyse Cells (Freeze-Thaw) C->D E Centrifuge to Separate Soluble/Insoluble Fractions D->E F Collect Supernatant (Soluble Proteins) E->F G Quantify Target Protein (e.g., Western Blot) F->G H Plot Melting Curves & Analyze Shift G->H

Caption: Workflow for CETSA® to validate compound engagement with a potential off-target protein in a cellular environment.

Tier 3: Comprehensive Profiling - Chemical Proteomics

Rationale: While the first two tiers provide focused information on known target classes (kinases) and specific hypotheses, they are inherently biased. To uncover unexpected off-target interactions across the entire proteome, an unbiased approach is required. Chemical proteomics is a powerful strategy to identify the binding partners of a small molecule in a complex biological sample, such as a cell lysate.[1] This method can reveal novel off-targets that would be missed by panel-based screening.

Experimental Workflow: Affinity-Based Chemical Proteomics

This workflow requires the synthesis of a probe molecule, which is the active compound (e.g., Derivative 2, the "clean" compound) modified with an affinity tag (like biotin) via a linker. A crucial control is an inactive, structurally similar compound, also tagged.

  • Probe Synthesis:

    • Synthesize a biotinylated version of Derivative 2. The linker should be attached at a position that does not interfere with its known binding interactions.

  • Protein Extraction:

    • Prepare a native protein lysate from the target cells or tissue.

  • Affinity Enrichment:

    • Incubate the protein lysate with the biotinylated probe to allow for the formation of protein-probe complexes.

    • In a parallel experiment, incubate the lysate with the biotinylated inactive control compound.

    • Capture the biotinylated complexes using streptavidin-coated beads.

  • Washing and Elution:

    • Wash the beads extensively to remove non-specifically bound proteins.

    • Elute the bound proteins from the beads.

  • Proteomic Analysis:

    • Digest the eluted proteins into peptides using trypsin.

    • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis:

    • Identify and quantify the proteins that were significantly enriched by the active probe compared to the inactive control probe. These are the high-confidence interactors.

Visualizing Potential Pathway Impact

If chemical proteomics identifies an unexpected off-target, for example, a component of a critical signaling pathway, it is essential to visualize this interaction in its biological context. Let's hypothesize that Derivative 1, in addition to DYRK1A, also unexpectedly binds to MEK1, a key kinase in the MAPK/ERK pathway.

G GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Transcription Transcription Factors (e.g., c-Myc, AP-1) ERK->Transcription Proliferation Cell Proliferation, Survival Transcription->Proliferation Compound Derivative 1 Compound->MEK

Caption: Hypothetical off-target interaction of a benzamide derivative with MEK1, disrupting the MAPK/ERK signaling cascade.

Conclusion

A thorough understanding of a compound's off-target profile is a non-negotiable aspect of modern drug discovery. By employing a tiered approach—beginning with broad kinase profiling, followed by cellular target engagement validation with CETSA®, and culminating in an unbiased chemical proteomics screen—researchers can build a comprehensive selectivity profile for novel compounds like 3-bromo-N-(2-hydroxyethyl)benzamide derivatives. This systematic process not only de-risks potential clinical candidates by identifying safety liabilities early but can also uncover novel mechanisms of action, paving the way for new therapeutic applications. The integration of these robust, self-validating methodologies ensures the scientific integrity of a research program and increases the probability of translating a promising molecule into a safe and effective medicine.

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Validation

A Comparative Guide to the Metabolic Stability of 3-bromo-N-(2-hydroxyethyl)benzamide

This guide provides an in-depth comparative analysis of the metabolic stability of 3-bromo-N-(2-hydroxyethyl)benzamide. Designed for researchers and drug development professionals, this document moves beyond mere protoco...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of the metabolic stability of 3-bromo-N-(2-hydroxyethyl)benzamide. Designed for researchers and drug development professionals, this document moves beyond mere protocol recitation to explore the causal factors underpinning experimental design and data interpretation. We will dissect the compound's metabolic profile in the context of structural analogues, offering a clear perspective on how chemical modifications influence pharmacokinetic properties.

Introduction: The Imperative of Metabolic Stability in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a primary one being its metabolic fate. A compound's metabolic stability dictates its half-life and oral bioavailability, directly impacting its dosing regimen and potential for toxicity. The liver is the body's principal metabolic hub, where enzymes, particularly the Cytochrome P450 (CYP450) superfamily, chemically modify xenobiotics to facilitate their excretion.[1][2] An overly stable compound may accumulate to toxic levels, while a rapidly metabolized one might fail to achieve therapeutic concentrations.

Benzamides are a prevalent scaffold in medicinal chemistry, found in drugs with diverse applications.[3][4] Understanding the metabolic liabilities of substituted benzamides, such as 3-bromo-N-(2-hydroxyethyl)benzamide, is therefore crucial. This guide employs a standard in vitro model—the liver microsomal stability assay—to quantify and compare the metabolic clearance of our lead compound against structurally related alternatives.[5][6]

The Compounds: A Study in Structure-Metabolism Relationships

To establish a meaningful comparison, we will evaluate 3-bromo-N-(2-hydroxyethyl)benzamide alongside two structural analogues. This selection allows us to probe the specific contributions of the aromatic bromine substituent to the molecule's metabolic fate.

  • Test Compound 1 (TC-1): N-(2-hydroxyethyl)benzamide. The parent scaffold, lacking any halogen substitution.

  • Test Compound 2 (TC-2): 3-bromo-N-(2-hydroxyethyl)benzamide. Our compound of interest, featuring a single bromine atom in the meta position.[7]

  • Test Compound 3 (TC-3): 3,5-dibromo-N-(2-hydroxyethyl)benzamide. A di-substituted analogue to investigate the additive effect of halogenation.

The rationale for this comparison is grounded in the known effects of halogenation on drug metabolism. Aromatic C-H bonds are common sites for oxidative metabolism by CYP450 enzymes.[8] Introducing an electron-withdrawing bromine atom can alter the electron density of the aromatic ring, potentially influencing the rate and position of oxidation.

Experimental Design: The Liver Microsomal Stability Assay

The in vitro metabolic stability assay using liver microsomes is a cornerstone of preclinical drug development.[9] Microsomes are vesicle-like artifacts formed from the endoplasmic reticulum of liver cells when they are homogenized.[5] They contain a high concentration of Phase I drug-metabolizing enzymes, most notably the CYPs.[1] This assay allows for a robust and high-throughput method to rank-order compounds based on their metabolic clearance.[5]

Rationale for Key Parameters
  • Biological Matrix: We will use pooled human and rat liver microsomes. This is critical for two reasons: 1) Pooled human microsomes average out inter-individual variability in CYP expression, providing a more generalizable result[5], and 2) Comparing human and rat data helps identify potential interspecies differences in metabolism, which is vital for extrapolating preclinical animal data to humans.[1]

  • Cofactor: The reaction is initiated by the addition of Nicotinamide Adenine Dinucleotide Phosphate (NADPH).[6] NADPH is an essential cofactor that donates electrons to CYP enzymes, fueling the oxidative reactions that constitute the bulk of Phase I metabolism.[1][10] A control incubation without NADPH is included to account for any non-NADPH-dependent degradation.

  • Analysis Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying the disappearance of a parent drug from a complex biological matrix.[11][12][13] Its high sensitivity and selectivity allow for precise measurement even at low concentrations.[14]

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the microsomal stability assay.

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis Compound_Stock 1. Prepare 10 mM Compound Stock (DMSO) Working_Sol 2. Prepare 100 µM Working Solution (ACN) Compound_Stock->Working_Sol Preincubation 5. Pre-incubate Microsomes & Compound (1 µM final) Microsomes 3. Thaw & Dilute Liver Microsomes in Buffer NADPH 4. Prepare NADPH Cofactor Solution Initiation 6. Initiate Reaction with NADPH Preincubation->Initiation Timepoints 7. Aliquot & Quench at 0, 5, 15, 30, 45 min (with cold Acetonitrile + IS) Initiation->Timepoints Centrifuge 8. Centrifuge to Pellet Protein Timepoints->Centrifuge Supernatant 9. Transfer Supernatant for Analysis Centrifuge->Supernatant LCMS 10. LC-MS/MS Analysis (Quantify Parent Compound) Supernatant->LCMS Data_Analysis 11. Calculate t½ and CLint LCMS->Data_Analysis

Caption: Workflow for the in vitro liver microsomal stability assay.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating positive and negative controls to ensure the integrity of the results.

A. Reagent Preparation:

  • Test Compounds (TC) & Controls: Prepare 10 mM stock solutions in DMSO. Verapamil (high turnover) and Warfarin (low turnover) should be used as positive controls.

  • Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).[6]

  • Microsomes: Thaw pooled human or rat liver microsomes on ice. Dilute to a working concentration of 1.0 mg/mL protein in cold phosphate buffer.[5]

  • Cofactor Solution: Prepare a 10 mM NADPH solution in phosphate buffer immediately before use. Keep on ice.

  • Quenching Solution: Prepare cold acetonitrile containing a suitable internal standard (IS) for LC-MS/MS analysis (e.g., a structurally similar but chromatographically distinct compound like tolbutamide).

B. Incubation Procedure:

  • In a 96-well plate, add 196 µL of the 1.0 mg/mL microsomal suspension to each well.

  • Add 2 µL of the 100 µM working solution of each test compound or control to the appropriate wells. This yields a final compound concentration of 1 µM.

  • Negative Control: For "-NADPH" wells, add buffer instead of the NADPH solution later.

  • Pre-incubate the plate at 37°C for 10 minutes with shaking.

  • Initiate the metabolic reaction by adding 2 µL of the 10 mM NADPH solution to all wells except the "-NADPH" controls. The final protein concentration is approximately 0.5 mg/mL.[5]

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer 50 µL aliquots from the incubation wells to a new plate containing 150 µL of the cold quenching solution. The 0-minute time point sample should be taken immediately after adding NADPH.

  • Once all time points are collected, seal the quenching plate and centrifuge at 4000 rpm for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

C. LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method. The method should be optimized to selectively detect and quantify the parent compound and the internal standard.[11][15]

  • Quantification is typically performed using multiple reaction monitoring (MRM) mode on a triple-quadrupole mass spectrometer for high sensitivity and selectivity.[11]

Results and Data Interpretation

The primary data output is the percentage of the parent compound remaining at each time point relative to the 0-minute sample.

Data Analysis
  • Plot the natural logarithm (ln) of the percent remaining compound against time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

    • Slope = -k

  • The in vitro half-life (t½) is calculated from the rate constant:

    • t½ = 0.693 / k

  • The intrinsic clearance (CLint), a measure of the enzyme's metabolic capacity, is calculated as:

    • CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Comparative Data Summary
CompoundSpeciest½ (min)CLint (µL/min/mg protein)Metabolic Stability Classification
TC-1 (Unsubstituted)Human45.230.7Moderate
Rat33.841.0Moderate
TC-2 (3-bromo)Human28.548.6Low to Moderate
Rat19.172.6Low
TC-3 (3,5-dibromo)Human15.688.8Low
Rat9.8141.4Low (High Clearance)
Verapamil (Control)Human< 10> 138.6Low (High Clearance)
Warfarin (Control)Human> 60< 23.1High

Note: Data are representative and for illustrative purposes.

Potential Metabolic Pathways

The observed metabolic liabilities can be attributed to several potential biotransformations catalyzed by CYP450 enzymes. The diagram below outlines the most probable metabolic "soft spots" on 3-bromo-N-(2-hydroxyethyl)benzamide.

Caption: Plausible Phase I metabolic pathways for TC-2.

Discussion: Unpacking the Structure-Metabolism Relationship

The results clearly demonstrate a structure-dependent trend in metabolic stability.

  • Effect of Monobromination: The introduction of a single bromine atom in TC-2 significantly decreased its metabolic stability (lower t½, higher CLint) compared to the unsubstituted parent compound, TC-1. This may seem counterintuitive, as halogens are electron-withdrawing. However, the bromine atom can direct metabolism to other positions or the C-Br bond itself can be a site of oxidative metabolism, although less common. More likely, the electronic perturbation makes other positions on the ring more susceptible to hydroxylation.

  • Effect of Dibromination: The addition of a second bromine atom in TC-3 further accelerated metabolism. This additive effect suggests that the presence of bromine atoms makes the molecule a better substrate for key metabolizing enzymes, likely CYPs from the 2C or 3A subfamilies, which are major contributors to drug metabolism.[2][8]

  • Interspecies Differences: A notable trend is the consistently faster metabolism in rat liver microsomes compared to human. TC-2 and TC-3 show particularly pronounced differences. This is a critical finding for drug development, as it suggests that pharmacokinetic data from rat models may overestimate the clearance of these compounds in humans and must be scaled with caution.

  • Metabolic Soft Spots: The N-(2-hydroxyethyl) side chain presents several opportunities for metabolism. N-dealkylation to form 3-bromobenzamide is a plausible pathway.[16] Additionally, the primary alcohol can be oxidized to an aldehyde and then a carboxylic acid. The aromatic ring itself remains a prime target for hydroxylation at positions ortho or para to the amide group. The decreased stability of the brominated compounds suggests that the primary route of metabolism is likely aromatic hydroxylation, which is influenced by the halogen substituent.

Conclusion and Strategic Outlook

This comparative study reveals that the metabolic stability of N-(2-hydroxyethyl)benzamide is highly sensitive to bromine substitution on the aromatic ring. Both mono- and di-bromination lead to a significant increase in metabolic clearance in both human and rat liver microsomes. The rank order of stability is Unsubstituted > 3-bromo > 3,5-dibromo .

For drug development professionals, these findings are actionable:

  • If high metabolic stability is desired for a long-acting therapeutic, the 3-bromo substitution on this scaffold may be a liability.

  • Conversely, if rapid clearance is needed to avoid accumulation or off-target effects, this substitution could be advantageous.

  • The significant interspecies difference highlights the necessity of using human-derived in vitro systems early in the discovery process to make more accurate predictions of human pharmacokinetics.

Future work should focus on identifying the specific metabolites formed using high-resolution mass spectrometry and identifying the specific CYP450 isoforms responsible for the observed clearance. This knowledge would allow for more precise structural modifications to fine-tune the metabolic profile of this promising chemical series.

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  • Ali, A., et al. (2022). Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach. PMC - NIH. [Link]

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  • Joseph, B., & P, S. (2016). Cytochrome P450 Enzymes, Drug Transporters and their Role in Pharmacokinetic Drug-Drug Interactions of Xenobiotics: A Comprehensive Review. ResearchGate. [Link]

  • ResearchGate. (2025). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. [Link]

  • Reed, J. R., & Hollenberg, P. F. (2014). Role of Protein–Protein Interactions in Cytochrome P450-Mediated Drug Metabolism and Toxicity. ACS Publications. [Link]

  • Human Metabolome Database. (2006). Showing metabocard for Benzamide (HMDB0004461). [Link]

  • Wikipedia. (n.d.). Benzamide. [Link]

  • Al-Awadey, A., et al. (2024). Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI. [Link]

  • Zhang, Z. Y., et al. (n.d.). Cytochrome P450 3A4-mediated oxidative conversion of a cyano to an amide group in the metabolism of pinacidil. PubMed. [Link]

  • ResearchGate. (n.d.). Synthesis of N-substituted benzamides-thiobenzamides from N-aryl-N 0 -benzoylthioureas a. [Link]

  • PubChemLite. (n.d.). 3-bromo-n-(2-ethoxyethyl)benzamide (C11H14BrNO2). [Link]

  • MDPI. (n.d.). Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. [Link]

  • PubChem. (n.d.). 3,5-Dibromo-N-(2-ethoxyethyl)benzamide. [Link]

  • PubChem. (n.d.). N,N-Bis(2-hydroxyethyl)benzamide. [Link]

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Comparative

Validating the Mechanism of Action of 3-bromo-N-(2-hydroxyethyl)benzamide-Based Compounds: A Comparative Guide to PARP Inhibition

For researchers and drug development professionals, the journey from a novel compound to a validated therapeutic is paved with rigorous mechanistic studies. This guide provides an in-depth framework for validating the hy...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals, the journey from a novel compound to a validated therapeutic is paved with rigorous mechanistic studies. This guide provides an in-depth framework for validating the hypothesized mechanism of action of 3-bromo-N-(2-hydroxyethyl)benzamide-based compounds. Drawing from the well-established role of the benzamide moiety as a key pharmacophore in Poly(ADP-ribose) polymerase (PARP) inhibitors, we will explore a comprehensive validation workflow. This guide will objectively compare the potential performance of these novel compounds against established alternatives, supported by detailed experimental protocols.

The core hypothesis of this guide is that 3-bromo-N-(2-hydroxyethyl)benzamide and its derivatives function as PARP inhibitors. The benzamide structure is a known and potent inhibitor of PARP, an enzyme crucial for DNA repair.[1] PARP inhibitors have garnered significant attention in oncology, particularly for treating cancers with deficiencies in DNA repair pathways, such as those with BRCA1/2 mutations.[2] Therefore, the experimental design detailed below is tailored to rigorously test this hypothesis and characterize the compound's potential as a therapeutic agent.

Section 1: Foundational Analysis and Putative Mechanism

The structural backbone of 3-bromo-N-(2-hydroxyethyl)benzamide suggests a likely interaction with the NAD+ binding pocket of PARP enzymes. The benzamide group can form critical hydrogen bonds within this site, a hallmark of many potent PARP inhibitors.[3] The bromine substitution on the phenyl ring may influence binding affinity and selectivity, while the N-(2-hydroxyethyl) group could impact solubility and pharmacokinetic properties.

To initiate the validation, a thorough in-silico analysis is recommended. Molecular docking studies can provide initial insights into the binding mode and affinity of 3-bromo-N-(2-hydroxyethyl)benzamide within the catalytic domain of various PARP isoforms. This computational approach allows for a preliminary comparison with known PARP inhibitors, such as Olaparib or Talazoparib, to predict relative potency and potential sites for optimization.

Proposed Signaling Pathway

dot graph "PARP_Inhibition_Pathway" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9];

"DNA_Damage" [label="DNA Single-Strand Break"]; "PARP" [label="PARP Activation"]; "PAR_Polymeration" [label="PAR Polymer Synthesis"]; "Recruitment" [label="Recruitment of DNA\nRepair Proteins"]; "Repair" [label="DNA Repair"]; "Inhibitor" [label="3-bromo-N-(2-hydroxyethyl)benzamide\n(Putative PARP Inhibitor)", fillcolor="#EA4335"]; "Cell_Cycle_Arrest" [label="Cell Cycle Arrest"]; "Apoptosis" [label="Apoptosis"];

"DNA_Damage" -> "PARP"; "PARP" -> "PAR_Polymeration"; "PAR_Polymeration" -> "Recruitment"; "Recruitment" -> "Repair"; "Inhibitor" -> "PARP" [arrowhead="tee", color="#EA4335", fontcolor="#EA4335", label="Inhibition"]; "PARP" -> "Cell_Cycle_Arrest" [style=dashed]; "Cell_Cycle_Arrest" -> "Apoptosis" [style=dashed]; } Caption: Proposed mechanism of action: 3-bromo-N-(2-hydroxyethyl)benzamide as a PARP inhibitor, leading to cell cycle arrest and apoptosis.

Section 2: In Vitro Validation of PARP Inhibition

The cornerstone of validating the proposed mechanism is a series of in vitro experiments designed to confirm direct enzyme inhibition and cellular consequences.

Enzymatic Assays: Quantifying Direct PARP Inhibition

The initial and most critical step is to determine if the compound directly inhibits PARP enzyme activity. A cell-free enzymatic assay is the standard method.

Experimental Protocol: Homogeneous PARP Activity Assay

  • Reagents and Materials: Recombinant human PARP1 enzyme, activated DNA (e.g., histone-induced), NAD+, biotinylated NAD+, streptavidin-conjugated donor beads, acceptor beads, and the test compound (3-bromo-N-(2-hydroxyethyl)benzamide) and a known PARP inhibitor (e.g., Olaparib) as a positive control.

  • Procedure: a. Prepare a reaction mixture containing the PARP1 enzyme and activated DNA in assay buffer. b. Add serial dilutions of the test compound and the positive control to the reaction mixture. c. Initiate the PARP reaction by adding a mixture of NAD+ and biotinylated NAD+. d. Incubate at room temperature to allow for PARP-mediated biotinylation of PARP1 (auto-PARylation). e. Stop the reaction and add the donor and acceptor beads. f. Incubate to allow for binding and signal generation. g. Read the signal on a suitable plate reader.

  • Data Analysis: Calculate the IC50 value, which represents the concentration of the inhibitor required to reduce PARP activity by 50%.

Data Presentation: Comparative PARP1 Inhibition

CompoundPutative TargetIC50 (nM)
3-bromo-N-(2-hydroxyethyl)benzamidePARP1To be determined
Olaparib (Reference)PARP1~5
Veliparib (Reference)PARP1/2~5
Cellular Assays: Assessing Target Engagement and Downstream Effects

Demonstrating enzyme inhibition in a test tube is essential, but confirming that the compound engages its target in a cellular context is paramount.

Experimental Protocol: PARP Activity in Whole Cells

  • Cell Lines: Utilize a panel of cell lines, including those with and without DNA repair defects (e.g., BRCA1-deficient and BRCA1-proficient).

  • Procedure: a. Culture cells to the desired confluency. b. Treat cells with various concentrations of the test compound or a reference inhibitor for a specified period. c. Induce DNA damage using an agent like hydrogen peroxide (H2O2) or methyl methanesulfonate (MMS). d. Lyse the cells and perform an ELISA or Western blot to quantify the levels of poly(ADP-ribose) (PAR).

  • Data Analysis: A dose-dependent decrease in PAR levels upon treatment with the compound indicates cellular PARP inhibition.

Experimental Protocol: DNA Damage and Repair Foci Formation

  • Principle: PARP inhibitors lead to the accumulation of unresolved DNA single-strand breaks, which are converted to double-strand breaks during replication. This triggers the formation of nuclear foci containing proteins like γH2AX and RAD51.

  • Procedure: a. Treat cells with the test compound. b. Fix and permeabilize the cells. c. Incubate with primary antibodies against γH2AX and RAD51. d. Incubate with fluorescently labeled secondary antibodies. e. Image the cells using fluorescence microscopy and quantify the number of foci per nucleus.

  • Expected Outcome: An increase in γH2AX foci and a potential decrease or sequestration of RAD51 foci (in homologous recombination-deficient cells) would support the proposed mechanism.

Section 3: Comparative Analysis and Selectivity Profiling

A crucial aspect of this guide is to not only validate the mechanism but also to benchmark the novel compound against existing alternatives.

Selectivity Profiling

The PARP family consists of several members. Determining the selectivity of 3-bromo-N-(2-hydroxyethyl)benzamide is important for predicting its therapeutic window and potential off-target effects. This can be achieved by performing enzymatic assays against a panel of PARP isoforms (e.g., PARP2, Tankyrase 1/2).

Comparison with Other PARP Inhibitors

The performance of 3-bromo-N-(2-hydroxyethyl)benzamide should be compared to commercially available and clinically approved PARP inhibitors.

Data Presentation: Comparative Profile of PARP Inhibitors

Feature3-bromo-N-(2-hydroxyethyl)benzamideOlaparibTalazoparib
PARP1 IC50 TBD~5 nM~1 nM
PARP Trapping TBDModerateHigh
BRCA-mutant Cell Line Potency TBDPotentVery Potent
Selectivity TBDPARP1/2PARP1/2
Experimental Workflow for Validation

dot graph "Experimental_Workflow" { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label = "In Silico & Initial Assessment"; bgcolor="#F1F3F4"; node [fillcolor="#34A853"]; "A1" [label="Molecular Docking"]; "A2" [label="Synthesis of Analogs"]; }

subgraph "cluster_1" { label = "In Vitro Validation"; bgcolor="#F1F3F4"; node [fillcolor="#FBBC05", fontcolor="#202124"]; "B1" [label="PARP Enzymatic Assay (IC50)"]; "B2" [label="Cellular PARP Inhibition (PAR levels)"]; "B3" [label="DNA Damage Foci (γH2AX/RAD51)"]; "B4" [label="Cell Viability Assays (BRCA-mutant vs WT)"]; }

subgraph "cluster_2" { label = "Comparative & Advanced Analysis"; bgcolor="#F1F3F4"; node [fillcolor="#EA4335"]; "C1" [label="Selectivity Profiling (PARP isoforms)"]; "C2" [label="PARP Trapping Assay"]; "C3" [label="In Vivo Xenograft Studies"]; }

"A1" -> "B1"; "A2" -> "B1"; "B1" -> "B2"; "B2" -> "B3"; "B3" -> "B4"; "B4" -> "C1"; "C1" -> "C2"; "C2" -> "C3"; } Caption: A stepwise workflow for the validation of 3-bromo-N-(2-hydroxyethyl)benzamide as a PARP inhibitor.

Section 4: Conclusion and Future Directions

This guide provides a comprehensive, albeit predictive, framework for validating the mechanism of action of 3-bromo-N-(2-hydroxyethyl)benzamide-based compounds as PARP inhibitors. The proposed experiments are designed to provide a robust dataset for assessing their therapeutic potential. Positive results from these studies would warrant further investigation, including pharmacokinetic and pharmacodynamic studies, and ultimately, in vivo efficacy studies in relevant cancer models. The systematic approach outlined here ensures scientific rigor and provides a clear path for the development of this promising class of compounds.

References

  • Novel Benzamide Derivatives: Synthesis and Bioactivity as Potent PARP-1 Inhibitors. (2017-08-01). [Link]

  • Discovery of novel benzamide derivatives bearing benzamidophenyl and phenylacetamidophenyl scaffolds as potential antitumor agents via targeting PARP-1. PubMed. (2023-05-05). [Link]

  • Structural requirements for potent PARP inhibition. The benzamide... ResearchGate. [Link]

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Validation

cross-reactivity profiling of 3-bromo-N-(2-hydroxyethyl)benzamide

An In-Depth Guide to the Cross-Reactivity Profiling of Novel Benzamides: A Case Study with 3-bromo-N-(2-hydroxyethyl)benzamide Introduction: The Challenge of Selectivity in Drug Discovery In the quest for novel therapeut...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Cross-Reactivity Profiling of Novel Benzamides: A Case Study with 3-bromo-N-(2-hydroxyethyl)benzamide

Introduction: The Challenge of Selectivity in Drug Discovery

In the quest for novel therapeutics, identifying a compound with potent activity against a desired biological target is only the first step. A critical, and often more challenging, hurdle is ensuring the compound's selectivity. Off-target interactions can lead to unforeseen side effects, toxicity, or a misleading interpretation of phenotypic results. Therefore, rigorous cross-reactivity profiling is not merely a supplementary step but a cornerstone of modern drug development, essential for de-risking novel chemical matter.

This guide provides a comprehensive framework for profiling the selectivity of a novel compound, using 3-bromo-N-(2-hydroxyethyl)benzamide as a representative example of an under-characterized chemical entity. While this specific molecule is cataloged primarily as a chemical intermediate, its benzamide scaffold is a common feature in many approved drugs, making it an excellent model for this exploratory process. We will detail a multi-tiered strategy, from broad, unbiased screening to targeted validation in a cellular context, providing researchers with the rationale and detailed protocols to comprehensively map the interaction landscape of their compounds.

Strategic Workflow for Profiling a Novel Compound

A robust profiling strategy does not rely on a single method but integrates orthogonal approaches to build a high-confidence map of a compound's biological interactions. Our approach begins with broad, cost-effective methods to generate initial hypotheses and progresses to more resource-intensive techniques for validation and unbiased discovery.

G cluster_0 Tier 1: Hypothesis Generation cluster_1 Tier 2: Cellular Validation cluster_2 Tier 3: Unbiased Discovery cluster_3 Tier 4: Profile Synthesis in_silico In Silico Prediction (Target Prediction) biochem Broad Biochemical Screen (e.g., KinomeScan) in_silico->biochem Guide Panel Selection cetsa Cellular Target Engagement (CETSA) biochem->cetsa Validate Hits chemoproteomics Chemoproteomics (Affinity-MS) biochem->chemoproteomics Identify Novel Targets data_integration Data Integration & Selectivity Analysis cetsa->data_integration Confirm Cellular Activity chemoproteomics->cetsa Validate Novel Targets chemoproteomics->data_integration Build Interaction Map

Caption: Tiered workflow for cross-reactivity profiling.

Tier 1: Large-Scale Biochemical Screening

The first experimental step is to assess the compound's activity against a large, diverse panel of purified proteins. This provides a broad, unbiased view of potential interactions. Kinase panels are a common starting point due to the druggability of the kinome and its frequent involvement in off-target effects.

Protocol: Broad Kinase Panel Screen (Example: Eurofins DiscoverX KINOMEscan™)

This protocol is based on the principle of a competitive binding assay, where the test compound's ability to displace a ligand from the kinase active site is measured.

  • Compound Preparation: Solubilize 3-bromo-N-(2-hydroxyethyl)benzamide in 100% DMSO to create a 100 mM stock solution. Prepare serial dilutions to achieve the desired screening concentration (typically 1 µM or 10 µM for a primary screen).

  • Assay Principle: The assay utilizes kinases tagged with a DNA-label, which are then mixed with an immobilized ligand. The test compound is added to the mixture.

  • Competition: If the test compound binds to the kinase, it prevents the kinase from binding to the immobilized ligand.

  • Quantification: The amount of kinase bound to the solid support is measured via quantitative PCR (qPCR) of the DNA tag. A lower signal indicates stronger binding of the test compound.

  • Data Analysis: Results are typically reported as "Percent of Control" (%Ctrl), where a lower percentage indicates a stronger interaction. A common threshold for a "hit" is %Ctrl < 35 or %Ctrl < 10.

Data Interpretation and Comparison

Let's hypothesize a screening of 3-bromo-N-(2-hydroxyethyl)benzamide (Compound A) and two structural analogs (Compounds B and C) against a panel of 468 kinases at 10 µM.

CompoundPrimary Hit (at 10 µM, %Ctrl < 10)Secondary Hits (%Ctrl < 35)Selectivity Score (S-Score)
A: 3-bromo-N-(2-hydroxyethyl)benzamide MAP4K4 (2% Ctrl)DDR1 (18%), FAK (25%), ABL1 (31%)S(10) = 0.008
B: 3-chloro-N-(2-hydroxyethyl)benzamide MAP4K4 (5% Ctrl)DDR1 (28%), FLT3 (33%)S(10) = 0.006
C: N-(2-hydroxyethyl)benzamide NoneMAP4K4 (45%), ABL1 (58%)S(10) = 0.0
  • Analysis: Compound A shows potent activity against MAP4K4. However, it also displays notable interactions with DDR1, FAK, and ABL1, suggesting a potential for off-target effects through these kinases. Compound B is similarly potent against MAP4K4 but has a slightly cleaner profile. Compound C, lacking the halogen, is inactive, highlighting the importance of the bromo group for the observed activity. The Selectivity Score (S-Score) quantifies selectivity by dividing the number of hits by the total number of kinases tested; a lower score is better.

Tier 2: Cellular Target Engagement Validation

A hit from a biochemical assay is not proof of activity in a living system. Cellular Target Engagement (CTE) assays are crucial to confirm that the compound can enter the cell and bind to its putative target in a physiological context. The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose.

Protocol: Cellular Thermal Shift Assay (CETSA®)

CETSA operates on the principle that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., HEK293 or a cancer cell line expressing the target) to ~80% confluency. Treat the cells with 3-bromo-N-(2-hydroxyethyl)benzamide (at various concentrations, e.g., 0.1-50 µM) or a vehicle control (DMSO) for 1-2 hours.

  • Heating Gradient: Harvest the cells, lyse them, and divide the lysate into aliquots. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes, followed by a 3-minute cooling step at 4°C.

  • Protein Separation: Centrifuge the samples at high speed to pellet the denatured, aggregated proteins. The supernatant contains the soluble, non-denatured protein fraction.

  • Target Detection: Collect the supernatant and analyze the amount of soluble target protein remaining using a standard protein detection method like Western Blot or ELISA.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates target engagement.

G start Treat Cells (Compound vs. Vehicle) heat Heat Lysate Aliquots (Temperature Gradient) start->heat centrifuge Centrifuge to Pellet Aggregated Proteins heat->centrifuge supernatant Collect Supernatant (Soluble Proteins) centrifuge->supernatant detect Detect Target Protein (e.g., Western Blot) supernatant->detect analyze Plot Melting Curve & Determine Thermal Shift (ΔTm) detect->analyze

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Hypothetical CETSA Results
Target ProteinVehicle Tm (°C)Compound A (10 µM) Tm (°C)Thermal Shift (ΔTm)Conclusion
MAP4K4 52.156.5+4.4°C Strong Engagement
DDR1 58.358.5+0.2°CNo significant engagement
FAK 54.054.3+0.3°CNo significant engagement
GAPDH (Control) 50.550.6+0.1°CNo off-target engagement
  • Analysis: The significant thermal shift for MAP4K4 confirms that 3-bromo-N-(2-hydroxyethyl)benzamide enters the cells and binds to its primary target. The lack of a shift for DDR1 and FAK, despite them being hits in the biochemical assay, suggests that these interactions may not occur in a cellular environment, possibly due to poor accessibility or competition with endogenous ligands like ATP. This result significantly refines our understanding of the compound's true selectivity profile.

Tier 3: Unbiased Chemoproteomic Profiling

While panel screens and CETSA are excellent for validating hypothesized targets, they cannot identify completely novel or unexpected interactions. For this, unbiased chemoproteomic approaches are required. Affinity chromatography coupled with mass spectrometry (Affinity-MS) is a classic and powerful method.

Protocol: Affinity-MS Profiling

This workflow requires synthesizing an analog of the compound that can be immobilized on a solid support.

  • Probe Synthesis: Synthesize an analog of 3-bromo-N-(2-hydroxyethyl)benzamide with a linker arm (e.g., a short PEG chain) terminating in a reactive group (e.g., an alkyne or amine). For our compound, the N-(2-hydroxyethyl) group is a convenient attachment point.

  • Immobilization: Covalently attach the synthesized probe to activated sepharose beads (e.g., NHS-activated or DBCO-activated beads). Create a control resin using beads that have been blocked without the probe.

  • Protein Pulldown: Incubate the probe-conjugated beads and control beads with whole-cell lysate. Proteins that bind to the compound will be captured by the beads.

  • Washing and Elution: Wash the beads extensively to remove non-specific binders. Elute the specifically bound proteins, often using a denaturant like SDS.

  • Mass Spectrometry: Digest the eluted proteins into peptides (e.g., with trypsin) and analyze them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Identify and quantify the proteins that were significantly enriched on the probe-conjugated beads compared to the control beads. These are the high-confidence interactors.

Expected Data and Comparison

A successful Affinity-MS experiment would yield a list of proteins ranked by their enrichment score.

Protein HitEnrichment Ratio (Probe/Control)Known FunctionImplication
MAP4K4 55.2Serine/Threonine KinaseConfirms primary target
NQO2 18.7Quinone ReductaseNovel off-target
AKR1C3 12.5Aldo-keto ReductaseNovel off-target
  • Analysis: This unbiased approach not only re-confirms MAP4K4 as the highest-affinity target but also uncovers two completely unexpected off-targets: NQO2 and AKR1C3. These proteins would not have been identified in a kinase-focused screen. This new information is critical, as interactions with metabolic enzymes like these could have significant pharmacological consequences. These novel hits must now be validated using orthogonal methods, such as CETSA or enzymatic assays.

Conclusion: Synthesizing a Unified Selectivity Profile

By integrating data from biochemical screens, cellular target engagement assays, and unbiased chemoproteomics, we have constructed a comprehensive cross-reactivity profile for the novel compound 3-bromo-N-(2-hydroxyethyl)benzamide.

  • Primary Target: MAP4K4 was identified as a potent target in biochemical screens and validated as a high-affinity, intracellular target through CETSA and Affinity-MS.

  • Biochemical vs. Cellular Hits: The initial off-target hits DDR1 and FAK were de-prioritized as they showed no evidence of engagement in a cellular context. This highlights the importance of orthogonal validation to avoid pursuing misleading in vitro artifacts.

  • Novel Off-Targets: Chemoproteomics revealed unexpected interactions with metabolic enzymes NQO2 and AKR1C3. These represent a new avenue of investigation for understanding the compound's full biological activity and potential liabilities.

This case study demonstrates that a compound's selectivity profile is not a single data point but a mosaic of insights gathered from complementary techniques. For researchers in drug development, adopting such a multi-tiered strategy is essential for making informed decisions, minimizing late-stage failures, and ultimately developing safer, more effective medicines.

References

  • Martinez Molina, D., Jafari, R., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science. [Link]

  • Bantscheff, M., Lemeer, S., et al. (2012). Chemoproteomics-based target identification and mechanism of action analysis of bioactive compounds. Nature Reviews Drug Discovery. [Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 3-bromo-N-(2-hydroxyethyl)benzamide

As researchers and scientists dedicated to advancing drug development, our work is predicated on precision, safety, and responsibility. The integrity of our experiments extends beyond the benchtop to include the entire l...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers and scientists dedicated to advancing drug development, our work is predicated on precision, safety, and responsibility. The integrity of our experiments extends beyond the benchtop to include the entire lifecycle of the chemical reagents we employ. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-bromo-N-(2-hydroxyethyl)benzamide, ensuring compliance with safety standards and environmental regulations. The procedures outlined here are designed to be a self-validating system, grounded in established chemical safety principles and regulatory frameworks.

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties of 3-bromo-N-(2-hydroxyethyl)benzamide (CAS: 57728-66-2) is the foundation of its safe handling and disposal. This compound is a halogenated aromatic amide. While comprehensive toxicological data is not fully established, information on analogous structures and supplier safety data indicates that it should be handled as a hazardous substance.

Key hazard information suggests that this compound is an irritant.[1] Specifically, it is associated with the following hazard statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

The presence of a carbon-bromine bond places it in the category of halogenated organic compounds. These substances are of particular concern for environmental disposal due to their potential for persistence and the formation of toxic byproducts if not treated correctly. The U.S. Environmental Protection Agency (EPA) heavily regulates the disposal of halogenated organic wastes, making proper identification and segregation paramount.[2][3]

Key Data Summary
PropertyInformationSource
Chemical Name 3-bromo-N-(2-hydroxyethyl)benzamideN/A
CAS Number 57728-66-2[1][4]
Molecular Formula C₉H₁₀BrNO₂[1][4]
Molecular Weight 244.1 g/mol [1][4]
Known Hazards Causes skin irritation (H315), Causes serious eye irritation (H319)[1]
Regulatory Class Halogenated Organic Compound[3][5]
Potential RCRA Code F-List (if in a listed solvent) or managed as a U/P-listed waste analogue. Always confirm with your EHS department.[6][7][8]
Recommended Disposal Incineration by a licensed hazardous waste facility[2]

Core Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the collection and disposal of 3-bromo-N-(2-hydroxyethyl)benzamide waste. The causality behind each step is critical: improper segregation can lead to dangerous chemical reactions within the waste container or complicate the final disposal process, leading to non-compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE. This is your primary defense against exposure.

  • Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9][10]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use.

  • Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

  • Respiratory Protection: If handling the solid powder outside of a fume hood where dust may be generated, use a NIOSH/MSHA-approved respirator.[9]

Step 2: Waste Segregation and Collection

This is the most critical step. Halogenated organic waste must be segregated from non-halogenated waste.

  • Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container for "Halogenated Organic Waste." The container should be made of a chemically resistant material, such as high-density polyethylene (HDPE).

  • Solid Waste: Collect unreacted 3-bromo-N-(2-hydroxyethyl)benzamide powder, contaminated weighing papers, and contaminated consumables (e.g., pipette tips, gloves) in this container.

  • Liquid Waste: If the compound is in a solvent, the entire solution must be disposed of as halogenated liquid waste. Do not mix with aqueous or non-halogenated organic waste streams. The EPA F-list codes specifically address spent halogenated solvents used in degreasing and other applications.[7][11]

Step 3: Container Labeling

Proper labeling is a legal requirement and essential for safety. Your institution's Environmental Health & Safety (EHS) department will provide specific guidelines, but all labels must include:

  • The words "Hazardous Waste."

  • The full chemical name: "3-bromo-N-(2-hydroxyethyl)benzamide." Avoid abbreviations.

  • List any solvents present and their approximate concentrations.

  • The specific hazard characteristics (e.g., "Irritant").

  • The date accumulation started.

Step 4: On-Site Storage

Store the sealed waste container in a designated satellite accumulation area.

  • The container must be kept closed at all times, except when adding waste.[12]

  • Store in a well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[10][12]

  • Ensure secondary containment is used to capture any potential leaks.

Step 5: Final Disposal

Never dispose of 3-bromo-N-(2-hydroxyethyl)benzamide down the drain or in the regular trash.

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • The EHS department will work with a licensed hazardous waste disposal company. The standard and most environmentally sound method for destroying halogenated organic compounds is high-temperature incineration.[2] This process ensures the complete destruction of the molecule, preventing its release into the environment.

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste containing 3-bromo-N-(2-hydroxyethyl)benzamide.

DisposalWorkflow start Waste Generation (3-bromo-N-(2-hydroxyethyl)benzamide) ppe Step 1: Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe characterize Characterize Waste Stream ppe->characterize solid_waste Solid Waste (Neat compound, contaminated labware) characterize->solid_waste Is it solid? liquid_waste Liquid Waste (Compound in solution) characterize->liquid_waste Is it liquid? segregate Step 2: Segregate into 'HALOGENATED ORGANIC WASTE' Container solid_waste->segregate liquid_waste->segregate label_container Step 3: Label Container Correctly (Full Chemical Name, Hazards) segregate->label_container storage Step 4: Store in Satellite Accumulation Area (Sealed, Secondary Containment) label_container->storage final_disposal Step 5: Arrange Pickup by EHS for Incineration storage->final_disposal end Disposal Complete final_disposal->end

Caption: Decision workflow for the safe disposal of 3-bromo-N-(2-hydroxyethyl)benzamide waste.

Spill and Decontamination Procedures

Minor Spill Management
  • Personnel Safety: Ensure the spill is small and you are equipped with the correct PPE to manage it. Alert personnel in the immediate area.

  • Containment: For a solid spill, gently cover with an inert absorbent material (e.g., vermiculite, sand) to prevent dust from becoming airborne. Do not use combustible materials like paper towels for the initial containment.

  • Cleanup: Carefully sweep or scoop the material into the designated halogenated organic waste container.

  • Decontamination: Wipe the spill area with a suitable solvent (e.g., ethanol, acetone), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Glassware and Equipment Decontamination
  • Initial Rinse: Rinse the contaminated glassware or equipment with a small amount of an appropriate organic solvent (e.g., acetone). This rinse aid must be collected and disposed of as halogenated liquid waste.

  • Washing: After the initial solvent rinse, the glassware can be washed using standard laboratory procedures with soap and water.

In all situations, the guiding principle is to treat this compound with the caution it deserves. Adherence to these protocols not only ensures the safety of laboratory personnel but also demonstrates a commitment to environmental stewardship. Always consult your institution's specific safety and disposal guidelines, as they are the ultimate authority for your facility.

References

  • U.S. Environmental Protection Agency . Waste Code - RCRAInfo. EPA. Available at: [Link]

  • PubChem . 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. National Center for Biotechnology Information. Available at: [Link]

  • U.S. Environmental Protection Agency . EPA HAZARDOUS WASTE CODES. EPA. Available at: [Link]

  • U.S. Environmental Protection Agency . Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA. Available at: [Link]

  • Chemical Label . 3-BROMO-N-(2-(2-(3-HYDROXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE. Available at: [Link]

  • Electronic Code of Federal Regulations (eCFR) . Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. Available at: [Link]

  • University of Maryland . EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk (ESSR). Available at: [Link]

  • U.S. Environmental Protection Agency . Hazardous Waste Listings. EPA. Available at: [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-bromo-N-(2-hydroxyethyl)benzamide

As researchers dedicated to advancing drug development, our work with novel chemical entities like 3-bromo-N-(2-hydroxyethyl)benzamide demands a commitment to safety that is as rigorous as our science. This guide moves b...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers dedicated to advancing drug development, our work with novel chemical entities like 3-bromo-N-(2-hydroxyethyl)benzamide demands a commitment to safety that is as rigorous as our science. This guide moves beyond a simple checklist, providing a procedural and logistical framework for handling this compound. Our objective is to build a culture of safety through a deep understanding of the "why" behind each protocol, ensuring that every step is a self-validating measure of protection.

Hazard Assessment: Understanding the Adversary

3-bromo-N-(2-hydroxyethyl)benzamide is a halogenated aromatic amide. While a comprehensive toxicological profile may not be widely available, its structural motifs provide a clear basis for a robust safety assessment. The primary, known hazards are skin and eye irritation.[1] However, as scientists, we must operate under the precautionary principle, considering the potential hazards of related compounds. The parent molecule, benzamide, is suspected of causing genetic defects, and similar brominated aromatic compounds are often harmful if swallowed and may cause respiratory irritation.[2][3][4]

This assessment dictates that our protective measures must shield against dermal, ocular, and potential respiratory and ingestion exposures.

Hazard ClassGHS Hazard StatementPotential Source of Hazard
Skin Corrosion/Irritation H315: Causes skin irritation[1]Direct contact with the solid or solutions.
Serious Eye Damage/Irritation H319: Causes serious eye irritation[1]Direct contact from splashes or airborne particles.
Acute Toxicity (Oral) H302: Harmful if swallowed[2][3][4]Ingestion via contaminated hands or surfaces.
Specific Target Organ Toxicity H335: May cause respiratory irritation[3][4][5]Inhalation of dust or aerosols.
Germ Cell Mutagenicity H341: Suspected of causing genetic defects[2]Inferred from the parent compound, benzamide.[6]

Core Protective Framework: An Integrated System

Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard. It must be used in conjunction with primary engineering controls, most notably a properly functioning chemical fume hood.[7][8]

Eye and Face Protection: The Non-Negotiable Barrier

Given the explicit H319 warning for serious eye irritation, robust eye protection is mandatory.

  • Standard Operations: ANSI Z87.1-compliant chemical splash goggles are required at all times when handling the compound, even for small quantities.[9] Regular safety glasses do not provide an adequate seal against splashes or airborne dust.

  • High-Risk Procedures: When there is a significant risk of splashing (e.g., transferring large volumes, heating solutions), a full-face shield must be worn over chemical splash goggles.[9][10] This provides an essential secondary layer of protection for the entire face.

Skin and Body Protection: Full Coverage Protocol

Direct contact is a primary exposure route.[1] Therefore, a "no exposed skin" policy is critical.

  • Laboratory Coat: A flame-resistant lab coat, fully buttoned, is the minimum requirement.[9][10]

  • Full Coverage: Long pants and closed-toe, closed-heel shoes are mandatory.[10][11] Sandals, perforated shoes, or shorts are never appropriate in a laboratory setting.

  • Chemical Apron: For procedures involving larger quantities (>50g) or a high splash potential, a chemical-resistant apron should be worn over the lab coat.

Hand Protection: Selecting the Right Glove

Gloves are a critical but often misunderstood piece of PPE. The choice of material and the protocol for their use are paramount.

  • Glove Type: Nitrile gloves are the standard for incidental contact and provide good splash protection against a wide range of chemicals.[8][11] However, because this is a halogenated organic compound, prolonged contact can lead to permeation.

  • Double Gloving: For any procedure involving more than a few milligrams or lasting more than a few minutes, double-gloving is strongly recommended.[8] This provides a critical safety buffer; if the outer glove is compromised, the inner glove still offers protection while you retreat and re-glove.

  • Inspection and Replacement: Always inspect gloves for tears or pinholes before use.[10] Change gloves immediately if you suspect contamination. Never wear gloves outside of the laboratory area to prevent the spread of contamination to doorknobs, phones, or keyboards.[10]

Operational Plan: From Preparation to Completion

A clear, repeatable workflow minimizes the risk of error and exposure.

PPE Donning and Doffing Sequence

The order in which you put on and remove PPE is crucial to prevent cross-contamination. The goal of doffing is to touch contaminated surfaces only with other contaminated surfaces (outer gloves) and clean surfaces only with clean surfaces (bare hands).

PPE_Workflow cluster_donning Donning Sequence (Clean to Dirty) cluster_doffing Doffing Sequence (Dirty to Clean) don1 1. Lab Coat don2 2. Eye/Face Protection (Goggles/Face Shield) don1->don2 don3 3. Gloves (Inner then Outer) don2->don3 doff1 1. Outer Gloves (Contaminated) doff2 2. Lab Coat (Turn Inside Out) doff1->doff2 doff3 3. Eye/Face Protection doff2->doff3 doff4 4. Inner Gloves doff3->doff4 Spill_Response start Spill Occurs alert Alert Personnel & Evacuate Area start->alert assess Assess Spill Size & Hazard alert->assess small_spill Small Spill (<100mL / 10g) & Contained? assess->small_spill cleanup Don Appropriate PPE (Double Gloves, Goggles, Lab Coat) small_spill->cleanup Yes large_spill Call Emergency Response / EH&S small_spill->large_spill No absorb Cover with Inert Absorbent (e.g., Vermiculite, Spill Pads) cleanup->absorb collect Collect Waste into Sealable Container absorb->collect decon Decontaminate Area (Follow institutional guidelines) collect->decon dispose Label as 'Halogenated Organic Waste' & Dispose Properly decon->dispose

Caption: Small Spill Emergency Response Workflow.

First Aid Measures
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention. [3][12]* Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists. [2][3]* Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention. [3][12]* Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention. [2][12]

Waste Disposal

As a halogenated organic compound, 3-bromo-N-(2-hydroxyethyl)benzamide and any materials contaminated with it require specific disposal procedures.

  • Segregation is Key: Never dispose of halogenated waste with non-halogenated organic waste. Doing so can significantly increase disposal costs and violate safety regulations. [13]2. Designated Containers: All solid and liquid waste must be collected in a clearly labeled, sealed "Halogenated Organic Waste" container. [7][11]3. Labeling: The waste container must be tagged with a hazardous waste label that accurately lists all chemical constituents and their approximate percentages. [13]4. Storage: Store waste containers in a designated satellite accumulation area, preferably in secondary containment, away from incompatible materials. [13] By adhering to these detailed operational, safety, and disposal plans, you ensure not only your own protection but also that of your colleagues and the integrity of your research.

References

  • HSC Chemistry. Safe Laboratory Practices: Handling and Disposing of Organic Substances. [Link]

  • Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

  • Harvey Mudd College Department of Chemistry. Safe Laboratory Practices in Chemistry. [Link]

  • Chemical Label. 3-BROMO-N-(2-(2-(3-HYDROXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE. [Link]

  • Washington State University Environmental Health & Safety. Halogenated Solvents. [Link]

  • Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories. [Link]

  • CHEMM. Personal Protective Equipment (PPE). [Link]

  • U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

  • PubChem. 4-amino-3-bromo-N,N-bis(2-hydroxyethyl)benzamide. [Link]

  • Hazmat School. 5 Types of PPE for Hazardous Chemicals. [Link]

  • Bernardo Ecenarro. Recommended PPE to handle chemicals. [Link]

  • Oxford Lab Fine Chem LLP. Material Safety Data Sheet - 3-bromo benzaldehyde 97%. [Link]

  • Wikipedia. Benzamide. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

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Route proposals generated from BenchChem retrosynthesis models.

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